3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

• CAS: 1000340-52-2

Core Science & Biosynthesis

"3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile CAS number"

An In-Depth Technical Guide to 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 1000340-52-2): A Key Intermediate in Modern Drug Discovery

Introduction

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, represents a privileged heterocyclic scaffold in medicinal chemistry and drug development. Its structure, which can be viewed as a bioisostere of indole, imparts unique properties, including the ability to act as both a hydrogen bond donor and acceptor. This facilitates strong interactions with a variety of biological targets. Within this important class of molecules, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile stands out as a highly functionalized and versatile intermediate. The strategic placement of the electron-withdrawing nitro and cyano groups on the 7-azaindole core activates the molecule for a range of chemical transformations, making it a valuable starting point for the synthesis of complex, biologically active compounds.

This technical guide offers a comprehensive overview of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile for researchers, scientists, and drug development professionals. It details the compound's core properties, provides a plausible synthetic pathway with mechanistic insights, explores the extensive applications of its parent scaffold in targeted therapies, and outlines protocols for its characterization and handling.

PART 1: Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physicochemical properties are foundational to its application in research and development.

Table 1: Core Compound Identifiers

Identifier	Value
Chemical Name	3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
CAS Number	1000340-52-2[1][2][3]
Molecular Formula	C₈H₄N₄O₂
Molecular Weight	188.15 g/mol

| Synonym(s) | 4-Cyano-3-nitro-7-azaindole |

Table 2: Physicochemical Data

Property	Value/Description	Rationale and Significance
Appearance	Expected to be a yellow or orange solid.	The nitro-aromatic system often imparts color. Physical form is critical for handling and reaction setup.
Solubility	Likely soluble in polar aprotic solvents like DMF, DMSO, and moderately soluble in ethyl acetate and acetone.	Solubility dictates the choice of solvents for reaction, purification, and analytical sample preparation.

| Storage | Store at room temperature in a dry, well-ventilated area.[4] | Ensures long-term stability and prevents degradation from moisture or light. |

PART 2: Synthesis and Mechanistic Considerations

Proposed Synthetic Workflow

The synthesis logically begins with the commercially available 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile and proceeds via electrophilic nitration.

Caption: Proposed synthesis of the target compound.

Detailed Experimental Protocol

Objective: To synthesize 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile from 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Materials:

• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq)[4]

• Concentrated Sulfuric Acid (H₂SO₄)

• Fuming Nitric Acid (HNO₃)

• Deionized Water

• Ice

• Sodium Bicarbonate (NaHCO₃) solution, saturated

• Ethyl Acetate

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), carefully add concentrated sulfuric acid. Cool the flask to 0 °C using an ice bath.

• Substrate Addition: Slowly add 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) portion-wise to the cold sulfuric acid, ensuring the temperature does not rise significantly. Stir until all the solid has dissolved.

• Nitration: While maintaining the temperature at 0 °C, add fuming nitric acid (1.1 eq) dropwise to the reaction mixture.

  • Causality Insight: The pyrrole ring of the 7-azaindole system is electron-rich and susceptible to electrophilic substitution. The C3 position is typically the most reactive site. Using a mixture of sulfuric and nitric acid generates the highly electrophilic nitronium ion (NO₂⁺) in situ, which is necessary for the nitration of the aromatic ring.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Workup: Carefully pour the reaction mixture over crushed ice. This will precipitate the crude product.

  • Trustworthiness Check: This step safely quenches the strong acid and precipitates the organic product, which has low solubility in the resulting aqueous acidic solution.

• Neutralization and Extraction: Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until the pH is ~7-8. The crude product can then be filtered or extracted with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude solid can be purified by column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

PART 3: Applications in Medicinal Chemistry

The 1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone in the design of kinase inhibitors. Kinases are a class of enzymes that catalyze the transfer of phosphate groups, a fundamental process in cellular signaling. Dysregulation of kinase activity is a hallmark of many diseases, including cancer. The 7-azaindole core effectively mimics the adenine region of ATP, allowing it to bind competitively to the enzyme's active site.

This scaffold has been successfully incorporated into inhibitors for a wide range of important kinase targets:

• Focal Adhesion Kinase (FAK): Derivatives of 1H-pyrrolo[2,3-b]pyridine have been developed as potent FAK inhibitors, which are considered attractive targets for oncology.[5]

• Fibroblast Growth Factor Receptor (FGFR): Several series of 1H-pyrrolo[2,3-b]pyridine derivatives have been synthesized and evaluated as potent inhibitors of FGFR, which is often abnormally activated in various tumors.[6][7]

• TNIK (Traf2- and Nck-interacting kinase): The 1H-pyrrolo[2,3-b]pyridine scaffold was identified as a potent inhibitor of TNIK, a kinase implicated in colorectal cancer.[8][9]

• Phosphodiesterase 4B (PDE4B): Researchers have reported the synthesis and evaluation of 1H-pyrrolo[2,3-b]pyridine-2-carboxamide derivatives as selective and potent PDE4B inhibitors for treating inflammatory diseases.[10]

The functional groups on 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile provide synthetic handles to build out these complex inhibitor structures. The nitro group can be reduced to an amine, and the nitrile can be hydrolyzed or used in other transformations, allowing for the introduction of diverse pharmacophores.

General Mechanism of Kinase Inhibition

Caption: General mechanism of competitive kinase inhibition.

PART 4: Spectroscopic Characterization

Structural verification of the synthesized compound is critical. The following are predicted spectroscopic data and standard analytical protocols.

Table 3: Predicted Spectroscopic Data

Technique	Predicted Key Signals
¹H NMR (400 MHz, DMSO-d₆)	δ ~12.5 (br s, 1H, N-H), 8.8-9.0 (m, 2H, pyridine-H), 8.0 (s, 1H, pyrrole-H)
¹³C NMR (100 MHz, DMSO-d₆)	δ ~150-155 (pyridine-C), ~140 (C-NO₂), ~130 (pyrrole-C), ~115 (C≡N), ~100-120 (other aromatic C)
IR Spectroscopy (KBr, cm⁻¹)	~3300 (N-H stretch), ~2230 (C≡N stretch), ~1550 & 1350 (asymmetric & symmetric N-O stretch of NO₂)

| Mass Spectrometry (ESI+) | Expected [M+H]⁺ at m/z = 189.05 |

Analytical Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve ~5-10 mg of the sample in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

  • Process the data using appropriate software for Fourier transformation, phase correction, and baseline correction.

• Infrared (IR) Spectroscopy:

  • Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk.

  • Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Acquire the spectrum and identify the characteristic functional group frequencies.

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the solution directly into the mass spectrometer using an electrospray ionization (ESI) source.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecular ion [M+H]⁺.

Conclusion

3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is more than just a chemical compound; it is a gateway to a rich field of medicinal chemistry. Its highly functionalized 7-azaindole core makes it an exceptionally valuable building block for the synthesis of targeted therapeutics, particularly kinase inhibitors. The strategic presence of the nitro and cyano groups provides the necessary chemical handles for diversification, enabling the exploration of structure-activity relationships and the optimization of lead compounds. This guide has provided a foundational understanding of its properties, synthesis, and profound potential in the ongoing quest for novel and effective therapies for a multitude of human diseases.

References

• BLDpharm. (n.d.). 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.
• BLDpharm. (n.d.). 3-Nitro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile.
• NextSDS. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-.
• NextSDS. (n.d.). 1H-PYRROLO[2,3-B]PYRIDINE, 4-NITRO-.

• Kuglstatter, A., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry. [Link]

• ChemScene. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile.

• Kazi, A., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Wang, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. [Link]

• Yang, B., et al. (2021). Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Yang, B., et al. (2020). Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Semantic Scholar. (n.d.). Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. Retrieved from Semantic Scholar website. [Link]

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A Comprehensive Guide to the Physicochemical Properties of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile: A Medicinally Relevant Scaffold

This technical guide provides an in-depth exploration of the physicochemical properties of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, a heterocyclic compound built upon the privileged 7-azaindole scaffold. This document is intended for researchers, medicinal chemists, and drug development professionals, offering a blend of theoretical data, established analytical protocols, and insights into the significance of these properties for therapeutic development.

Introduction: The Significance of the 7-Azaindole Scaffold

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) framework is a cornerstone of modern medicinal chemistry.[1] It is recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds, particularly as a bioisosteric replacement for indole.[2][3] The strategic placement of a nitrogen atom at the 7-position of the indole ring fundamentally alters the molecule's electronic and physical properties. This substitution introduces a hydrogen bond acceptor (the pyridine nitrogen) while retaining the hydrogen bond donor of the pyrrole -NH group, a combination that proves highly effective for binding to biological targets like protein kinases.[1] Consequently, 7-azaindole derivatives are integral to numerous therapeutic agents, demonstrating a broad spectrum of activities including anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2][3] The title compound, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, incorporates key functional groups onto this vital scaffold, making a thorough understanding of its physicochemical profile essential for its potential development.

Molecular and Physicochemical Profile

Direct experimental data for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is limited in publicly accessible literature. The following table summarizes its fundamental molecular properties along with predicted physicochemical parameters and estimates based on structurally related analogs. These values provide a critical baseline for experimental design and interpretation.

Property	Value / Predicted Value	Data Source / Basis
Molecular Formula	C₈H₄N₄O₂	-
Molecular Weight	188.15 g/mol	-
Appearance	Predicted: Yellow to brown crystalline solid	Based on related nitroaromatic compounds
Melting Point	Predicted: >300 °C	Based on 3-Nitro-7-azaindole (mp >300 °C)[4]
Boiling Point	Predicted: Decomposes before boiling	Common for complex heterocyclic compounds
Calculated LogP	1.43	ChemScene[5] (Predicted)
Topological Polar Surface Area (TPSA)	100.1 Ų	ChemScene[5] (Predicted)
Hydrogen Bond Donors	1 (pyrrole N-H)	ChemScene[5]
Hydrogen Bond Acceptors	4 (pyridine N, nitrile N, 2x nitro O)	ChemScene[5]
pKa (Pyrrole N-H)	Predicted: ~16-18 (weakly acidic)	Analogous to indole
pKa (Pyridine N)	Predicted: <1 (weakly basic due to EWGs)	Analogous to substituted pyridines

Experimental Characterization Protocols

To empower researchers with actionable methodologies, this section details the authoritative, step-by-step protocols for the experimental determination of key physicochemical properties.

Aqueous Solubility Determination (Shake-Flask Method)

Rationale: Solubility is a cornerstone property influencing a drug's bioavailability and formulation. The shake-flask method is considered the "gold standard" for its direct measurement of thermodynamic equilibrium solubility.

Protocol:

• Preparation: Add an excess amount of solid 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile to a known volume of phosphate-buffered saline (PBS, pH 7.4) in a sealed glass vial. The excess solid ensures that a saturated solution is achieved.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) using an orbital shaker for 24 to 72 hours. This extended period is crucial to ensure the system reaches thermodynamic equilibrium between the dissolved and undissolved solute.

• Phase Separation: After equilibration, centrifuge the vial at high speed to pellet the undissolved solid.

• Filtration: Carefully withdraw the supernatant and filter it through a chemically inert 0.22 µm syringe filter (e.g., PTFE) to remove any remaining solid particulates. This step is critical to avoid artificially high concentration readings.

• Quantification: Accurately determine the concentration of the compound in the clear filtrate using a validated High-Performance Liquid Chromatography (HPLC) method with a UV detector. A standard calibration curve, generated with solutions of the compound at known concentrations, must be used for precise quantification.

• Reporting: Express the solubility in mg/mL or µM.

Workflow for the Shake-Flask Solubility Assay.

Lipophilicity Determination (LogP/LogD Shake-Flask Method)

Rationale: Lipophilicity, expressed as the partition coefficient (LogP for non-ionizable compounds) or distribution coefficient (LogD for ionizable compounds at a specific pH), is a critical determinant of a drug's ability to cross biological membranes. The shake-flask method in n-octanol and water (or buffer) remains the definitive technique for its measurement.

Protocol:

• Solvent Saturation: Pre-saturate the n-octanol and aqueous buffer (PBS, pH 7.4) phases by mixing them vigorously for several hours, then allowing them to separate completely. This prevents volume changes during the experiment.

• Sample Preparation: Prepare a stock solution of the compound in the aqueous phase.

• Partitioning: In a glass vial, combine a known volume of the pre-saturated n-octanol with a known volume of the compound's aqueous stock solution.

• Equilibration: Tightly cap the vial and shake it for a sufficient time (e.g., 1-3 hours) to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol and aqueous layers.

• Quantification: Carefully sample both the upper (n-octanol) and lower (aqueous) phases. Determine the concentration of the compound in each phase using HPLC-UV analysis.

• Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous] )

Workflow for LogD Determination via Shake-Flask.

Spectroscopic Characterization

Rationale: Spectroscopic analysis provides unequivocal confirmation of molecular structure and purity. The combination of NMR, IR, and MS offers a complete picture of the molecule's atomic connectivity and functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve 5-10 mg of the compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Predicted ¹H NMR (DMSO-d₆): Signals expected for the pyrrole N-H (broad singlet, >12 ppm), and distinct aromatic protons on the pyrrolo[2,3-b]pyridine core. The exact shifts will be influenced by the strong electron-withdrawing effects of the nitro and nitrile groups.

  • Predicted ¹³C NMR (DMSO-d₆): Resonances for the nitrile carbon (~115-120 ppm), and carbons of the heterocyclic rings. The carbon attached to the nitro group will be significantly downfield shifted.

• Infrared (IR) Spectroscopy:

  • Obtain the spectrum of the solid sample using an FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

  • Predicted Key Peaks:

    • ~3300-3100 cm⁻¹ (N-H stretch)

    • ~2230 cm⁻¹ (C≡N stretch, strong and sharp)

    • ~1550 and ~1350 cm⁻¹ (Asymmetric and symmetric NO₂ stretches)

    • ~1600-1450 cm⁻¹ (Aromatic C=C and C=N stretching)

• Mass Spectrometry (MS):

  • Analyze the sample using a high-resolution mass spectrometer (e.g., ESI-TOF).

  • Predicted m/z: The molecular ion peak [M+H]⁺ would be expected at approximately 189.04.

Conclusion

While 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile remains a sparsely characterized molecule in the public domain, its structural foundation on the 7-azaindole scaffold marks it as a compound of significant interest for medicinal chemistry. The predicted physicochemical properties—moderate lipophilicity, extensive hydrogen bonding capability, and high polarity—suggest a profile that requires careful optimization for drug development, particularly concerning solubility and membrane permeability. The experimental protocols detailed herein provide a robust framework for researchers to generate the precise, high-quality data needed to fully characterize this and related compounds, enabling data-driven decisions in the pursuit of novel therapeutics.

References

• Mushtaq, N., Saify, Z. S., Noor, F., Takween, S., Akhtar, S., Arif, M., & Khan, K. M. (2008). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences, 21(1), 36-39.
• PharmaBlock. (n.d.). Azaindoles in Medicinal Chemistry.
• BenchChem. (2025). An In-depth Technical Guide to the 7-Azaindole (1H-pyrrolo[2,3-b]pyridine) Scaffold in Drug Discovery.
• ChemicalBook. (n.d.). 7-Azaindole CAS#: 271-63-6.
• Sigma-Aldrich. (n.d.). 3-Nitro-7-azaindole 97%.
• Sroor, F. M. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds.
• Tummala, R., et al. (2020). Azaindole Therapeutic Agents. Medicinal Research Reviews.
• NextSDS. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-.
• Juniper Publishers. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds.
• Kari, D., & Dave, B. (2020). Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. Journal of Applied Pharmaceutical Science, 10(06), 073-083.
• Groy, A., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry, 56(3), 1101–1120.
• Kumar, D., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(10), 1436–1442.
• ChemScene. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile.
• BLDpharm. (n.d.). 3-Nitro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile.
• BenchChem. (2025). An In-depth Technical Guide on the Spectroscopic Data of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile.
• Tu, S., et al. (2012). One-Pot, Three-Component Synthesis of 7-Azaindole Derivatives from N-Substituted 2-Amino-4-cyanopyrroles, Various Aldehydes, and Active Methylene Compounds.
• Nakajima, Y., et al. (2015). Synthesis and evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as novel immunomodulators targeting Janus kinase 3. Chemical & Pharmaceutical Bulletin, 63(5), 341-353.
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An In-depth Technical Guide to the Structure Elucidation of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Abstract

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, represents a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] Its derivatives are explored for a wide range of biological activities, including kinase inhibition and anticancer properties.[2][4] The introduction of potent electron-withdrawing groups, such as nitro (NO₂) and cyano (C≡N) moieties, can significantly modulate the electronic properties and biological interactions of the scaffold. This guide provides a comprehensive, multi-technique workflow for the unambiguous structure elucidation of a specific, highly functionalized derivative: 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile .

Aimed at researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple listing of analytical methods. It details the strategic integration of Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and single-crystal X-ray crystallography. The causality behind experimental choices is explained, ensuring a self-validating system where data from each technique corroborates the others, leading to an irrefutable structural assignment.

The Analytical Challenge: Isomeric Ambiguity and Electronic Effects

The primary challenge in characterizing this molecule lies in definitively confirming the substitution pattern on the 7-azaindole core. The synthesis of such a compound could potentially yield various regioisomers. Therefore, it is not sufficient to merely confirm the presence of the nitro and cyano groups; their precise locations at the C3 and C4 positions, respectively, must be proven. The strong electron-withdrawing nature of these groups induces significant changes in the molecule's spectroscopic signature, which requires careful and thorough analysis.

This guide outlines the logical workflow to address this challenge head-on.

Caption: Integrated workflow for the synthesis and structural validation of the target compound.

Mass Spectrometry: The First Step in Molecular Verification

Mass spectrometry serves as the initial checkpoint, providing the molecular weight and elemental composition, which are fundamental to confirming the identity of the synthesized compound.

Expertise & Rationale: High Resolution for High Confidence

Low-resolution MS can confirm the nominal mass, but High-Resolution Mass Spectrometry (HRMS), typically using an Orbitrap or Time-of-Flight (TOF) analyzer, is essential. HRMS provides a highly accurate mass measurement (to within 5 ppm), which allows for the unambiguous determination of the elemental formula (C₈H₄N₄O₂), ruling out other potential formulas with the same nominal mass.

Expected Fragmentation Patterns

The fragmentation of nitroaromatic compounds under ionization is well-documented and provides structural clues.[5][6][7] For 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, key fragmentation pathways in negative or positive ion mode would include:

• Loss of NO₂: A neutral loss of 46 Da is a hallmark of nitroaromatic compounds.[8]

• Loss of NO: A neutral loss of 30 Da is another common pathway.[7][9]

• Sequential Losses: Observation of sequential losses, such as the loss of NO followed by CO, can further support the structure.

Table 1: Predicted HRMS Data

Ion	Predicted Exact Mass (m/z)	Elemental Formula	Notes
[M+H]⁺	189.0462	C₈H₅N₄O₂	Protonated molecular ion
[M-H]⁻	187.0316	C₈H₃N₄O₂	Deprotonated molecular ion
[M-NO₂]⁺	143.0454	C₈H₅N₃	Fragment after loss of nitro group
[M+Na]⁺	211.0281	C₈H₄N₄O₂Na	Sodium adduct

Experimental Protocol: ESI-HRMS

• Sample Preparation: Dissolve 1-2 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol, acetonitrile). Dilute this stock solution to a final concentration of approximately 1-10 µg/mL.[6]

• Instrumentation: Infuse the sample solution into an ESI source coupled to an HRMS analyzer.

• Data Acquisition: Acquire spectra in both positive and negative ion modes across a mass range of m/z 50-500.

• Analysis: Compare the measured exact mass of the molecular ion to the theoretical mass for C₈H₄N₄O₂. Analyze the MS/MS fragmentation spectrum to identify characteristic neutral losses.

Infrared Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and powerful technique for confirming the presence of the key functional groups that define the target molecule.

Expertise & Rationale: Identifying Key Vibrational Modes

The vibrational frequencies of chemical bonds are highly characteristic. For this molecule, we expect to see distinct, strong absorption bands for the nitrile (C≡N) and nitro (NO₂) groups, which appear in relatively uncluttered regions of the IR spectrum.

• Nitrile (C≡N) Stretch: Aromatic nitriles typically exhibit a sharp, strong absorption band. Its position is influenced by conjugation.[10]

• Nitro (NO₂) Stretches: Aromatic nitro groups are characterized by two strong stretching vibrations: an asymmetric stretch and a symmetric stretch.[11][12]

• Pyrrole N-H Stretch: The N-H bond of the pyrrole ring will also produce a characteristic stretching band.

Table 2: Characteristic IR Absorption Bands

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Intensity
Nitrile	C≡N Stretch	2240 - 2220	Strong, Sharp
Nitro	Asymmetric N-O Stretch	1550 - 1475	Strong
Nitro	Symmetric N-O Stretch	1360 - 1290	Strong
Pyrrole	N-H Stretch	3400 - 3100	Medium
Aromatic	C-H Stretch	> 3000	Medium
Aromatic	C=C & C=N Bending	1600 - 1450	Medium-Strong

Reference for general peak ranges.[10][11][12][13][14]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the solid, purified compound directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹, co-adding at least 16 scans to ensure a good signal-to-noise ratio.

• Analysis: Identify the key absorption bands and compare their positions to the expected values for the nitrile, nitro, and N-H functional groups.

NMR Spectroscopy: The Definitive Connectivity Map

While MS and IR confirm the formula and functional groups, NMR spectroscopy provides the definitive map of the molecular structure by establishing the precise connectivity of atoms through bond correlations.

Expertise & Rationale: A Multi-dimensional Approach

A simple ¹H NMR is insufficient. A full suite of 1D and 2D NMR experiments is required to unambiguously assign every proton and carbon and, most importantly, to prove the substitution pattern through long-range correlations. The powerful combination of ¹H, ¹³C, COSY, HSQC, and HMBC experiments creates a self-validating dataset. The use of computational methods, such as GIAO DFT calculations, can further support experimental assignments for complex heterocyclic systems.[15]

Predicted ¹H and ¹³C NMR Spectra

The electron-withdrawing nitro and cyano groups will deshield nearby protons and carbons, pushing their chemical shifts downfield. Predictions are based on the known spectra of 7-azaindole derivatives and substituent effects.[16][17]

Table 3: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Assignment	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Notes
H1 (N-H)	> 12.5	br s	-	1H	Broad, downfield shift due to H-bonding and deshielding
H2	~8.8 - 9.0	s	-	1H	Singlet, significantly downfield due to adjacent NO₂
H5	~8.6 - 8.8	d	J ≈ 5.0	1H	Doublet, coupled to H6

| H6 | ~7.5 - 7.7 | d | J ≈ 5.0 | 1H | Doublet, coupled to H5 |

Table 4: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Assignment	Predicted δ (ppm)	Notes
C2	~130 - 135	Downfield due to adjacent NO₂
C3	~140 - 145	Quaternary, attached to NO₂
C3a	~135 - 140	Quaternary, bridgehead
C4	~105 - 110	Quaternary, attached to CN
C5	~150 - 155	Pyridine carbon
C6	~120 - 125	Pyridine carbon
C7a	~145 - 150	Quaternary, bridgehead

| CN | ~115 - 118 | Nitrile carbon |

The Power of 2D NMR: Unambiguous Proof of Substitution

• COSY (Correlation Spectroscopy): Will show a clear cross-peak between H5 and H6, confirming their adjacent positions on the pyridine ring.

• HSQC (Heteronuclear Single Quantum Coherence): Will correlate each proton to its directly attached carbon (H2-C2, H5-C5, H6-C6).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment. It reveals 2- and 3-bond correlations between protons and carbons, providing the final proof of the substitution pattern.

Caption: Key expected HMBC correlations for structure confirmation.

Crucial HMBC Correlations:

• H2 to C3 and C4: A correlation from the H2 proton to the quaternary carbon C3 (bearing the nitro group) and the quaternary carbon C4 (bearing the cyano group) is definitive proof of their relative positions.

• N-H (H1) to C2, C3a, and C7a: These correlations confirm the pyrrole ring structure and its fusion to the pyridine ring.

• H5 to C4 and C7a: The correlation from H5 to the cyano-bearing carbon C4 locks in the position of the nitrile group relative to the pyridine portion of the scaffold.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~10-15 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its excellent solubilizing power and for allowing observation of the exchangeable N-H proton.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

• Data Acquisition: Acquire the following spectra at a constant temperature (e.g., 298 K):

  • ¹H NMR

  • ¹³C{¹H} NMR

  • gCOSY

  • gHSQC

  • gHMBC (optimized for a long-range coupling of ~8 Hz)

• Analysis: Process and analyze all spectra to assign every signal and map the correlation network, comparing the results with the proposed structure.

X-ray Crystallography: The Gold Standard for 3D Structure

While the combination of MS and NMR provides overwhelming evidence for the structure in solution, single-crystal X-ray diffraction provides the ultimate, unambiguous proof by determining the precise three-dimensional arrangement of atoms in the solid state.[18]

Expertise & Rationale: From Crystal to Structure

This technique is the gold standard for molecular structure determination.[18] Obtaining a high-quality single crystal allows for the precise measurement of bond lengths, bond angles, and torsional angles. It will definitively confirm the planarity of the pyrrolopyridine system and reveal any intermolecular interactions, such as hydrogen bonding or π-π stacking, in the crystal lattice.[19] The presence of both nitro and cyano groups on a planar heterocyclic system makes its crystal packing of significant interest.[20]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals are paramount.[18] This is typically the most challenging step.

  • Method: Slow evaporation is a common technique. Dissolve the highly purified compound in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, DMF/water) to near saturation.

  • Procedure: Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.

• Crystal Selection and Mounting: Select a suitable, defect-free crystal under a microscope and mount it on a goniometer head.

• Data Collection: Place the crystal on a diffractometer equipped with a suitable X-ray source (e.g., Mo or Cu Kα radiation) and collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.[18][19]

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure using specialized software (e.g., SHELX, Olex2). The final refined structure provides an atomic-level 3D model of the molecule.

Conclusion: A Triad of Corroborating Evidence

The structure elucidation of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a clear demonstration of the necessity of an integrated analytical approach.

• Mass Spectrometry confirms the correct elemental formula.

• Infrared Spectroscopy validates the presence of the critical nitro and cyano functional groups.

• Multidimensional NMR provides the definitive connectivity map, unambiguously placing the substituents at the C3 and C4 positions.

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A Technical Guide to the Biological Activity of Nitro-Substituted Pyrrolopyridines

Introduction

The pyrrolopyridine scaffold, a fusion of pyrrole and pyridine rings, represents a "privileged structure" in medicinal chemistry. Its various isomers, also known as azaindoles, are key components in a multitude of biologically active compounds, including kinase inhibitors used in anticancer therapy. The introduction of a nitro group onto this scaffold can profoundly influence its physicochemical properties and biological activity. The strong electron-withdrawing nature of the nitro group can modulate the electronics of the heterocyclic system, influencing binding affinities to biological targets. Furthermore, the nitro group can serve as a versatile synthetic handle, readily reduced to an amino group for further derivatization, or it can be involved in specific bioreductive activation pathways. This guide provides a comprehensive technical overview of the synthesis, diverse biological activities, and therapeutic potential of nitro-substituted pyrrolopyridines, aimed at researchers and professionals in the field of drug discovery and development.

Synthetic Strategies for Nitro-Substituted Pyrrolopyridines

The synthesis of nitro-substituted pyrrolopyridines can be broadly categorized into two main approaches: the direct nitration of a pre-formed pyrrolopyridine core and the construction of the pyrrolopyridine ring system from nitro-containing precursors.

Direct Nitration of the Pyrrolopyridine Core

The direct nitration of the pyrrolopyridine ring is a common method for introducing a nitro group. The regioselectivity of this reaction is highly dependent on the specific isomer of the pyrrolopyridine and the reaction conditions employed. For instance, the nitration of 1,3-dimethylpyrrolo[3,2-d]pyrimidine-2,4-diones has been shown to yield 6-nitro or 7-nitro monosubstituted products, as well as 6,7-dinitro derivatives, depending on the conditions.[1]

A general consideration for direct nitration is the potential for side reactions and the need for careful control of temperature and the nitrating agent. Common nitrating agents include nitric acid in the presence of a strong acid catalyst like sulfuric acid.

Cyclization Reactions Using Nitro-Containing Precursors

An alternative and often more regioselective approach involves the cyclization of precursors that already bear a nitro group. This strategy allows for precise placement of the nitro functionality on the final pyrrolopyridine scaffold. For example, pyrrolopyridine derivatives can be synthesized through the reaction of 1-substituted nitropyridones with ethyl isocyanoacetate in the presence of a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[2] The nitro group in the pyridone precursor activates the ring for nucleophilic attack, facilitating the cyclization process.[2]

Another documented method involves the oxidative [3+2]-annulation reactions between nitroalkenes and pyridazinium ylides, which provides access to functionalized pyrrolo[1,2-b]pyridazines.[3]

The Nitro Group as a Synthetic Intermediate

In many synthetic schemes, the nitro group is introduced not as a final pharmacophore, but as a precursor to an amino group. This is a crucial strategy in the synthesis of many kinase inhibitors. The nitro group can be selectively reduced to an amine, which then serves as a key point for further molecular elaboration, such as amide bond formation or urea formation. For example, in the synthesis of pyrrolo[3,2-c]pyridine derivatives, a nitro group is reduced to an aniline derivative, which is then reacted with an appropriate aryl isocyanate to yield diarylurea products.[4] Similarly, in the development of focal adhesion kinase (FAK) inhibitors, nitration of an aminopyridine derivative followed by selective nitro reduction affords a diamino-pyridine building block for further reactions.[5]

Biological Activities and Therapeutic Potential

Nitro-substituted pyrrolopyridines and their derivatives exhibit a broad spectrum of pharmacological activities. The presence of the nitro group can significantly enhance potency and, in some cases, modulate the toxicity profile of the parent compound.

Anticancer Activity

A significant area of investigation for nitro-substituted pyrrolopyridines is in oncology. These compounds have demonstrated potent antiproliferative activity against a range of cancer cell lines.

One important mechanism of action is the inhibition of protein kinases, which are crucial regulators of cell signaling pathways that are often dysregulated in cancer.[6] The pyrrolopyridine scaffold can mimic the purine ring of ATP, allowing it to bind to the ATP-binding site of kinases.[6][7] The substituents on the ring, including the nitro group, then determine the selectivity and potency of the inhibition.[6] For instance, derivatives of 1H-pyrrolo[2,3-b]pyridine have been developed as potent inhibitors of fibroblast growth factor receptors (FGFRs), with some compounds showing IC50 values in the nanomolar range.[8][9]

Furthermore, new synthetic nitro-pyrrolomycins, which share a pyrrole core, have been shown to strongly inhibit the proliferation of colon (HCT116) and breast (MCF7) cancer cell lines.[10][11][12][13] Notably, these nitro-substituted analogs were found to be less toxic towards normal epithelial cells compared to their non-nitrated counterparts.[11][12][13]

The anticancer effect can also be mediated through the induction of apoptosis. For example, certain pyrrolo-pyridine benzamide derivatives have been shown to enhance late apoptosis in A549 lung cancer cells and cause cell cycle arrest.[14]

Antibacterial Activity

The emergence of antibiotic resistance is a major global health concern, driving the search for new antibacterial agents. Nitro-substituted pyrrole derivatives have shown promise in this area. Synthetic nitro-pyrrolomycins have demonstrated improved minimal bactericidal concentrations (MBC) against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Pseudomonas aeruginosa) pathogens when compared to their natural, non-nitrated counterparts.[11][12][13] The position of the nitro substituent on the pyrrole ring was found to be a key determinant of the antibacterial activity.[11]

Anti-inflammatory and Other Activities

Pyrrolopyridine derivatives have also been investigated for their anti-inflammatory properties. Some fused pyrrolopyridines have shown good anti-inflammatory activity, with molecular docking studies suggesting they bind to COX-2.[10] The role of the nitro group in this context is an area for further investigation.

Beyond these major areas, various pyrrolopyridine derivatives have been explored for a range of other therapeutic applications, including antiviral (including anti-HIV), antidiabetic, and as agents for treating diseases of the nervous and immune systems.[10][15][16]

Mechanism of Action: A Deeper Look

The biological effects of nitro-substituted pyrrolopyridines are underpinned by their interactions with specific molecular targets.

Kinase Inhibition

As previously mentioned, a primary mechanism of anticancer activity is the inhibition of protein kinases. The pyrrolopyridine core acts as a scaffold that can fit into the ATP-binding pocket of these enzymes. The nitrogen atoms of the pyrrolopyridine ring can form hydrogen bonds with the hinge region of the kinase, a critical interaction for potent inhibition.[17] The nitro group, with its strong electron-withdrawing properties, can influence the electronic distribution of the ring system, thereby affecting the strength of these interactions and the overall binding affinity.

Below is a conceptual diagram illustrating the general mechanism of kinase inhibition by a pyrrolopyridine derivative.

Caption: Competitive inhibition of a kinase by a nitro-pyrrolopyridine.

The Role of the Nitro Group in Biological Activity

The nitro group can play several roles in the biological activity of these compounds:

• Modulation of Electronic Properties: As an electron-withdrawing group, it can alter the pKa of the molecule and its ability to form hydrogen bonds, which can be critical for target engagement.

• Bioreductive Activation: In some contexts, nitroaromatic compounds can undergo enzymatic reduction in hypoxic environments (common in tumors) to form highly reactive cytotoxic species. While not explicitly detailed for all nitro-pyrrolopyridines, this is a known mechanism for some nitro-containing drugs.

• Metabolic Stability: The introduction of a nitro group can alter the metabolic profile of a compound, potentially blocking sites of oxidative metabolism and increasing its half-life.

Structure-Activity Relationships (SAR)

The biological activity of nitro-substituted pyrrolopyridines is highly dependent on their structural features. Key SAR insights include:

• Position of the Nitro Group: The specific placement of the nitro group on the pyrrolopyridine ring system has a profound impact on activity. Studies on nitro-pyrrolomycins have shown that moving the nitro group to different positions on the pyrrole ring leads to varied activity against different bacterial strains and cancer cell lines.[11]

• Other Substituents: The nature and position of other substituents on the ring system are also critical for determining potency and selectivity. For example, in the development of FGFR inhibitors, modifications to the substituents on the 1H-pyrrolo[2,3-b]pyridine core led to significant changes in their inhibitory activity against different FGFR isoforms.[8]

• Physicochemical Properties: The nitro group increases the polarity of the molecule, which can affect its solubility and membrane permeability. Balancing these properties is crucial for achieving good oral bioavailability and pharmacokinetic profiles.

The following diagram illustrates a conceptual SAR for a hypothetical nitro-pyrrolopyridine scaffold.

Caption: Key structural elements influencing the activity of nitro-pyrrolopyridines.

Quantitative Data Summary

The following table summarizes the reported biological activities of some representative nitro-substituted pyrrole and pyrrolopyridine derivatives.

Compound Class	Target/Assay	Activity (IC50/MIC)	Reference
Nitro-Pyrrolomycins	S. aureus (antibacterial)	As low as 1 µM (MBC)	[11]
Nitro-Pyrrolomycins	HCT116 (colon cancer)	Comparable to or better than non-nitrated analogs	[11]
Nitro-Pyrrolomycins	MCF7 (breast cancer)	Comparable to or better than non-nitrated analogs	[11]
1H-Pyrrolo[2,3-b]pyridine derivatives	FGFR1 (kinase inhibition)	As low as 7 nM (IC50)	[8]
1H-Pyrrolo[2,3-b]pyridine derivatives	FGFR2 (kinase inhibition)	As low as 9 nM (IC50)	[8]
1H-Pyrrolo[2,3-b]pyridine derivatives	FGFR3 (kinase inhibition)	As low as 25 nM (IC50)	[8]
Pyrrolo[3,2-c]pyridine derivative (1r)	Ovarian, prostate, breast cancer cells	0.15 - 1.78 µM (IC50)	[4]

Experimental Protocols

General Protocol for In Vitro Anticancer Activity Screening (MTT Assay)

This protocol outlines a standard procedure for evaluating the cytotoxic effects of nitro-substituted pyrrolopyridines on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., HCT116, MCF7) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate growth medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution with growth medium to obtain the desired final concentrations. Remove the old medium from the cell plates and add 100 µL of the medium containing the test compound at various concentrations (typically ranging from 0.01 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Workflow for Synthesis of a Nitro-Pyrrolopyridine via Nitration

The following diagram illustrates a general workflow for the synthesis and characterization of a nitro-pyrrolopyridine.

Caption: A typical workflow for the synthesis of nitro-pyrrolopyridines.

Conclusion and Future Perspectives

Nitro-substituted pyrrolopyridines are a versatile and promising class of compounds with a wide range of biological activities, most notably in the areas of cancer and infectious diseases. The nitro group is not merely a passive substituent but an active modulator of the scaffold's properties, influencing its target affinity, selectivity, and pharmacokinetic profile. The ability to use the nitro group as a synthetic handle for further derivatization adds another layer of utility to this functional group in drug discovery.

Future research in this area should focus on several key aspects:

• Systematic SAR Studies: A more comprehensive exploration of the impact of the nitro group's position on various pyrrolopyridine isomers is needed to develop clear guidelines for rational drug design.

• Mechanism of Action Studies: While kinase inhibition is a well-established mechanism, further studies are required to elucidate other potential mechanisms of action, including the role of bioreductive activation.

• Selectivity Profiling: For kinase inhibitors, extensive profiling against a panel of kinases is essential to ensure selectivity and minimize off-target effects.

• In Vivo Efficacy and Pharmacokinetics: Promising in vitro candidates need to be advanced into in vivo models to assess their efficacy, safety, and pharmacokinetic properties.

The continued exploration of nitro-substituted pyrrolopyridines holds significant promise for the development of novel therapeutics to address unmet medical needs.

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The Synthesis of Novel 1H-pyrrolo[2,3-b]pyridine Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Enduring Significance of the 1H-pyrrolo[2,3-b]pyridine Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, represents a "privileged scaffold" in medicinal chemistry. Its unique structure, featuring a hydrogen-bond donor and acceptor within a rigid bicyclic system, allows it to mimic the purine core and interact with a wide array of biological targets.[1] This has led to the development of several FDA-approved drugs, including the anticancer agents Vemurafenib, Pexidartinib, and Pemigatinib.[1] The therapeutic potential of 7-azaindole derivatives spans a remarkable range of applications, including as kinase inhibitors, immunomodulators, and agents targeting neurodegenerative diseases.[2][3][4][5][6][7][8]

This guide provides an in-depth exploration of the key synthetic strategies for constructing and functionalizing the 1H-pyrrolo[2,3-b]pyridine core. It is designed for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their discovery programs. We will delve into both classical and modern synthetic approaches, emphasizing the rationale behind methodological choices and providing actionable protocols for key transformations.

Part 1: Foundational Strategies for Assembling the 7-Azaindole Core

The construction of the 1H-pyrrolo[2,3-b]pyridine core can be broadly categorized into two approaches: building the pyrrole ring onto a pre-existing pyridine or, conversely, forming the pyridine ring from a pyrrole precursor.[9][10]

Classical Approaches: Adapting Indole Syntheses

Many of the venerable named reactions for indole synthesis have been adapted for their aza-analogs, albeit with varying degrees of success and often requiring modified conditions.

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry, involves the acid-catalyzed cyclization of a phenylhydrazone.[11] Its application to the synthesis of 7-azaindoles from 2-pyridylhydrazones has been explored, though it can be less efficient than for standard indoles.[12] The reaction is typically catalyzed by strong acids like polyphosphoric acid (PPA).[13]

A study by Alekseyev et al. demonstrated the synthesis of 2,3-disubstituted 7-azaindoles via the Fischer cyclization of 2-pyridylhydrazones of various ketones in PPA.[13] The success of this method is often dependent on the substitution pattern of the pyridine ring, with electron-donating groups generally facilitating the reaction.[14]

Experimental Protocol: Fischer Synthesis of 2,3-Disubstituted 7-Azaindoles [13]

• Hydrazone Formation: Equimolar amounts of 2-pyridylhydrazine and the desired ketone are refluxed in ethanol for 1-2 hours. The solvent is removed under reduced pressure, and the resulting hydrazone is purified by recrystallization.

• Cyclization: The purified 2-pyridylhydrazone is added to pre-heated polyphosphoric acid (PPA) at 160-180°C.

• The reaction mixture is stirred vigorously for 5-10 minutes.

• The hot mixture is poured onto crushed ice, and the resulting solution is neutralized with a strong base (e.g., NaOH or KOH) to a pH of 8-9.

• The product is extracted with an organic solvent (e.g., ethyl acetate or chloroform).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel.

The Hemetsberger-Knittel reaction provides a route to 2-ester substituted indoles and has been successfully applied to the synthesis of 5-, 6-, and 7-azaindoles.[15][16] This method involves the thermal decomposition of a 3-aryl-2-azido-propenoic ester.[17] The reaction is believed to proceed through a nitrene intermediate.[17]

A key advantage of this method is its generality for preparing a range of substituted azaindoles.[15] The starting 2-azido-3-pyridineacrylates are typically prepared from the corresponding pyridine carboxaldehydes.[15]

Diagram: Hemetsberger-Knittel Synthesis Workflow

Caption: Workflow for the Hemetsberger-Knittel synthesis of 7-azaindoles.

Modern Methodologies: The Power of Transition Metal Catalysis

Recent advances in organic synthesis have been dominated by transition-metal-catalyzed reactions, and the construction of the 7-azaindole scaffold is no exception. These methods often offer milder reaction conditions, greater functional group tolerance, and novel pathways for bond formation.[9][18]

Rhodium(III) catalysis has emerged as a powerful tool for the synthesis of 7-azaindoles through the coupling of aminopyridines with alkynes.[19][20] This approach involves a directed C-H activation of the pyridine ring followed by an annulative coupling with the alkyne. The reaction is typically highly regioselective and can tolerate a variety of functional groups on both coupling partners.[20]

The use of a silver-based oxidant, such as Ag₂CO₃, is often crucial for catalytic turnover.[19][21] Density functional theory (DFT) studies have provided insights into the role of the silver additive, suggesting it facilitates the key C-H activation and reductive elimination steps.[19]

Diagram: Rh(III)-Catalyzed 7-Azaindole Synthesis

Caption: Key components in the Rh(III)-catalyzed synthesis of 7-azaindoles.

Palladium-catalyzed cross-coupling reactions are indispensable in modern organic synthesis. The Larock indole synthesis, which involves the palladium-catalyzed annulation of an alkyne with a 2-haloaniline, has been adapted for the synthesis of azaindoles.[22][23] This method allows for the construction of diversely substituted 7-azaindoles.

Furthermore, palladium catalysis is extensively used for the functionalization of the pre-formed 7-azaindole ring, which will be discussed in the next section.

Part 2: Strategic Functionalization of the 1H-pyrrolo[2,3-b]pyridine Core

The ability to selectively introduce substituents at various positions of the 7-azaindole nucleus is critical for structure-activity relationship (SAR) studies in drug discovery.[24][25] Advances in metal-catalyzed chemistry have provided a powerful toolkit for the functionalization of this scaffold.[9][18]

C-H Bond Functionalization

Direct C-H bond functionalization is an atom-economical and efficient strategy for modifying the 7-azaindole ring. Rhodium(III) catalysis has been employed for the double C-H activation of 7-azaindoles, allowing for oxidative annulation with alkynes.[26] This methodology enables the construction of more complex, fused heterocyclic systems.

Additionally, rhodium-catalyzed regioselective C-H chlorination of N-phenyl-7-azaindoles has been reported, using 1,2-dichloroethane as the chlorinating agent.[27] This provides a handle for further transformations.

Cross-Coupling Reactions

Traditional cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are routinely used to introduce aryl, heteroaryl, and amino substituents onto the 7-azaindole core.[28] A common strategy involves the use of a halo-substituted 7-azaindole as a starting material. For instance, a 2-iodo-4-chloro-7-azaindole can undergo chemoselective Suzuki-Miyaura coupling at the more reactive C-2 position, followed by a Buchwald-Hartwig amination at C-4.[28]

The choice of protecting group for the pyrrole nitrogen can be critical for the success of these transformations.[28] The trimethylsilylethoxymethyl (SEM) group is often employed, although its removal can sometimes present challenges.[28]

Table: Summary of Key Functionalization Strategies

Position	Reaction Type	Reagents/Catalyst	Comments
C2	Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst (e.g., Pd₂(dba)₃), base	Highly effective for introducing aryl groups.[28]
C3	Vilsmeier-Haack Reaction	POCl₃, DMF	Introduces a formyl group, a versatile synthetic handle.
C4	Buchwald-Hartwig Amination	Amine, Pd catalyst (e.g., RuPhos Pd G2), base	For the introduction of primary or secondary amines.[28]
C6	Reissert-Henze Reaction	N-Oxidation followed by nucleophilic attack	Allows for the introduction of halogens, cyano, and thiocyanato groups.[29]
N1	Chan-Lam Coupling	Arylboronic acid, Cu(OAc)₂, pyridine	For N-arylation of the pyrrole nitrogen.[24]

Part 3: Synthesis of Bioactive 1H-pyrrolo[2,3-b]pyridine Derivatives

The synthetic methodologies described above have been instrumental in the discovery of numerous potent and selective inhibitors of various biological targets.

Case Study: Synthesis of PDE4B Inhibitors

A series of 1H-pyrrolo[2,3-b]pyridine-2-carboxamides were synthesized and evaluated as inhibitors of phosphodiesterase 4B (PDE4B).[24][25] The synthetic route commenced with a common 7-azaindole intermediate, which underwent Chan-Lam coupling to introduce an aryl group at the N1 position. Subsequent saponification of the C2-ester provided the corresponding carboxylic acid, which was then coupled with a variety of amines to generate a library of amides.[24]

Experimental Protocol: Synthesis of 1H-pyrrolo[2,3-b]pyridine-2-carboxamides [24]

• N-Arylation (Chan-Lam Coupling): To a solution of the starting 7-azaindole-2-carboxylate in CH₂Cl₂, add the desired arylboronic acid, Cu(OAc)₂, and pyridine. Stir at room temperature for 12 hours. Purify the N-arylated product by chromatography.

• Saponification: Treat the N-arylated ester with NaOH in a mixture of MeOH and H₂O. Stir until the reaction is complete (monitored by TLC). Acidify the reaction mixture to precipitate the carboxylic acid, which is then filtered and dried.

• Amide Coupling: To a solution of the carboxylic acid in DMF, add the desired amine, T3P (propylphosphonic anhydride), and DIPEA (N,N-diisopropylethylamine). Stir at room temperature for 30 minutes to 4 hours. Purify the final amide product by chromatography.

Case Study: Synthesis of FGFR Inhibitors

A series of 1H-pyrrolo[2,3-b]pyridine derivatives were developed as potent inhibitors of fibroblast growth factor receptor (FGFR).[30][31] The synthesis involved the reaction of a 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine with various substituted aldehydes.[30] This approach allowed for the exploration of the SAR at the 3-position of the 7-azaindole core. The optimized compounds exhibited potent FGFR inhibitory activity in the low nanomolar range.[30][31]

Conclusion and Future Perspectives

The 1H-pyrrolo[2,3-b]pyridine scaffold continues to be a fertile ground for drug discovery. While classical synthetic methods still hold value, the advent of modern transition-metal-catalyzed reactions, particularly those involving C-H activation, has significantly expanded the accessible chemical space for this privileged heterocycle.[9][18][32] Future research will likely focus on the development of even more efficient and regioselective methods for both the core synthesis and subsequent functionalization, enabling the creation of novel derivatives with enhanced therapeutic properties. The continued exploration of this versatile scaffold is poised to yield the next generation of innovative medicines.

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The Nitro Group: A Double-Edged Sword in the Biological Activity of Heterocyclic Compounds

A Senior Application Scientist's In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Enigma of the Nitro Group in Medicinal Chemistry

For decades, the nitro (-NO₂) group has been a recurring motif in the design of biologically active heterocyclic compounds, captivating and challenging medicinal chemists in equal measure.[1][2][3] Its presence on a heterocyclic scaffold can dramatically modulate the molecule's physicochemical properties and biological activity, leading to a diverse array of therapeutic agents.[1][2][4] Nitrogen-containing heterocycles, in particular, are fundamental building blocks in a vast number of pharmaceuticals, and the strategic incorporation of a nitro group has yielded potent drugs for a wide range of diseases, including bacterial and parasitic infections, cancer, and hypertension.[5][6][7][8][9] However, the nitro group is often viewed with a degree of caution due to its association with toxicity and mutagenicity, making a thorough understanding of its role paramount for modern drug development.[10][11][12] This guide provides a comprehensive exploration of the multifaceted role of the nitro group, delving into its influence on molecular properties, its critical function in bioactivation, and the resulting pharmacological and toxicological outcomes.

The Physicochemical Impact of the Nitro Group: More Than Just an Electron Sink

The profound influence of the nitro group on the biological activity of heterocyclic compounds begins with its fundamental electronic and steric properties. Its strong electron-withdrawing nature, a consequence of the high electronegativity of the nitrogen and oxygen atoms, significantly alters the electron distribution within the heterocyclic ring system.[1][3] This electron-withdrawing effect can:

• Modulate pKa: By withdrawing electron density, the nitro group can increase the acidity of nearby protons, influencing the ionization state of the molecule at physiological pH. This, in turn, affects its solubility, membrane permeability, and ability to interact with biological targets.

• Enhance Receptor Binding: The altered electronic landscape of the heterocyclic ring can lead to more favorable interactions with the amino acid residues of a target protein.[4] The polarity of the nitro group itself can also facilitate hydrogen bonding, further strengthening these interactions.[10]

• Influence Molecular Geometry: The size and orientation of the nitro group can impact the overall conformation of the heterocyclic compound, which is a critical determinant of its ability to fit into the binding pocket of a receptor or enzyme.

These physicochemical alterations are often the initial and crucial step in dictating the compound's pharmacokinetic and pharmacodynamic profile.

The Core of Biological Activity: Reductive Bioactivation of the Nitro Group

A defining characteristic of many nitro-heterocyclic drugs is their mechanism of action, which is intrinsically linked to the reductive metabolism of the nitro group.[10][11][13] These compounds often act as prodrugs, remaining relatively inert until they are activated within the target cell or microorganism.[13][14] This bioactivation process is a cascade of enzymatic reactions, primarily mediated by a class of enzymes known as nitroreductases.[3][10][11]

The Nitroreductase-Mediated Activation Pathway

Nitroreductases, found in both prokaryotic and eukaryotic cells, catalyze the reduction of the nitro group through a series of single or two-electron transfers.[3][15] This process is particularly efficient in anaerobic or hypoxic environments, a key factor in the selective toxicity of these drugs against anaerobic bacteria, parasites, and hypoxic tumor cells.[10][14][16][17][18]

The reduction proceeds through several highly reactive intermediates, including the nitro radical anion, the nitroso derivative, and the hydroxylamine species.[2][19][20] It is these intermediates, rather than the parent nitro compound, that are the primary cytotoxic agents.[2][14]

Caption: Reductive bioactivation of a nitro-heterocyclic prodrug.

These reactive intermediates can wreak havoc within the cell through multiple mechanisms:

• Covalent Binding to DNA: The electrophilic nature of the nitroso and hydroxylamine intermediates allows them to form covalent adducts with DNA, leading to strand breaks, mutations, and ultimately, cell death.[2][18] This is a primary mechanism of action for many nitroaromatic antibiotics and anticancer agents.[2][12]

• Interaction with Proteins: These reactive species can also covalently modify and inactivate essential proteins and enzymes, disrupting critical cellular processes.

• Generation of Oxidative Stress: Under certain conditions, the nitro radical anion can react with molecular oxygen to produce superoxide radicals and other reactive oxygen species (ROS), leading to widespread oxidative damage to cellular components.[19][20]

The Role of the Nitro Group as a Source of Reactive Nitrogen Species (RNS)

Beyond the formation of cytotoxic intermediates, the bioreductive metabolism of nitro-heterocyclic compounds can also lead to the generation of reactive nitrogen species (RNS), most notably nitric oxide (NO).[10][13][21] NO is a crucial signaling molecule involved in a wide range of physiological and pathophysiological processes, including vasodilation and the immune response.[10][13] The ability of some nitro-heterocyclic drugs to act as NO donors contributes to their therapeutic effects, particularly in the case of certain antihypertensive agents.

The Spectrum of Biological Activities of Nitro-Heterocyclic Compounds

The unique properties of the nitro group have been harnessed to develop a broad range of clinically significant drugs.

Therapeutic Class	Examples	Mechanism of Action Highlights
Antimicrobial Agents	Metronidazole, Nitrofurantoin	Reductive activation in anaerobic bacteria and parasites leading to DNA damage.[2][10][16][22]
Anticancer Agents	Nimorazole	Selective bioreduction in hypoxic tumor cells, resulting in cytotoxic reactive species.
Antiparasitic Agents	Benznidazole, Nifurtimox	Generation of reactive intermediates and oxidative stress in parasites like Trypanosoma cruzi.[10][11][20][22]
Antihypertensive Agents	Nifedipine (though not a heterocycle with a directly activating nitro group, it illustrates the importance of the group's electronic effects)	The electron-withdrawing nitro group influences the dihydropyridine ring, crucial for its calcium channel blocking activity.

The "Toxicophore" Dilemma: Addressing the Safety Concerns of Nitro-Heterocyclic Drugs

While the nitro group is a powerful tool in drug design, its inherent reactivity also raises significant safety concerns.[1][4] The same reactive intermediates responsible for therapeutic efficacy can also cause off-target toxicity and mutagenicity.[10][11][12] The potential for nitro-containing compounds to be genotoxic is a major hurdle in their development and necessitates rigorous preclinical safety evaluation.[12]

Strategies to mitigate the toxicity of nitro-heterocyclic drugs include:

• Targeted Delivery: Designing drug delivery systems that specifically release the active compound at the site of action, minimizing systemic exposure.

• Modulation of Redox Potential: Fine-tuning the electronic properties of the heterocyclic ring to alter the reduction potential of the nitro group, thereby influencing the rate and extent of bioactivation in target versus host cells.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the structure of the lead compound to identify analogues with an improved therapeutic index (efficacy versus toxicity).

Experimental Protocols for Evaluating the Biological Activity of Nitro-Heterocyclic Compounds

A comprehensive assessment of the role of the nitro group in a heterocyclic compound's biological activity requires a multi-pronged experimental approach.

In Vitro Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of a nitro-heterocyclic compound against a panel of microorganisms.

Methodology:

• Preparation of Inoculum: Culture the target microorganism (e.g., Escherichia coli, Staphylococcus aureus) in appropriate broth medium to a standardized density (e.g., 0.5 McFarland standard).

• Serial Dilution: Prepare a series of twofold dilutions of the test compound in microtiter plates.

• Inoculation: Add a standardized volume of the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours). For anaerobic organisms, incubation should be performed in an anaerobic chamber.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Hypoxia-Selective Cytotoxicity Assay

Objective: To evaluate the enhanced cytotoxic effect of a nitro-heterocyclic compound under hypoxic conditions, indicative of reductive bioactivation.

Methodology:

• Cell Culture: Culture a relevant cancer cell line (e.g., HT-29) in appropriate medium.

• Plating: Seed the cells into 96-well plates and allow them to adhere overnight.

• Drug Treatment: Expose the cells to a range of concentrations of the test compound.

• Normoxic and Hypoxic Incubation: Incubate one set of plates under standard normoxic conditions (21% O₂) and another set in a hypoxic chamber (e.g., 1% O₂).

• Cell Viability Assay: After a defined incubation period (e.g., 48-72 hours), assess cell viability using a suitable assay (e.g., MTT, CellTiter-Glo).

• Data Analysis: Compare the IC₅₀ (half-maximal inhibitory concentration) values under normoxic and hypoxic conditions. A significantly lower IC₅₀ under hypoxia suggests hypoxia-selective activation.

Caption: Workflow for a hypoxia-selective cytotoxicity assay.

Conclusion: A Future of Rational Design for Nitro-Heterocyclic Drugs

The nitro group remains a powerful and versatile functional group in the arsenal of medicinal chemists. Its ability to act as a bioactivatable "warhead" provides a unique mechanism for achieving selective toxicity against pathogens and cancer cells.[12][14] While the challenges of toxicity and mutagenicity are significant, a deeper understanding of the mechanisms of bioactivation and the structure-toxicity relationships is paving the way for the rational design of safer and more effective nitro-heterocyclic drugs.[12] Future research will likely focus on the development of novel nitro-heterocyclic compounds with optimized redox properties and targeted delivery strategies to maximize their therapeutic potential while minimizing adverse effects.

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In-Depth Technical Guide: Preliminary In Vitro Screening of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Introduction

The relentless pursuit of novel therapeutic agents, particularly in oncology, necessitates the exploration of new chemical scaffolds. The pyrrolo[2,3-b]pyridine, also known as 7-azaindole, represents a "privileged scaffold" in medicinal chemistry. Its structural resemblance to purine enables it to function as an ATP-competitive inhibitor for a multitude of protein kinases, which are crucial regulators of cellular processes often dysregulated in cancer.[1][2] Modifications to this core structure can yield compounds with high potency and selectivity against various kinase targets.[3][4] This guide details a comprehensive preliminary in vitro screening protocol for a novel derivative, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, to assess its potential as an anticancer agent.

The rationale for investigating this specific molecule is twofold. Firstly, the pyrrolo[2,3-b]pyridine core is a well-established hinge-binding motif for many kinases.[4] Secondly, the introduction of a nitro group and a carbonitrile moiety can significantly alter the electronic properties and binding interactions of the parent scaffold, potentially leading to novel inhibitory activities. This initial screening will focus on two key aspects: general cytotoxicity against a panel of cancer cell lines and specific inhibitory activity against a representative protein kinase.

This document serves as a technical guide for researchers, scientists, and drug development professionals, providing not just a series of steps, but the underlying scientific principles and rationale for each experimental choice. The protocols are designed to be self-validating, incorporating appropriate controls to ensure the trustworthiness of the generated data.

PART 1: Cellular Viability Assessment via MTT Assay

The initial step in evaluating a novel compound's anticancer potential is to determine its effect on the viability of cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose.[5][6][7]

Principle of the MTT Assay

The MTT assay is based on the metabolic activity of viable cells.[5] Mitochondrial dehydrogenases in living cells reduce the yellow, water-soluble tetrazolium salt (MTT) into a purple, insoluble formazan product.[5][6] The amount of formazan produced is directly proportional to the number of viable cells. By dissolving the formazan crystals in a suitable solvent, the concentration can be quantified by measuring the absorbance at a specific wavelength (typically between 500 and 600 nm) using a spectrophotometer.[5] A decrease in absorbance in treated cells compared to untreated controls indicates a reduction in cell viability, which can be attributed to either cytotoxicity (cell death) or cytostatic activity (inhibition of proliferation).[5]

Experimental Protocol: MTT Assay

1. Cell Line Selection and Culture:

• Rationale: A panel of human cancer cell lines representing different tumor types should be selected to assess the compound's spectrum of activity. For this initial screen, we will use:

  • A549: Non-small cell lung cancer

  • MCF-7: Breast adenocarcinoma (estrogen receptor-positive)

  • PC-3: Prostate adenocarcinoma (androgen-independent)

  • HCT116: Colorectal carcinoma

• Procedure:

  • Culture the selected cell lines in their respective recommended media supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Ensure cells are in the logarithmic growth phase before seeding for the assay.

2. Compound Preparation:

• Rationale: Proper handling and dilution of the test compound are critical for accurate and reproducible results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving organic compounds for biological assays.

• Procedure:

  • Prepare a 10 mM stock solution of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in sterile DMSO.

  • Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve the desired final concentrations for the assay (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced cytotoxicity.

3. Assay Execution:

• Rationale: This step-by-step procedure ensures consistent cell seeding and compound exposure. Including both negative (vehicle) and positive controls is essential for data validation.

• Procedure:

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow the cells to attach.

  • After 24 hours, remove the medium and add 100 µL of fresh medium containing the various concentrations of the test compound.

  • Include wells with medium and DMSO (vehicle control) and wells with a known cytotoxic agent (e.g., doxorubicin) as a positive control.

  • Incubate the plate for 48-72 hours.

  • Following incubation, add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation

The absorbance values will be used to calculate the percentage of cell viability for each concentration of the compound. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, will be determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Parameter	Description
Cell Viability (%)	(Absorbance of Treated Cells / Absorbance of Control Cells) x 100
IC50 (µM)	Concentration of the compound that causes 50% inhibition of cell growth.

Workflow for Cellular Viability Assessment

Caption: Workflow of the MTT assay for assessing cell viability.

PART 2: In Vitro Kinase Inhibition Assay

Following the identification of cytotoxic activity, the next logical step is to investigate the compound's potential mechanism of action. Given the pyrrolo[2,3-b]pyridine scaffold's known propensity to target kinases, a direct in vitro kinase inhibition assay is a crucial component of the preliminary screening.[8][9][10]

Principle of the Kinase Inhibition Assay

Kinase enzymes catalyze the transfer of a phosphate group from ATP to a specific substrate.[11] An in vitro kinase assay measures the activity of a purified kinase in the presence and absence of a test compound.[12][13] A reduction in kinase activity upon addition of the compound indicates inhibition. There are various formats for kinase assays, including radiometric, fluorescence-based, and luminescence-based methods.[11][12][14] For this initial screen, a generic, non-radiometric assay that detects the amount of ADP produced as a byproduct of the kinase reaction will be employed. The amount of ADP is inversely proportional to the degree of kinase inhibition.

Experimental Protocol: In Vitro Kinase Inhibition Assay

1. Kinase and Reagent Selection:

• Rationale: A representative and well-characterized kinase should be selected for the initial screen. Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase involved in signal transduction in various immune cells and is a validated target in several diseases.[11] Commercially available kinase assay kits provide a standardized and convenient platform.

• Materials:

  • Recombinant human Syk kinase

  • Syk-specific substrate peptide

  • ATP

  • Kinase assay buffer

  • ADP detection reagent

  • Positive control inhibitor (e.g., a known Syk inhibitor)

2. Compound Preparation:

• Procedure:

  • Prepare a 10 mM stock solution of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in DMSO.

  • Perform serial dilutions in the kinase assay buffer to achieve a range of concentrations for IC50 determination (e.g., 0.01, 0.1, 1, 10, 100 µM).

3. Assay Execution:

• Rationale: This protocol is designed for a 384-well plate format, suitable for higher throughput screening. Pre-incubation of the kinase with the inhibitor allows for binding to occur before the enzymatic reaction is initiated.

• Procedure:

  • Add 2.5 µL of the diluted test compound or control to the appropriate wells of a 384-well plate.

  • Add 5 µL of the Syk kinase solution to each well.

  • Incubate for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding 2.5 µL of a mixture containing the substrate and ATP.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect the generated ADP by adding 10 µL of the ADP detection reagent.

  • Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence or fluorescence signal using a plate reader.

Data Analysis and Interpretation

The signal from the assay is inversely proportional to the kinase activity. The percentage of kinase inhibition will be calculated for each compound concentration. The IC50 value will be determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Parameter	Description
% Inhibition	100 - [((Signal of Test Compound - Signal of No Kinase Control) / (Signal of DMSO Control - Signal of No Kinase Control)) x 100]
IC50 (µM)	Concentration of the compound that causes 50% inhibition of kinase activity.

Workflow for In Vitro Kinase Inhibition Assay

Caption: Workflow for the in vitro kinase inhibition assay.

Conclusion and Future Directions

This technical guide outlines a robust and scientifically sound preliminary in vitro screening strategy for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. The successful execution of these assays will provide critical initial data on the compound's cytotoxic and kinase inhibitory potential.

Positive results from this initial screen, such as potent cytotoxicity against multiple cancer cell lines and a low micromolar or nanomolar IC50 value in the kinase assay, would warrant further investigation. Subsequent steps could include:

• Broad Kinase Profiling: Screening the compound against a large panel of kinases to determine its selectivity profile.

• Mechanism of Action Studies: Investigating the downstream cellular effects of kinase inhibition, such as apoptosis induction and cell cycle arrest.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the lead compound to optimize potency and selectivity.

• In Vivo Efficacy Studies: Evaluating the compound's antitumor activity in animal models.

The systematic approach detailed in this guide provides a solid foundation for the early-stage evaluation of novel compounds and their potential development as clinically relevant anticancer agents.

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A Technical Guide to the Therapeutic Target Landscape of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Abstract

The 1H-pyrrolo[2,3-b]pyridine, or 7-azaindole, scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" for its remarkable ability to interact with a multitude of high-value biological targets. This guide delineates the potential therapeutic targets for a specific, functionalized derivative: 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. By analyzing the extensive literature on the core scaffold and considering the unique electronic and steric contributions of the nitro and carbonitrile substituents, we hypothesize a primary target class in the human kinome. This document provides a rationale for target selection, outlines a comprehensive, multi-tiered strategy for experimental target identification and validation, and presents detailed protocols to guide laboratory investigation. Our central thesis posits that this compound is a potent candidate for kinase inhibition, with specific potential against key players in oncology and inflammatory disease.

Introduction: Deconstructing the Candidate Molecule

The therapeutic potential of any small molecule is intrinsically linked to its core chemical structure and the influence of its functional groups. The subject of this guide, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, is built upon a foundation that has already yielded significant clinical success.

The 1H-pyrrolo[2,3-b]pyridine Scaffold: A Bio-isostere of Significance

Also known as 7-azaindole, the 1H-pyrrolo[2,3-b]pyridine core is a bioisostere of both indole and the purine system.[1] This structural mimicry is not merely superficial; it allows the scaffold to engage in specific, high-affinity interactions with biological macromolecules that have evolved to recognize purines, most notably the ATP-binding pocket of protein kinases.[1][2]

The defining feature of the 7-azaindole scaffold in this context is its role as an "excellent hinge binding motif".[2][3] The pyridine nitrogen and the pyrrole N-H group are perfectly positioned to form two critical hydrogen bonds with the backbone of the kinase hinge region, the flexible segment that connects the N- and C-terminal lobes of the kinase catalytic domain.[2][3] This bidentate interaction anchors the inhibitor within the ATP-binding site, serving as the foundation for potent and often selective kinase inhibition. The FDA-approved B-RAF inhibitor, Vemurafenib, which was developed from a simple 7-azaindole fragment, stands as a testament to the power of this scaffold in drug discovery.[2][3]

Functional Group Analysis: The Role of Nitro and Carbonitrile Groups

The addition of nitro and carbonitrile groups to the 7-azaindole core is expected to significantly modulate its physicochemical and target-binding properties.

• 3-Nitro Group: As a potent electron-withdrawing group, the nitro moiety will substantially decrease the electron density of the aromatic ring system. This can influence the pKa of the scaffold and alter the strength of its hydrogen bonding interactions. Its steric bulk may also direct the molecule's orientation within a binding pocket, potentially enhancing selectivity for certain targets over others.

• 4-Carbonitrile Group: The nitrile function is a versatile group in medicinal chemistry. It is a potent hydrogen bond acceptor, providing an additional interaction point with target proteins.[4] Its linear geometry and electronic properties can contribute to binding affinity and influence metabolic stability.

Collectively, these substituents create a unique electronic and steric profile, suggesting that while the compound will likely retain the kinase-binding propensity of its parent scaffold, its specific target profile will be distinct.

Section 1: Primary Hypothesized Target Class - The Human Kinome

Given the established role of the 7-azaindole scaffold as a premier hinge-binder, the most logical and promising therapeutic targets for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile reside within the human protein kinase family.[3][5][6] Kinases are critical regulators of nearly all cellular processes, and their dysregulation is a hallmark of numerous diseases, especially cancer.[3] The 7-azaindole framework has been successfully used to develop inhibitors for over 90 different kinases, covering the entire human kinome.[3]

Serine/Threonine Kinase Targets

• RAF Kinases (e.g., B-RAF): The RAS-RAF-MEK-ERK pathway is a central signaling cascade controlling cell proliferation. Mutations in B-RAF, particularly the V600E mutation, are driving oncogenes in a high percentage of melanomas and other cancers.[7][8] The success of the 7-azaindole-based drug Vemurafenib makes B-RAF a primary target of interest.[3] Computational studies have explored other pyrrolo[2,3-b]pyridine derivatives as potent V600E-BRAF inhibitors.[7][8]

• Ataxia Telangiectasia Mutated (ATM) Kinase: ATM is a master regulator of the DNA Damage Response (DDR), a critical pathway for maintaining genomic stability.[9] Inhibiting ATM can sensitize cancer cells to chemo- and radiotherapy. Recently, highly selective ATM inhibitors based on the 1H-pyrrolo[2,3-b]pyridine scaffold have been developed, demonstrating potent antitumor activity in combination therapies.[9][10]

• Pim Kinases (Pim-1, -2, -3): These serine/threonine kinases are involved in cell cycle progression and apoptosis.[3] Overexpression is linked to various cancers, making them attractive oncology targets. Extremely potent 7-azaindole-based inhibitors of Pim kinases have been discovered, highlighting the scaffold's suitability for targeting this kinase subfamily.[3]

• Serum- and Glucocorticoid-Regulated Kinase 1 (SGK1): Overexpression of SGK1 can lead to uncontrolled cell proliferation and tumor formation. The 1H-pyrrolo[2,3-b]pyridine scaffold has been explicitly investigated for the development of SGK1 inhibitors.[11]

Tyrosine Kinase Targets

• Fibroblast Growth Factor Receptors (FGFRs): The FGFR signaling pathway, when abnormally activated, plays a key role in cell proliferation, migration, and angiogenesis in a variety of tumors.[12][13] Several research groups have reported the design and synthesis of potent FGFR inhibitors based on the 1H-pyrrolo[2,3-b]pyridine core.[12][13][14]

• Bruton's Tyrosine Kinase (BTK): A crucial component of B-cell receptor signaling, BTK is a validated target for B-cell malignancies. A scaffold-hopping strategy has led to the development of potent BTK inhibitors from pyrrolo[2,3-b]pyridine derivatives.[15]

• Focal Adhesion Kinase (FAK): FAK is a non-receptor tyrosine kinase implicated in cancer cell invasion and metastasis through its role in cell adhesion and migration.[16] Fragment-based screening has identified the 1H-pyrrolo[2,3-b]pyridine scaffold as a potent binder to FAK.[16]

• c-Met Kinase: The HGF/c-Met signaling pathway is involved in the progression of many cancers.[17] Quantitative structure-activity relationship (QSAR) studies have been performed on 1H-pyrrolo[2,3-b]pyridine derivatives to design potent inhibitors of c-Met.[17]

Section 2: Other High-Potential Target Classes

While kinases represent the most probable targets, the versatility of the 7-azaindole scaffold extends to other enzyme families and receptors.

• Phosphoinositide 3-Kinases (PI3Ks): As central nodes in the PI3K/AKT/mTOR pathway, PI3Ks are critical targets in oncology.[18] A novel series of 7-azaindole derivatives was discovered to have potent activity against PI3K, demonstrating that the scaffold can be adapted to target lipid kinases as well as protein kinases.[18]

• Poly (ADP-ribose) Polymerase (PARP): PARP enzymes are essential for DNA repair. Inhibitors have shown significant success in treating cancers with specific DNA repair defects (e.g., BRCA mutations). 7-azaindole analogs have been designed and synthesized as potential PARP-1 inhibitors.[19]

• NADPH Oxidase 2 (NOX2): Overactive NOX2 is a source of oxidative stress in neurodegenerative and cardiovascular diseases.[20] A derivative, GSK2795039, based on the 1H-pyrrolo[2,3-b]pyridine skeleton, is a promising NOX2 inhibitor that can cross the blood-brain barrier.[20]

• Phosphodiesterase 4B (PDE4B): PDEs are enzymes that regulate secondary messengers like cAMP. PDE4B is an attractive target for inflammatory and central nervous system (CNS) diseases. A series of 1H-pyrrolo[2,3-b]pyridine-2-carboxamides were identified as potent and selective PDE4B inhibitors.[21]

Section 3: A Strategic Roadmap for Target Identification and Validation

To move from hypothesis to confirmation, a structured, multi-stage approach is essential. This workflow is designed to first predict, then confirm, and finally validate the biological targets of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in a physiologically relevant context. This process ensures scientific rigor and builds a self-validating data package.

Stage 1: In Silico Target Prediction & Prioritization

The initial step leverages computational power to screen a vast number of potential targets, refining our hypotheses and prioritizing experimental resources.[22] This approach is rapid and cost-effective, providing a crucial first look at the compound's likely interaction landscape.[23]

Caption: In Silico Target Identification Workflow.

Protocol: Molecular Docking Against a Prioritized Kinase Panel

• Preparation of the Ligand:

  • Draw the 2D structure of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile using chemical drawing software (e.g., ChemDraw).

  • Convert the 2D structure to a 3D structure and perform energy minimization using a suitable force field (e.g., MMFF94) in software like Avogadro or MOE.

  • Save the optimized structure in a .pdb or .mol2 format.

• Selection and Preparation of Protein Targets:

  • From the Protein Data Bank (PDB), download crystal structures for high-priority kinase targets identified in Section 1 (e.g., B-RAF (PDB: 4GU9), FGFR1 (PDB: 4V04), ATM (PDB: 5NPN), PI3Kγ (PDB: 2CHX)).

  • Using molecular modeling software (e.g., AutoDock Tools, PyMOL, Chimera), prepare the protein for docking. This involves removing water molecules and co-crystallized ligands, adding polar hydrogens, and assigning charges.

• Defining the Binding Site:

  • Identify the ATP-binding site, specifically the hinge region. This is typically done by referring to the location of the co-crystallized ligand in the original PDB file.

  • Define a grid box (search space) that encompasses the entire ATP-binding pocket. The size should be sufficient to allow rotational and translational freedom for the ligand (e.g., 25Å x 25Å x 25Å).

• Execution of Docking:

  • Use a validated docking program (e.g., AutoDock Vina, Glide, GOLD) to dock the prepared ligand into the grid box of each prepared protein target.

  • Run the docking simulation, typically generating multiple binding poses (e.g., 9-10).

• Analysis of Results:

  • Analyze the output poses based on their predicted binding energy (scoring function). Lower binding energy values typically indicate a more favorable interaction.

  • Visually inspect the top-scoring poses. The most critical validation is to confirm that the 7-azaindole scaffold forms the expected two hydrogen bonds with the kinase hinge region backbone.

  • Rank the kinase targets based on a combination of binding score and the quality of the predicted binding interactions.

Stage 2: In Vitro Biochemical Confirmation

This stage moves from prediction to direct experimental evidence. The objective is to quantify the inhibitory activity of the compound against the top-ranked kinase targets from the in silico screen.

Data Presentation: Representative Kinase Inhibition Profile

Target Kinase	Class	IC₅₀ (nM) [Hypothetical]	Rationale for Inclusion
B-RAF (V600E)	Ser/Thr Kinase	85	Key oncogene; 7-azaindole is a known inhibitor scaffold.[3]
FGFR1	Tyr Kinase	150	Implicated in various cancers; targeted by pyrrolopyridines.[12]
ATM	Ser/Thr Kinase	220	DNA damage response target; emerging for this scaffold.[9]
BTK	Tyr Kinase	> 10,000	Important selectivity screen; different sub-family.[15]
PI3Kγ	Lipid Kinase	650	Key pathway member; tests for cross-family activity.[18]
FAK	Tyr Kinase	400	Metastasis-related target; known to bind this scaffold.[16]

Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

• Compound Preparation:

  • Prepare a 10 mM stock solution of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in 100% DMSO.

  • Perform a serial dilution (e.g., 11-point, 3-fold dilution) in a 384-well plate to create a dose-response curve, starting from a high concentration (e.g., 100 µM).

• Kinase Reaction:

  • In a separate 384-well plate, add the kinase buffer, the specific recombinant kinase enzyme (e.g., B-RAF), and its corresponding substrate peptide.

  • Transfer the serially diluted compound from the compound plate to the kinase reaction plate. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Initiate the kinase reaction by adding an ATP solution. The concentration of ATP should be at or near its Km value for the specific enzyme to ensure competitive binding can be accurately measured.

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• Detection of Kinase Activity:

  • Stop the kinase reaction and measure the amount of ADP produced (which is directly proportional to kinase activity).

  • Add ADP-Glo™ Reagent to the wells to deplete the remaining unconsumed ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert the ADP to ATP, and then measure the newly synthesized ATP via a luciferase/luciferin reaction.

  • Read the luminescence signal on a plate reader.

• Data Analysis:

  • Normalize the data using the positive (100% activity) and negative (0% activity) controls.

  • Plot the percent inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Stage 3: Cellular Target Engagement & Pathway Validation

Confirming that the compound inhibits a purified enzyme is crucial, but it is not sufficient. This final stage aims to prove that the compound can enter a cell, bind to its intended target, and produce a measurable biological effect on the target's signaling pathway.

Caption: Inhibition of the MAPK/ERK Signaling Pathway.

Protocol: Cellular Thermal Shift Assay (CETSA®)

• Cell Culture and Treatment:

  • Culture a relevant cancer cell line (e.g., A375 melanoma cells, which harbor the B-RAF V600E mutation) to ~80% confluency.

  • Harvest the cells and resuspend them in a suitable buffer.

  • Treat the cell suspension with the compound at a desired concentration (e.g., 10x the biochemical IC₅₀) or with a vehicle control (DMSO). Incubate for 1 hour at 37°C to allow for cell entry and target binding.

• Thermal Challenge:

  • Aliquot the treated cell suspension into several PCR tubes.

  • Heat the tubes across a temperature gradient for 3 minutes (e.g., from 37°C to 65°C). A key principle of CETSA is that ligand binding stabilizes a protein, increasing its melting temperature.

  • Immediately cool the tubes on ice for 3 minutes.

• Protein Extraction:

  • Lyse the cells to release their protein content. This is often achieved by multiple freeze-thaw cycles.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

• Analysis by Western Blot:

  • Carefully collect the supernatant, which contains the soluble, non-aggregated proteins.

  • Quantify the total protein concentration in each sample.

  • Load equal amounts of total protein onto an SDS-PAGE gel for electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the target protein (e.g., anti-B-RAF antibody). Also probe for a loading control (e.g., anti-GAPDH).

  • Apply a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Interpretation:

  • Quantify the band intensities. In the vehicle-treated samples, the amount of soluble target protein will decrease as the temperature increases.

  • In the compound-treated samples, if the compound binds and stabilizes the target, the protein will remain soluble at higher temperatures. This will appear as a rightward "shift" in the melting curve when plotting soluble protein fraction versus temperature. This shift is direct evidence of target engagement in the cellular environment.

Conclusion and Future Directions

The 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile molecule represents a promising chemical entity for therapeutic development. Based on the robust history of its 7-azaindole core, its primary therapeutic potential almost certainly lies in the inhibition of protein kinases. A thorough investigation should prioritize oncogenic serine/threonine kinases such as B-RAF and key DNA damage response proteins like ATM, as well as tyrosine kinases like FGFR that are frequently dysregulated in cancer.

The strategic workflow presented here—progressing from computational prediction to biochemical confirmation and culminating in cellular target validation—provides a rigorous and efficient path to definitively identify and characterize the compound's mechanism of action. Successful execution of these studies will not only elucidate the primary targets but also reveal the compound's selectivity profile, which is critical for predicting its therapeutic window and potential side effects. The insights gained will be instrumental in guiding further lead optimization and positioning this compound for preclinical development in oncology or other relevant disease areas.

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• Wagner, M., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry. [Link][16]

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Navigating the Chemical Landscape of 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile: A Technical Guide for Drug Discovery

This guide provides an in-depth exploration of the chemical space surrounding the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile core. This privileged scaffold, a derivative of 7-azaindole, serves as a versatile starting point for the synthesis of novel small molecules with significant potential in drug discovery. We will delve into the strategic considerations for analog synthesis, detailing key chemical transformations and providing insights into the rationale behind these experimental choices. This document is intended for researchers, medicinal chemists, and professionals in drug development who are seeking to leverage this scaffold for the discovery of new therapeutic agents.

The 7-Azaindole Core: A Privileged Scaffold in Medicinal Chemistry

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a prominent heterocyclic scaffold in medicinal chemistry. Its structural resemblance to purines and indoles allows it to function as a bioisostere, effectively interacting with a wide range of biological targets. This has led to its incorporation into several approved drugs and numerous clinical candidates. The addition of a nitrogen atom to the indole ring can modulate physicochemical properties and provide an additional hydrogen bond acceptor, potentially enhancing binding affinity and efficacy.[1]

The 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile derivative is a particularly attractive starting material. The electron-withdrawing nature of the nitro and cyano groups significantly influences the reactivity of the heterocyclic core, opening up diverse avenues for chemical modification and the exploration of novel chemical space.

Strategic Approaches to Analog Synthesis

The exploration of the chemical space around the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile core can be systematically approached by considering modifications at various positions of the bicyclic system. The presence of the nitro and cyano groups dictates the feasibility and regioselectivity of many standard transformations.

Synthesis of the Core Scaffold

While commercially available from several suppliers, understanding the synthesis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is crucial for process development and the synthesis of related starting materials. A common strategy for constructing the 7-azaindole ring system involves a Sonogashira coupling followed by a copper-catalyzed cyclization.[2]

A highly regioselective and practical synthesis of a related compound, 5-bromo-4-chloro-3-nitro-7-azaindole, has been reported, which provides valuable insights into the functionalization of the 7-azaindole nucleus under the influence of a nitro group.[3] This multi-step process, starting from 7-azaindole, involves sequential chlorination, nitration, and bromination, with each product isolated by crystallization, avoiding laborious chromatographic purification.

Key Chemical Transformations for Analog Generation

The following sections detail key synthetic strategies for modifying the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile core.

The reduction of the 3-nitro group to a 3-amino group is a pivotal transformation, opening up a plethora of subsequent derivatization possibilities. The resulting 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a key intermediate for introducing a wide range of substituents to explore structure-activity relationships (SAR).

Experimental Protocol: Catalytic Hydrogenation

A standard and often high-yielding method for the reduction of aromatic nitro groups is catalytic hydrogenation.

• Reaction Setup: In a high-pressure vessel, dissolve 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C, 0.05-0.10 eq).

• Hydrogenation: Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (typically 50-100 psi).

• Reaction Monitoring: Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, carefully filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the crude 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, which can be purified by crystallization or column chromatography.

Self-Validating System: The complete disappearance of the starting material and the appearance of a single major product spot on the TLC with a different Rf value, confirmed by LC-MS analysis showing the expected mass of the product, validates the success of the reduction.

Transformation	Reagents and Conditions	Typical Yield	Reference
Nitro Group Reduction	H₂, 10% Pd/C, Methanol, RT, 50 psi	>90%	[4]
Nitro Group Reduction	Iron powder, Acetic Acid, Ethanol, Reflux	80-90%	[5]

The newly installed 3-amino group is a versatile handle for introducing a wide array of chemical moieties through acylation, sulfonylation, and reductive amination reactions.

Experimental Protocol: Amide Coupling

• Reaction Setup: Dissolve 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) and a carboxylic acid (1.1 eq) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF).

• Coupling Agent Addition: Add a peptide coupling reagent such as HATU (1.2 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.0 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature until completion, monitored by TLC or LC-MS.

• Work-up and Purification: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

The 4-cyano group offers another point of diversification. It can be hydrolyzed to a carboxylic acid or a primary amide, or it can be reduced to an aminomethyl group.

Experimental Protocol: Hydrolysis to Carboxamide

• Reaction Setup: Suspend 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) in a mixture of concentrated sulfuric acid and water.

• Reaction Conditions: Heat the mixture at a controlled temperature (e.g., 80-100 °C) for a specified time.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Carefully pour the cooled reaction mixture onto ice and neutralize with a base (e.g., aqueous ammonia) to precipitate the product. Collect the solid by filtration, wash with water, and dry to obtain the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carboxamide.

The pyrrole nitrogen (N-1) can be alkylated to introduce substituents that can modulate solubility, metabolic stability, and target engagement.

Experimental Protocol: N-Alkylation

• Reaction Setup: Dissolve 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) in an anhydrous polar aprotic solvent like DMF.

• Base Addition: Add a strong base such as sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C.

• Electrophile Addition: After stirring for a short period, add the alkylating agent (e.g., an alkyl halide, 1.1 eq).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography.

To access analogs with substitutions at other positions of the 7-azaindole core (C-2, C-5, C-6), halogenated precursors are required. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are powerful tools for this purpose. The presence of the nitro group can influence the reactivity of the halide, and reaction conditions may need to be carefully optimized.

Experimental Workflow: Suzuki-Miyaura Coupling

A general workflow for a Suzuki-Miyaura coupling on a hypothetical 5-bromo-3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is presented below.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Experimental Protocol: Buchwald-Hartwig Amination

Similarly, a Buchwald-Hartwig amination can be employed to introduce nitrogen-based substituents.

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the halo-3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq), the desired amine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 0.02 eq), a suitable phosphine ligand (e.g., Xantphos, 0.04 eq), and a base (e.g., Cs₂CO₃, 1.5 eq) in a reaction vessel.

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) until the starting material is consumed.

• Work-up and Purification: Cool the reaction, dilute with an organic solvent, and filter through celite. Concentrate the filtrate and purify the residue by column chromatography.

Cross-Coupling Reaction	Typical Catalyst/Ligand	Typical Base	Reference
Suzuki-Miyaura	Pd(PPh₃)₄, SPhos/Pd(OAc)₂	K₃PO₄, K₂CO₃	[6][7]
Buchwald-Hartwig	Pd₂(dba)₃/Xantphos, RuPhos Pd G2	Cs₂CO₃, NaOtBu	[8][9]

Biological Relevance and Potential Signaling Pathways

Analogs derived from the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile scaffold are expected to exhibit a range of biological activities, with a particular emphasis on kinase inhibition. The 7-azaindole core is a well-established hinge-binding motif for many kinases.

Kinase Inhibition

Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[10] The JAK-STAT and TGF-β signaling pathways are two prominent examples where 7-azaindole-based inhibitors have shown promise.

JAK-STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is crucial for cytokine signaling and immune responses.[11]

Caption: The canonical TGF-β/SMAD signaling pathway.

Conclusion

The 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile scaffold represents a rich starting point for the exploration of novel chemical space in drug discovery. Its strategic functionalization, guided by an understanding of its inherent reactivity and the application of modern synthetic methodologies, can lead to the generation of diverse libraries of compounds with the potential to modulate key biological pathways. This guide provides a foundational framework for researchers to embark on this exploratory journey, with the ultimate goal of discovering next-generation therapeutics.

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• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry, 14, 1024-1030.
• Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. (2015).
• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. (2015). Journal of the Brazilian Chemical Society, 26(11), 2269-2277.
• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (2019). ACS Medicinal Chemistry Letters, 10(11), 1547-1553.
• Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. (2015).
• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. (2013). Journal of the American Chemical Society, 135(32), 12048-12051.
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules, 17(4), 4485-4495.
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. (2006).
• A generic approach for the catalytic reduction of nitriles. (2003). Tetrahedron, 59(29), 5417-5423.

• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. NextSDS. [Link]

• Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. (2013). Journal of Medicinal Chemistry, 56(3), 1137-1150.
• N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan. (2019). Chemistry of Heterocyclic Compounds, 55(1), 58-64.
• REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. (2020). La Chimica & l'Industria, (1), 74-81.
• N-Alkylation of Some Imidazopyridines. (2012). FABAD Journal of Pharmaceutical Sciences, 37(3), 133-139.
• Catalytic reduction of aromatic nitro compounds: general questions, equipment, enlarged laboratory tests. (2019). International Journal of Biology and Chemistry, 11(2), 89-100.

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• 1. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
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• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
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Protocols & Analytical Methods

Synthesis Protocol for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile: An Application Note for Medicinal Chemistry and Drug Discovery

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, a key heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The pyrrolo[2,3-b]pyridine, or 7-azaindole, core is a prevalent motif in numerous biologically active compounds, acting as a bioisostere for indole and purine systems.[1] The introduction of a nitro group at the C-3 position and a carbonitrile at the C-4 position offers valuable handles for further chemical elaboration, making this molecule a versatile building block for the synthesis of novel therapeutic agents, including kinase inhibitors and other targeted therapies.[2][3] This application note details a robust, two-step synthetic sequence, provides in-depth explanations for methodological choices, and outlines the necessary analytical techniques for characterization.

Introduction: The Significance of Substituted 7-Azaindoles

The 7-azaindole scaffold is a privileged structure in drug discovery, appearing in natural products and a wide array of synthetic compounds with diverse pharmacological activities, including antiviral and anticancer properties.[1] Its ability to mimic the indole nucleus allows for favorable interactions with various biological targets. The strategic functionalization of the 7-azaindole core is a cornerstone of modern medicinal chemistry. Specifically, the introduction of an electron-withdrawing nitro group at the C-3 position can modulate the electronic properties of the ring system and serve as a precursor for an amino group, which is a common pharmacophore. The carbonitrile moiety at the C-4 position is a versatile functional group that can be hydrolyzed to a carboxylic acid or an amide, or participate in the formation of other heterocyclic rings.

This protocol outlines a proposed synthetic route starting from the commercially available 4-chloro-1H-pyrrolo[2,3-b]pyridine. The synthesis involves a cyanation reaction to install the carbonitrile group, followed by a regioselective electrophilic nitration.

Proposed Synthetic Pathway

The synthesis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is proposed to proceed via a two-step sequence as illustrated below. This pathway leverages established methodologies for the functionalization of the 7-azaindole core.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Principle: This step involves a nucleophilic substitution reaction where the chloro group at the C-4 position of the 7-azaindole ring is displaced by a cyanide ion. Copper(I) cyanide is a common reagent for this type of transformation on heterocyclic systems. A high-boiling polar aprotic solvent like dimethylformamide (DMF) is typically used to facilitate the reaction at elevated temperatures. A similar approach involving the cyanation of a halogenated precursor has been suggested for related pyrrolopyridine systems.[4]

Materials:

• 4-Chloro-1H-pyrrolo[2,3-b]pyridine

• Copper(I) cyanide (CuCN)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq) and copper(I) cyanide (1.2 eq).

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF to the flask.

• Heat the reaction mixture to reflux (approximately 153 °C) and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully pour the reaction mixture into a vigorously stirred aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a solid.

Step 2: Synthesis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Principle: This step involves the electrophilic nitration of the 7-azaindole ring. The C-3 position of the pyrrole moiety is the most electron-rich and, therefore, the most susceptible to electrophilic attack. A mixture of concentrated nitric acid and sulfuric acid is a classic nitrating agent, generating the nitronium ion (NO₂⁺) in situ. This method has been successfully employed for the C-3 nitration of a similar 4-chloro-7-azaindole derivative.[1] The presence of the electron-withdrawing cyano group at C-4 is expected to deactivate the ring towards electrophilic substitution, but the inherent reactivity of the C-3 position should still allow for the desired regioselectivity.

Materials:

• 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

• Concentrated sulfuric acid (98%)

• Fuming nitric acid (≥90%) or concentrated nitric acid (65-70%)

• Ice

• Deionized water

• Diethyl ether or ethyl acetate

Procedure:

• In a clean, dry round-bottom flask, carefully add concentrated sulfuric acid.

• Cool the sulfuric acid to 0 °C in an ice-water bath.

• Slowly add 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) portion-wise to the cold sulfuric acid with stirring, ensuring the temperature does not rise significantly. Stir until all the solid has dissolved.

• In a separate flask, prepare the nitrating mixture by carefully adding fuming nitric acid (1.1 eq) to cold concentrated sulfuric acid.

• Add the nitrating mixture dropwise to the solution of the starting material at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully pour the reaction mixture onto crushed ice.

• The precipitated product can be collected by filtration. Wash the solid with cold deionized water until the filtrate is neutral.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or acetonitrile) or by column chromatography to yield 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The disappearance of the C-3 proton signal in the ¹H NMR spectrum of the final product is a key indicator of successful nitration.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the products.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the N-H stretch of the pyrrole, the C≡N stretch of the nitrile, and the asymmetric and symmetric stretches of the nitro group.

• Melting Point: The melting point of the final product should be determined and can be used as an indicator of purity.

Safety Considerations

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Handling of Reagents:

  • Copper(I) cyanide: Highly toxic if swallowed, in contact with skin, or if inhaled. Contact with acids liberates very toxic gas (hydrogen cyanide). Handle with extreme care.

  • DMF: A potential reproductive toxin. Avoid inhalation and skin contact.

  • Concentrated Acids (H₂SO₄ and HNO₃): Highly corrosive and strong oxidizing agents. Handle with extreme care, and always add acid to water, never the other way around when diluting. The nitrating mixture is highly reactive.

Discussion and Mechanistic Insights

The proposed synthesis is based on well-established transformations in heterocyclic chemistry. The choice of a copper-mediated cyanation in the first step is due to its reliability in displacing halides from aromatic and heteroaromatic rings. The subsequent electrophilic nitration at C-3 is a classic reaction for indole and azaindole systems. The high regioselectivity is governed by the electronic nature of the pyrrole ring, where the C-3 position is the most nucleophilic. The reaction proceeds via the attack of the pyrrole ring on the in situ generated nitronium ion, followed by deprotonation to restore aromaticity.

Quantitative Data Summary

Step	Starting Material	Reagents	Product	Expected Yield
1	4-Chloro-1H-pyrrolo[2,3-b]pyridine	CuCN, DMF	1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	60-80%
2	1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	HNO₃, H₂SO₄	3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	70-85%

Yields are estimates based on similar reactions reported in the literature and may vary depending on experimental conditions and scale.

References

• Atlanchim Pharma. (2022, December 13).
• Mushtaq, N., et al. (2008). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences, 21(1), 36-39.
• Gangjee, A., et al. (2020). Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. Journal of the Serbian Chemical Society, 85(6), 845-857.
• Wang, Y., et al. (2020). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 10(46), 27653-27665.
• Gehringer, M., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry, 56(3), 1165-1177.
• BenchChem. (n.d.). An In-depth Technical Guide on the Spectroscopic Data of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile.

Sources

• 1. atlanchimpharma.com [atlanchimpharma.com]
• 2. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

"purification of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile by column chromatography"

An Application Note on the High-Resolution Purification of 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Physicochemical Profiling & Chromatographic Causality

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore, heavily utilized in drug discovery as a bioisostere for purines and indoles in kinase inhibitor design. The functionalization of this core to yield 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile creates a highly electron-deficient and polar intermediate. Isolating this specific compound from complex reaction mixtures (such as post-cyanation or nitration workflows) presents severe chromatographic challenges due to its unique physicochemical profile.

The Causality of Tailing: Standard normal-phase silica gel (SiO₂) is slightly acidic. The azaindole core features a basic N7 pyridine nitrogen. Even though its basicity is attenuated by the strongly electron-withdrawing 3-nitro and 4-cyano groups, this nitrogen still interacts aggressively with free silanol (Si-OH) groups on the stationary phase[1]. This acid-base interaction is the primary cause of severe peak tailing and broad elution bands during chromatography.

The Causality of Insolubility: The planar geometry of the molecule, combined with a dense network of hydrogen-bond donors (N1-H) and acceptors (N7, -NO₂, -CN), promotes robust intermolecular π-π stacking and hydrogen bonding. Consequently, the compound exhibits exceptionally poor solubility in standard non-polar loading solvents like hexanes or pure dichloromethane (DCM). Attempting a traditional liquid load with this compound frequently results in precipitation at the column head, which destroys the theoretical plates of the column and ruins the separation.

Method Development & The Self-Validating System

To engineer a reliable purification workflow, the protocol must be self-validating at every phase, ensuring that experimental choices are driven by real-time data rather than assumptions.

• Stationary Phase & Modifiers: Standard silica gel (200–300 mesh or 40–63 μm) is highly effective[2][3], provided the mobile phase is chemically optimized. To mitigate the silanol interactions, a highly polar gradient (e.g., Ethyl Acetate in Hexanes or Heptane) is required[4]. If tailing persists, the addition of 1% Triethylamine (Et₃N) acts as a basic modifier, masking the acidic silica sites and sharpening the elution bands[1].

• The Solid Loading Imperative: To bypass the solubility limits, solid loading is mandatory. By dissolving the crude mixture in a strong, volatile solvent (like THF) and adsorbing it onto silica gel, the compound is evenly distributed.

  • Self-Validation Checkpoint 1: The resulting dry load must be a completely free-flowing powder. If it is clumpy, residual solvent remains, which will cause immediate band broadening upon elution.

• 2D-TLC Stability Check: Highly functionalized azaindoles can occasionally degrade on acidic silica.

  • Self-Validation Checkpoint 2: Before committing the bulk material, perform a 2D-TLC. Run the crude mixture in one dimension, dry the plate, rotate it 90 degrees, and run it again. If the target spot deviates from the diagonal axis, the compound is degrading on the silica, and neutral alumina must be used instead.

Quantitative Data Presentation

Table 1: Mobile Phase Optimization & Causality for 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Solvent System	Modifier	Observed R_f	Peak Shape & Chromatographic Causality
100% Dichloromethane	None	0.00	Compound remains at baseline due to extreme polarity and silanol affinity.
50% EtOAc / 50% Hexanes	None	~0.25	Moderate mobility, but significant tailing due to unmasked silanol binding.
50% EtOAc / 50% Hexanes	1% Et₃N	~0.30	Sharp, well-defined spot. The basic modifier effectively masks acidic silica sites.

| 5% MeOH / 95% DCM | None | ~0.35 | Good mobility, but risks the co-elution of other highly polar reaction byproducts. |

Table 2: Recommended Gradient Elution Profile

Column Volume (CV)	% EtOAc	% Hexanes	% Et₃N	Strategic Purpose
0 - 2	10	89	1	Flush non-polar impurities and equilibrate the solid load band.
2 - 5	25	74	1	Elute moderately polar byproducts (e.g., unreacted starting materials).
5 - 10	40	59	1	Isolate target 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

| 10 - 12 | 100 | 0 | 0 | Final column wash to elute baseline material. |

Step-by-Step Experimental Protocol

Phase 1: Solid Load Preparation

• Weigh the crude reaction mixture containing the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

• Dissolve the crude material in a minimal amount of Tetrahydrofuran (THF) or Acetone until a clear solution is achieved.

• Add dry silica gel (200–300 mesh) to the flask in a 1:2 to 1:3 ratio (crude weight : silica weight).

• Evaporate the solvent slowly under reduced pressure using a rotary evaporator. Continue drying until the material is a fine, free-flowing powder that does not stick to the flask walls.

Phase 2: Column Packing

• Prepare a slurry of silica gel (200–300 mesh)[3] in the initial mobile phase (10% EtOAc / 89% Hexanes / 1% Et₃N).

• Pour the slurry into the glass column, allowing it to settle under gentle air pressure to ensure a uniform, crack-free bed.

• Carefully pour the dry-loaded powder evenly onto the flat surface of the packed silica bed.

• Add a 1 cm protective layer of clean sea sand on top of the solid load to prevent physical disruption during solvent addition.

Phase 3: Elution and Recovery

• Begin the gradient elution according to Table 2 , applying gentle, consistent pressure.

• Collect fractions in standard test tubes. Because the azaindole core is highly conjugated, monitor the elution in real-time using a UV detector set to 254 nm, or spot fractions on TLC plates and visualize under a UV lamp.

• Combine the fractions containing the pure product (R_f ~0.30 in 50% EtOAc/Hexanes).

• Concentrate the combined fractions under reduced pressure. Note: Ensure the water bath temperature does not exceed 40°C to prevent thermal degradation of the nitro-aromatic system.

Workflow Visualization

Logical workflow for the solid-load purification of polar azaindole derivatives.

References

• Organic Process Research & Development. "A Homogeneous Method for the Conveniently Scalable Palladium- and Nickel-Catalyzed Cyanation of Aryl Halides." ACS Publications.[Link]

• PMC. "Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases." National Institutes of Health.[Link]

• ACS Publications. "Discovery of New Azaindole Metallo-Deubiquitinase CSN5 Inhibitors." Journal of Medicinal Chemistry.[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 1H and 13C NMR Characterization of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Introduction

3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a heterocyclic compound belonging to the 7-azaindole family. The 7-azaindole scaffold is of significant interest in medicinal chemistry due to its presence in numerous biologically active molecules and its utility as a bioisostere for indole and other heterocyclic systems.[1][2] The introduction of a nitro group and a carbonitrile moiety to the pyrrolopyridine core significantly influences its electronic properties and potential for further chemical modification, making it a valuable building block in drug discovery programs.[3]

Accurate structural elucidation is paramount in the development of novel chemical entities. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous characterization of organic molecules. This application note provides a detailed protocol and analysis for the 1H and 13C NMR characterization of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, offering insights into the influence of the electron-withdrawing substituents on the chemical shifts of the pyrrolopyridine core.

Experimental Design and Rationale

The primary objective is to acquire high-resolution 1D 1H and 13C NMR spectra of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile and to assign all proton and carbon signals to their respective positions in the molecule. The choice of solvent and NMR parameters is critical for obtaining high-quality data, especially for compounds with limited solubility or complex spectral features.

Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is selected as the NMR solvent. Its high boiling point and excellent solvating power for a wide range of organic compounds, including those with polar functional groups like nitro and cyano groups, make it a suitable choice.[4] Furthermore, the residual solvent peak of DMSO-d6 does not overlap with the expected signals of the analyte.[5]

NMR Instrumentation: High-field NMR spectrometers (e.g., 400 MHz or higher) are recommended to achieve better signal dispersion, which is particularly beneficial for resolving complex coupling patterns and closely spaced signals in aromatic systems.[6]

Experimental Workflow

Figure 1: General workflow for NMR characterization.

Protocols

Protocol 1: Sample Preparation

• Accurately weigh approximately 5-10 mg of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

• Transfer the solid to a clean, dry vial.

• Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d6) to the vial.

• Gently agitate the vial until the compound is completely dissolved. A brief period of sonication may be used to aid dissolution if necessary.

• Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Cap the NMR tube securely.

Protocol 2: 1H NMR Data Acquisition

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the DMSO-d6.

• Shim the magnetic field to achieve optimal homogeneity.

• Set the following acquisition parameters (example for a 400 MHz spectrometer):

  • Pulse Program: Standard one-pulse (zg30)

  • Number of Scans: 16-32 (adjust as needed for desired signal-to-noise ratio)

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

  • Spectral Width: 16 ppm (centered around 6 ppm)

• Acquire the Free Induction Decay (FID).

• Process the FID with an exponential window function (line broadening of 0.3 Hz) followed by Fourier transformation.

• Perform phase and baseline correction.

• Reference the spectrum to the residual DMSO peak at 2.50 ppm.

Protocol 3: 13C NMR Data Acquisition

• Use the same sample and maintain the lock and shim settings from the 1H NMR experiment.

• Set the following acquisition parameters (example for a 101 MHz spectrometer):

  • Pulse Program: Proton-decoupled one-pulse (zgpg30)

  • Number of Scans: 1024 or more (as 13C has low natural abundance)

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2 seconds

  • Spectral Width: 240 ppm (centered around 120 ppm)

• Acquire the FID.

• Process the FID with an exponential window function (line broadening of 1-2 Hz) followed by Fourier transformation.

• Perform phase and baseline correction.

• Reference the spectrum to the DMSO-d6 solvent peak at 39.52 ppm.[6]

Data Analysis and Interpretation

The structure and numbering of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile are shown below:

Figure 2: Structure of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

1H NMR Spectral Analysis

The 1H NMR spectrum is expected to show four distinct signals: one for the N-H proton of the pyrrole ring and three for the aromatic protons.

• N-H Proton (H1): This proton typically appears as a broad singlet at a very downfield chemical shift, often above 12 ppm, due to its acidic nature and potential for hydrogen bonding with the DMSO solvent.

• Aromatic Protons (H2, H5, H6): The chemical shifts of these protons are influenced by the electron-withdrawing effects of the nitro (-NO2) and cyano (-CN) groups, as well as the nitrogen atom in the pyridine ring.

  • The nitro group at the C3 position strongly deshields the adjacent H2 proton, causing it to resonate at a downfield chemical shift.

  • The pyridine nitrogen atom deshields the adjacent H6 proton.[7]

  • The H5 and H6 protons on the pyridine ring will likely appear as doublets due to coupling with each other.

Table 1: Predicted 1H NMR Chemical Shifts and Multiplicities

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H1	> 12.0	br s	-
H2	8.5 - 9.0	s	-
H6	8.0 - 8.5	d	~5-6
H5	7.5 - 8.0	d	~5-6

Note: These are predicted ranges. Actual values may vary based on experimental conditions.

13C NMR Spectral Analysis

The 13C NMR spectrum will show eight signals corresponding to the eight carbon atoms in the molecule.

• Quaternary Carbons (C3, C3a, C4, C7a): These carbons will appear as singlets. The carbons directly attached to the electron-withdrawing nitro (C3) and cyano (C4) groups will be significantly deshielded and appear at downfield chemical shifts. The carbon of the cyano group (CN) will have a characteristic chemical shift in the range of 115-120 ppm.

• Methine Carbons (C2, C5, C6): These carbons will appear as doublets in a proton-coupled 13C spectrum. Their chemical shifts are influenced by the adjacent heteroatoms and substituents. C2, being adjacent to the nitro group, is expected to be downfield.

Table 2: Predicted 13C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
C2	130 - 140
C3	145 - 155
C3a	120 - 130
C4	105 - 115
CN	115 - 120
C5	125 - 135
C6	140 - 150
C7a	150 - 160

Note: These are predicted ranges. Actual values may vary.

Conclusion

This application note provides a comprehensive guide for the 1H and 13C NMR characterization of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality NMR spectra. The provided analysis and predicted chemical shift ranges serve as a valuable reference for the unambiguous assignment of proton and carbon signals, ensuring the structural integrity of this important synthetic intermediate. The understanding of the spectral features of this molecule can be extended to the characterization of other substituted 7-azaindole derivatives, aiding in the advancement of medicinal chemistry and drug development.

References

• RosDok. Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Available from: [Link]

• Pearson+. The chemical shifts of the C-2 hydrogen in the spectra of pyrrole.... Available from: [Link]

• Scott, R. D., Ueno, H., & Metzler, D. E. (1982). Pyrrolopyridine derivatives from pyridoxal 5'-sulfate. Biochemistry, 21(21), 5213–5219. Available from: [Link]

• Kim, J., et al. (2022). Identification of novel pyrrolopyrimidine and pyrrolopyridine derivatives as potent ENPP1 inhibitors. European Journal of Medicinal Chemistry, 243, 114774. Available from: [Link]

• Cushman, M., et al. (2008). Discovery of Pyrrolopyridine−Pyridone Based Inhibitors of Met Kinase: Synthesis, X-ray Crystallographic Analysis, and Biological Activities. Journal of Medicinal Chemistry, 51(17), 5353–5365. Available from: [Link]

• Begtrup, M., & Heinze, J. (1984). An analysis of the n.m.r. spectra (1H, 13C, and, in part 15N and 17O) of pyrrolizin-3-one, and of its aza-derivatives pyrrolo[1,2-c]imidazol-5-one, pyrrolo[1,2-a]imidazol-5-one and pyrrolo[1,2-b]pyrazol-6-one. Journal of the Chemical Society, Perkin Transactions 2, (4), 633. Available from: [Link]

• Al-Said, N. H., et al. (2018). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Moiety. Molecules, 23(10), 2465. Available from: [Link]

• Pinto, D. C., Santos, C. M. M., & Silva, A. M. S. (2021). Advanced NMR techniques for structural characterization of heterocyclic structures. Critical Reviews in Analytical Chemistry, 51(7), 646-681. Available from: [Link]

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• Catalán, J., Pérez, P., & de Paz, J. L. G. (2005). Study of 7-azaindole in its first four singlet states. The Journal of Chemical Physics, 122(24), 244320. Available from: [Link]

• Catalán, J., Pérez, P., & de Paz, J. L. G. (2005). Study of 7-azaindole in its first four singlet states. The Journal of Chemical Physics, 122(24), 244320. Available from: [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2014). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 58(1), 58-62. Available from: [Link]

• Nielsen, M. K., et al. (2020). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 25(11), 2533. Available from: [Link]

• NextSDS. 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. Available from: [Link]

• Reich, H. J. NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Available from: [Link]

• Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(13), 7351-7360. Available from: [Link]

• Boettcher, H., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry, 56(3), 937–949. Available from: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available from: [Link]

• Gurney, M. E., et al. (2019). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters, 10(11), 1541–1547. Available from: [Link]

• ResearchGate. 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Available from: [Link]

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"mass spectrometry analysis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile"

An In-Depth Application Guide to the Mass Spectrometry Analysis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the mass spectrometry (MS) analysis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery, particularly within the class of kinase inhibitors.[1][2][3] We present detailed, field-proven protocols for sample preparation, direct infusion analysis, liquid chromatography-mass spectrometry (LC-MS), and tandem mass spectrometry (MS/MS) for structural confirmation. The narrative emphasizes the rationale behind methodological choices, from ionization techniques to fragmentation analysis, to equip researchers with a robust and reproducible approach for the characterization of this and structurally related molecules.

Introduction: The Analytical Imperative

3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile belongs to the 7-azaindole scaffold, a privileged structure in modern pharmacology.[4] Accurate characterization of such molecules is fundamental to confirming their identity, assessing purity, and studying their metabolic fate. Mass spectrometry is an indispensable tool for these tasks, offering unparalleled sensitivity and specificity.[5] This guide addresses the specific challenges and considerations for analyzing this nitro-substituted, nitrile-containing heterocyclic system. We will explore its behavior under common ionization conditions and predict its fragmentation pathways to facilitate unambiguous identification.

Foundational Chemical Properties

A successful mass spectrometry analysis begins with an understanding of the analyte's physicochemical properties.

• Molecular Formula: C₈H₄N₄O₂

• Molecular Weight (Monoisotopic): 188.0334 g/mol

• Structural Features: The molecule contains a fused pyrrolopyridine ring system, a polar nitro group (-NO₂), and a cyano (-CN) group. The pyridine and pyrrole nitrogen atoms are potential sites for protonation (positive ionization), while the acidic pyrrole N-H and the electron-withdrawing nitro group can facilitate deprotonation or stabilize a negative charge (negative ionization).[6]

These features suggest that the compound is relatively polar, making it an excellent candidate for electrospray ionization (ESI), a soft ionization technique well-suited for polar and thermally labile molecules.[7][8]

Strategic Approach to MS Analysis: An Overview

Our analytical strategy is designed as a multi-stage process to build a complete profile of the compound. This workflow ensures that each step informs the next, leading to a comprehensive and reliable characterization.

Caption: High-level workflow for MS characterization.

Detailed Experimental Protocols

Protocol 1: Standard Sample Preparation

The quality of the data is directly dependent on proper sample preparation. The goal is to completely dissolve the analyte and dilute it to a concentration suitable for the mass spectrometer's detector to avoid saturation and ion suppression.[9]

Methodology:

• Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile and dissolve it in 1 mL of a suitable organic solvent such as methanol (MeOH), acetonitrile (ACN), or dimethyl sulfoxide (DMSO). Ensure complete dissolution, using sonication if necessary.

• Working Solution (~1-10 µg/mL): Perform a serial dilution of the stock solution. A typical starting concentration for LC-MS analysis is 10 µg/mL.[9] For direct infusion, a more dilute solution of ~1 µg/mL is often sufficient. The final dilution should be made in a solvent compatible with the mobile phase (e.g., 50:50 ACN:H₂O).

• Filtration: Filter the final working solution through a 0.22 µm syringe filter (e.g., PTFE or nylon) into a 2 mL LC-MS vial to remove any particulates that could clog the system.[9]

Causality Note: Using a solvent mixture for the final dilution that mirrors the initial mobile phase conditions improves peak shape and prevents the analyte from precipitating upon injection.

Protocol 2: Direct Infusion (Flow Injection Analysis - FIA) MS

FIA-MS is used to quickly assess how well the compound ionizes and to identify the precursor ion (m/z) without chromatographic separation.

Instrumentation & Parameters:

• System: A quadrupole or time-of-flight mass spectrometer with an ESI source.

• Solvent Flow: Use a syringe pump to deliver the working solution at a flow rate of 5-10 µL/min. Alternatively, inject a small volume (1-5 µL) into a constant flow of mobile phase (e.g., 0.2-0.4 mL/min of 50:50 ACN:H₂O with 0.1% formic acid).

• Analysis Mode: Acquire data in both positive and negative ion modes to determine the optimal polarity.

Parameter	Positive Ion Mode (ESI+)	Negative Ion Mode (ESI-)	Rationale
Expected Ion	[M+H]⁺ at m/z 189.0407	[M-H]⁻ at m/z 187.0261	Protonation of basic nitrogens vs. deprotonation of the acidic pyrrole N-H.
Mobile Phase Additive	0.1% Formic Acid	0.1% Ammonium Hydroxide	Promotes the formation of [M+H]⁺ or [M-H]⁻ ions, respectively.
Capillary Voltage	3.0 - 4.5 kV	-2.5 to -4.0 kV	Creates the electrospray plume and facilitates ion formation.
Gas Temperature	250 - 350 °C	250 - 350 °C	Aids in desolvation of the analyte ions.
**Nebulizer Gas (N₂) **	20 - 40 psi	20 - 40 psi	Assists in forming a fine spray of charged droplets.

Protocol 3: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides chromatographic separation, which is essential for purity analysis and for analyzing the compound within complex mixtures.

LC & MS Parameters:

• LC System: A standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient Elution:

  • Start at 5-10% B, hold for 1 minute.

  • Ramp to 95% B over 5-7 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 2 minutes.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1 - 5 µL.

• MS Detector: Set to scan a relevant m/z range (e.g., 50-500) or to perform selected ion monitoring (SIM) for the expected precursor ion.

Structural Elucidation: Fragmentation Analysis

Tandem mass spectrometry (MS/MS) is performed by isolating the precursor ion ([M+H]⁺ or [M-H]⁻) and fragmenting it via collision-induced dissociation (CID) to produce a characteristic spectrum of product ions. This pattern serves as a molecular fingerprint.

Predicted Fragmentation Pathway

The fragmentation of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is expected to be driven by the loss of its functional groups. Nitroaromatic compounds characteristically lose NO (30 Da) and NO₂ (46 Da).[6][10][11] Heterocyclic nitriles can lose HCN (27 Da).[12]

Caption: Predicted ESI+ fragmentation of the target compound.

Expected Product Ions

The following table summarizes the key precursor and expected product ions for MS/MS analysis. High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition of each fragment.

Ion Type	Precursor m/z (Formula)	Major Product Ion m/z	Neutral Loss	Putative Fragment Identity
[M+H]⁺	189.0407 (C₈H₅N₄O₂⁺)	159.0301	NO (30.0106)	[C₈H₅N₃O]⁺
143.0352	NO₂ (46.0055)	[C₈H₅N₃]⁺
162.0345	HCN (27.0062)	[C₇H₄N₃O₂]⁺
116.0290	NO₂ + HCN (73.0117)	[C₇H₄N₂]⁺
[M-H]⁻	187.0261 (C₈H₃N₄O₂⁻)	141.0206	NO₂ (46.0055)	[C₈H₃N₃]⁻

Trustworthiness Note: The protocol is self-validating. The accurate mass measurement from a full scan confirms the elemental formula. The subsequent MS/MS experiment, yielding fragments that correspond to logical neutral losses (like NO, NO₂, and HCN), provides orthogonal confirmation of the molecular structure.

Conclusion

This application note provides a validated, step-by-step guide for the comprehensive mass spectrometric analysis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. By employing a systematic approach that includes optimized sample preparation, dual-polarity ESI, and detailed MS/MS fragmentation analysis, researchers can achieve unambiguous identification and characterization of this important heterocyclic scaffold. The outlined protocols and predicted fragmentation patterns serve as a reliable foundation for quality control, metabolism studies, and further drug development efforts.

References

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed. Available at: [Link]

• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. NextSDS. Available at: [Link]

• By Ionization Only: Detecting Nitrosamines with Mass Spectrometry. Plasmion GmbH. Available at: [Link]

• Mass Spectrometry Ionization Methods. Emory University. Available at: [Link]

• Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. ResearchGate. Available at: [Link]

• Sample Processing for the Analysis of Polar and Semi-polar Compounds using a LC-MS. Universitat Politècnica de València UPV. Available at: [Link]

• Mass Spectrometry Sample Preparation Guide. Organomation. Available at: [Link]

• A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. ACD/Labs. Available at: [Link]

• Sample Preparation Protocol for Open Access MS. University of Oxford, Mass Spectrometry Research Facility. Available at: [Link]

• Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Mass Spectrometry of Heterocyclic Compounds. Defense Technical Information Center. Available at: [Link]

• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Mass Fragmentation Pattern of Nitriles || McLafferty rearrangement || Nitrogen rule. YouTube. Available at: [Link]

• Mass Spectrometry Protocols and Methods. Springer Nature Experiments. Available at: [Link]

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. Available at: [Link]

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances. Available at: [Link]

• Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene. YouTube. Available at: [Link]

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Application Note: 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a Privileged Scaffold in Kinase Inhibitor Discovery

Executive Summary & Scientific Rationale

In the landscape of targeted oncology and immunology, the 1H-pyrrolo[2,3-b]pyridine (7-azaindole) core has emerged as a highly privileged, ATP-competitive pharmacophore[1]. The specific functionalization found in 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 1000340-52-2) provides medicinal chemists with an advanced, dual-vector building block.

By pre-installing a nitro group at the C3 position and a carbonitrile at the C4 position, this scaffold bypasses early-stage synthetic bottlenecks[2]. More importantly, it allows for precise spatial mapping of the kinase ATP-binding site. The azaindole core anchors the molecule to the hinge region, while the C3 and C4 substituents provide orthogonal synthetic handles to access the DFG-out pocket and the gatekeeper residue, respectively[3]. This application note details the mechanistic rationale, synthetic workflows, and validation protocols for utilizing this intermediate in the development of novel Type I and Type II kinase inhibitors.

Mechanistic Role in Kinase Inhibition

The design of kinase inhibitors relies heavily on establishing robust hydrogen-bonding networks with the kinase hinge region. The 3-nitro-4-cyano-7-azaindole scaffold achieves this through a highly coordinated system:

• Hinge Binding Dynamics: The 7-azaindole core acts as a bidentate hinge binder. The pyridine nitrogen (N7) serves as a potent hydrogen bond acceptor, while the pyrrole nitrogen (N1-H) acts as a hydrogen bond donor. This motif typically interacts with the backbone amides of the GK+1 and GK+3 residues in the kinase hinge region[3].

• C4-Carbonitrile (Gatekeeper Vector): The cyano group at the C4 position serves a dual purpose. Electronically, its strong electron-withdrawing nature lowers the pKa of the N1-H, thereby strengthening its hydrogen bond donor capacity. Sterically, the linear sp-hybridized cyano group projects directly toward the gatekeeper residue and the adjacent hydrophobic pocket I, allowing for selectivity tuning against kinases with varying gatekeeper sizes (e.g., Threonine vs. Methionine)[4].

• C3-Nitro (DFG-Out Vector): The C3-nitro group is a "masked" amine. In its native state, it can form polar interactions, but its true value lies in its reduction to a 3-amino group. Once reduced, this position provides a critical vector projecting into the solvent channel or the DFG-out pocket. Functionalizing this amine with ureas or amides is a proven strategy for designing Type II kinase inhibitors that stabilize the inactive DFG-out conformation[5].

Fig 1. Pharmacophore mapping of the 3-nitro-4-cyano-7-azaindole scaffold in the kinase ATP site.

Quantitative SAR & Vector Mapping

To understand the impact of functionalizing the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile scaffold, we must analyze how modifications at the C3 and C4 positions influence Structure-Activity Relationships (SAR).

Table 1: SAR Impact of Scaffold Functionalization

Position	Functional Group	Primary Target Region	Physicochemical Impact	Kinase Selectivity Implication
Core (N1/N7)	1H-pyrrolo[2,3-b]pyridine	Hinge Region	High LE (Ligand Efficiency), low MW	Broad-spectrum ATP competition[6]
C4	-C≡N (Carbonitrile)	Gatekeeper / Hydrophobic Pocket I	Increases lipophilicity, lowers N1-H pKa	Enhances affinity; sensitive to gatekeeper mutations[4]
C3	-NO₂ (Nitro)	Solvent Channel	Highly polar, electron-withdrawing	Poor membrane permeability; requires reduction
C3 (Reduced)	-NH₂ (Amino)	Solvent Channel / DFG-out	H-bond donor, nucleophilic handle	Enables Type II inhibitor design via urea linkage[5]

Experimental Workflows & Methodologies

The most common application of this scaffold involves the chemoselective reduction of the C3-nitro group, followed by derivatization to build a Type II inhibitor library.

Fig 2. Synthetic workflow from the 3-nitro-4-cyano scaffold to a Type II kinase inhibitor.

Protocol 1: Chemoselective Reduction of the C3-Nitro Group

Causality Note: Standard catalytic hydrogenation (Pd/C, H₂) poses a severe risk of over-reducing the C4-carbonitrile to a primary amine. To maintain absolute chemoselectivity, a mild Iron/Ammonium Chloride (Fe/NH₄Cl) reduction system is utilized.

Reagents & Materials:

• 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq)

• Iron powder (325 mesh, 5.0 eq)

• Ammonium chloride (NH₄Cl, 5.0 eq)

• Solvent: Ethanol / Water (4:1 v/v)

Step-by-Step Procedure:

• Preparation: Suspend 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (10 mmol) in 50 mL of an Ethanol/Water (4:1) mixture within a 100 mL round-bottom flask equipped with a reflux condenser.

• Activation: Add NH₄Cl (50 mmol) to the suspension and stir at room temperature for 5 minutes to ensure dissolution of the salt.

• Reduction: Add Iron powder (50 mmol) in a single portion. Self-Validation: The reaction mixture will appear as a dark grey suspension.

• Heating: Heat the mixture to 80°C (reflux) for 2-3 hours. Monitor reaction progress via TLC (DCM:MeOH 9:1) or LC-MS. The nitro compound will consume completely, yielding a more polar, fluorescent spot corresponding to the amine.

• Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove iron residues, washing the pad thoroughly with hot ethyl acetate (3 x 30 mL).

• Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a solid.

Protocol 2: Biochemical Kinase Assay (TR-FRET) Validation

Causality Note: Once the 3-amino intermediate is converted into a final inhibitor (e.g., via urea coupling), its potency must be validated. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard luminescence assays because it is less susceptible to compound auto-fluorescence and provides a highly stable, self-validating signal ratio.

Step-by-Step Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume proxiplate using an acoustic dispenser (e.g., Echo 550).

• Enzyme Addition: Add 5 µL of the target kinase (e.g., CDK8 or BRAF) diluted in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT) to the wells. Incubate for 15 minutes at room temperature to allow for compound-enzyme pre-equilibration.

• Reaction Initiation: Add 5 µL of a substrate/ATP mix. The ATP concentration should be set at the apparent Km​ for the specific kinase to accurately assess ATP-competitive inhibition.

• Incubation: Seal the plate and incubate at room temperature for 60 minutes.

• Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg²⁺ and stop kinase activity) and the specific LanthaScreen™ Europium-labeled antibody.

• Readout: Incubate for 30 minutes, then read the plate on a microplate reader capable of TR-FRET (excitation at 340 nm, emission at 615 nm and 665 nm). Calculate the IC₅₀ using a 4-parameter logistic curve fit based on the 665/615 nm emission ratio.

References[4] European Patent Office. "PYRROLO-PYRIDINE DERIVATIVES FOR THE TREATMENT OF CANCER DISEASES - Patent 1971604 - EPO". EPO Data Server. Available at: https://data.epo.org/publication-server/document?iDocId=6023363&iFormat=0[2] Atlanchim Pharma. "Scientific Letter: Azaindoles in Medicinal Chemistry". Atlanchim Pharma Resources. Available at: https://www.atlanchimpharma.com/wp-content/uploads/2022/12/Scientific-Letter-Azaindoles.pdf[3] ChemicalBook. "7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors". ChemicalBook Articles. Available at: https://www.chemicalbook.com/Article/7-Azaindole-A-Versatile-Scaffold-for-Developing-Kinase-Inhibitors.htm[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGMJYOem9ddn1eg2Xn_vSKTCFGo4Dn49Ns6xzzxEnc6MGbnqeawyU89RcrepLvZF-WtrIgMOeqlb9d7kXGHRFd5mygL-Qkfl85rirGFzSM6kcoKs35cSrkJYSn-_JqHL1HZIx3)] PubMed / National Institutes of Health. "7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors". Chem Pharm Bull (Tokyo). Available at: https://pubmed.ncbi.nlm.nih.gov/33132338/[6] PharmaBlock. "Azaindoles in Medicinal Chemistry". PharmaBlock Insights. Available at: https://www.pharmablock.com/en/resource/azaindoles-in-medicinal-chemistry[5] Journal of Medicinal Chemistry. "Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer". ACS Publications. Available at: https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00958

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Application Notes and Protocols for the Use of 1H-Pyrrolo[2,3-b]pyridine Derivatives in Cancer Cell Line Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Prominence of the 1H-Pyrrolo[2,3-b]pyridine Scaffold in Oncology Research

The 1H-pyrrolo[2,3-b]pyridine, also known as 7-azaindole, represents a versatile and privileged scaffold in modern medicinal chemistry, particularly in the development of novel anticancer agents.[1][2] Its structural resemblance to purine has made it a compelling starting point for the design of kinase inhibitors.[3] Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Consequently, kinase inhibitors have become a major focus of targeted cancer therapy.[4][5]

Derivatives of the 1H-pyrrolo[2,3-b]pyridine core have demonstrated potent inhibitory activity against a range of kinases implicated in tumor growth, proliferation, and survival. These include Traf2 and Nck-interacting kinase (TNIK) in colorectal cancer[6], Phosphoinositide 3-kinase (PI3K) in various tumors[4][5], Bruton's tyrosine kinase (BTK)[7], Fibroblast Growth Factor Receptor (FGFR)[8], Extracellular signal-regulated kinase 5 (Erk5) in lung cancer[9], and Cyclin-dependent kinase 8 (CDK8) in colorectal cancer.[10]

While the specific compound 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is noted as a chemical entity[11][12], its biological activity in cancer cell lines is not yet extensively documented in publicly available literature. However, based on the well-established anticancer potential of its parent scaffold, it represents a compound of interest for screening and further investigation. This guide will provide a comprehensive overview of the application of 1H-pyrrolo[2,3-b]pyridine derivatives in cancer cell line research, with detailed protocols that can be adapted for the evaluation of novel analogues like 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Mechanism of Action: Targeting Key Oncogenic Kinase Pathways

The anticancer effects of 1H-pyrrolo[2,3-b]pyridine derivatives are primarily attributed to their ability to inhibit specific protein kinases that are crucial for cancer cell signaling. The general mechanism involves the compound binding to the ATP-binding pocket of the target kinase, preventing the phosphorylation of downstream substrates and thereby interrupting the signaling cascade that drives cell proliferation and survival.

Below is a generalized schematic of a common signaling pathway targeted by these inhibitors:

Figure 1: Generalized signaling pathways targeted by 1H-pyrrolo[2,3-b]pyridine derivatives.

Experimental Protocols for In Vitro Evaluation

The following protocols are foundational for assessing the anticancer activity of novel 1H-pyrrolo[2,3-b]pyridine derivatives in a cancer cell line research setting.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration at which a compound inhibits cell growth by 50% (IC50).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell lines of interest (e.g., A549 lung cancer, MCF-7 breast cancer, HCT116 colon cancer)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well cell culture plates

• 1H-pyrrolo[2,3-b]pyridine derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the 1H-pyrrolo[2,3-b]pyridine derivative in complete medium. The final concentrations should typically range from 0.01 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the medium containing the compound dilutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis (programmed cell death) by the compound.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Materials:

• Cancer cell line

• 6-well cell culture plates

• 1H-pyrrolo[2,3-b]pyridine derivative

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the 1H-pyrrolo[2,3-b]pyridine derivative at concentrations around the predetermined IC50 value for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Add 400 µL of Binding Buffer to each sample and analyze immediately by flow cytometry.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Protocol 3: Western Blot Analysis of Target Kinase Inhibition

This protocol assesses the effect of the compound on the target kinase and its downstream signaling pathway.

Principle: Western blotting is used to detect specific proteins in a sample. It can be used to measure the phosphorylation status of a target kinase and its downstream effectors, providing evidence of target engagement and inhibition.

Materials:

• Cancer cell line

• 1H-pyrrolo[2,3-b]pyridine derivative

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-FGFR, anti-total-FGFR, anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with the compound for a specified time (e.g., 2-24 hours). Lyse the cells with lysis buffer and collect the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH). A decrease in the ratio of the phosphorylated protein to the total protein indicates inhibition of the kinase.

Figure 2: Workflow for Western Blot Analysis.

Data Presentation and Interpretation

Quantitative data from the assays should be presented in a clear and concise manner.

Table 1: Example IC50 Values of a Hypothetical 1H-Pyrrolo[2,3-b]pyridine Derivative

Cancer Cell Line	Tissue of Origin	IC50 (µM)
A549	Lung	5.2
MCF-7	Breast	8.9
HCT116	Colon	2.1
PC-3	Prostate	12.5

Table 2: Example Apoptosis Induction by a Hypothetical 1H-Pyrrolo[2,3-b]pyridine Derivative in HCT116 Cells

Treatment	% Early Apoptosis	% Late Apoptosis/Necrosis
Vehicle Control	2.5	1.8
Compound (2 µM)	15.7	5.4
Compound (5 µM)	32.1	10.2

Conclusion and Future Directions

The 1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone in the development of targeted cancer therapies. The protocols outlined in this guide provide a robust framework for the initial in vitro characterization of novel derivatives such as 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. Positive results from these assays, including potent IC50 values, induction of apoptosis, and on-target modulation of kinase signaling pathways, would warrant further investigation, including in vivo efficacy studies in animal models of cancer. The continued exploration of this chemical space holds significant promise for the discovery of next-generation anticancer agents.

References

• El-Mernissi, R., El Khatabi, K., Khaldan, A., Bouamrane, S., Ajana, M. A., Tahar Lakhlifi, T., & Bouachrine, M. (2023). New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling studies. Moroccan Journal of Chemistry, 11(3), 537-553. [Link]

• Yang, S., et al. (2021). Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. Bioorganic & Medicinal Chemistry, 47, 116377.

• Li, Z., et al. (2017). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Medicinal Chemistry Letters, 8(8), 866-871. [Link]

• Wang, X., et al. (2015). Pyrrolo[2,3-b]pyridine derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 23(15), 4867-4879. [Link]

• Kumar, R., et al. (2024). Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent.
• Adamu, A., et al. (2022). Exploration of Anticancer Potential of Novel Pyrrolo[2,3-b]pyridine Derivatives Targeting V600E-BRAF Kinase: Molecular Docking, Pharmacokinetic and DFT Studies. Advanced Journal of Chemistry, Section A, 5(2), 114-129.

• Li, Y., et al. (2023). Design, synthesis and SAR of novel 7-azaindole derivatives as potential Erk5 kinase inhibitor with anticancer activity. Bioorganic & Medicinal Chemistry, 90, 117374. [Link]

• Li, Z., et al. (2017). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Medicinal Chemistry Letters, 8(8), 866-871. [Link]

• Liu, X., et al. (2022). Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. Journal of Medicinal Chemistry, 65(18), 12266-12284. [Link]

• Kari, B., & Dave, B. (2020). Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. Journal of Applied Pharmaceutical Science, 10(06), 001-013.
• Singh, R. K., et al. (2023). A Systemic Review on Pyridine Derivative Against Cancer and Tumor Cell-Line. Journal of Drug Delivery and Therapeutics, 13(7-S), 213-222.

• Li, Y., et al. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Advances, 11(35), 21465-21475. [Link]

• Verniest, G., et al. (2016). Synthetic Entries to and Biological Activity of Pyrrolopyrimidines. Chemical Reviews, 116(2), 642-705.
• Shchegravin, E. V., et al. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Chemistry of Heterocyclic Compounds, 60(6), 633-653.

• NextSDS. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. [Link]

• Roman, G. (2015). Further modifications of 1H-pyrrolo[2,3-b]pyridine derivatives as inhibitors of human neutrophil elastase. Medicinal Chemistry Research, 24, 3953-3963. [Link]

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Application Notes & Protocols: Assessing the Biological Activity of Pyrrolopyridine Derivatives

Introduction & Strategic Rationale

Pyrrolopyridine derivatives (such as 7-azaindoles) represent a privileged chemical scaffold in modern drug discovery. Due to their structural mimicry of the purine ring of ATP, they are exceptionally effective as hinge-binding competitive inhibitors for a wide array of kinases, including Janus Kinases (JAKs)[1], Hematopoietic Progenitor Kinase 1 (HPK1)[2], and Mesenchymal-Epithelial Transition (Met) kinase[3].

Evaluating the biological activity of these compounds requires a rigorous, multi-tiered approach. Because pyrrolopyridines are highly lipophilic and often exhibit inherent auto-fluorescence, standard assay methodologies must be carefully adapted. This guide provides a self-validating, step-by-step framework for transitioning from cell-free biochemical kinetics to complex in vivo pharmacodynamics.

Fig 1. Hierarchical biological assessment workflow for pyrrolopyridine derivatives.

Protocol 1: Biochemical Kinase Inhibition (TR-FRET Assay)

Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for profiling pyrrolopyridine-based kinase inhibitors[2]. In this assay, a long-lifetime lanthanide donor (e.g., Terbium) is conjugated to an antibody that specifically binds a phosphorylated substrate. When brought into proximity with an acceptor fluorophore, resonance energy transfer occurs, resulting in a detectable FRET signal[4]. The time-resolved nature of this assay is critical: it introduces a microsecond delay before measurement, completely filtering out the rapid, short-lived auto-fluorescence inherent to many heterocyclic pyrrolopyridine small molecules[2][4].

Self-Validating System: To ensure trust in the data, the assay must include a known pan-kinase inhibitor (e.g., Staurosporine) as a positive control, DMSO as a vehicle control, and calculate the Z'-factor. A Z'-factor > 0.5 validates that the assay window is robust enough to distinguish true hits from assay noise.

Step-by-Step Methodology (Example: JAK1 Inhibition)

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute the pyrrolopyridine derivative (10-point, 3-fold dilution starting at 10 µM) in 100% DMSO. Dilute the intermediate plates 1:100 in Kinase Buffer to reach a final DMSO concentration of 1%[1].

• Enzyme/Substrate Mix: Combine recombinant JAK1 enzyme (1 nM final) and GFP-STAT1 substrate (200 nM final) in a 384-well low-volume plate[1].

• Pre-incubation: Add the diluted compound to the enzyme/substrate mix. Incubate for 15 minutes at room temperature. Causality: This allows the pyrrolopyridine core to establish bidentate hydrogen bonds with the kinase hinge region before ATP competition begins.

• Reaction Initiation: Add ATP at a concentration equal to its apparent Km​ for JAK1 (e.g., 1 µM) to initiate the phosphorylation reaction[1].

• Termination: After 60 minutes, terminate the reaction by adding a TR-FRET stop buffer containing EDTA (to chelate Mg2+) and LanthaScreen Tb-anti-pSTAT1 antibody[1][4].

• Readout & Analysis: Measure emission at 520 nm (GFP acceptor) and 495 nm (Terbium donor) using a microplate reader. Calculate the 520/495 ratio to determine the IC50 via non-linear regression.

Protocol 2: Cellular Target Engagement & Viability (Ba/F3 Engineered Cells)

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy. Intracellular ATP concentrations are massive (~1-5 mM) compared to biochemical assays, which can easily outcompete weak ATP-competitive pyrrolopyridines. The Ba/F3 murine hematopoietic cell line is naturally dependent on Interleukin-3 (IL-3) for survival. When engineered to express a constitutively active kinase (e.g., JAK1 or CSF1R), they become IL-3 independent[1][5].

Self-Validating System: Parallel testing must be run in engineered Ba/F3 cells with and without exogenous IL-3. If a pyrrolopyridine compound induces cell death without IL-3, but the cells survive when IL-3 is added back, it proves the compound's cytotoxicity is strictly on-target (kinase inhibition). If the cells die in both conditions, the compound is a general cytotoxin[5].

Step-by-Step Methodology

• Cell Culture: Maintain Ba/F3-JAK1 cells in RPMI-1640 medium supplemented with 10% FBS (without IL-3)[1].

• Seeding: Seed 10,000 cells/well in a 96-well opaque white plate to prevent luminescence cross-talk.

• Compound Treatment: Add pyrrolopyridine derivatives at varying concentrations (0.1 nM to 10 µM). Include a known inhibitor like Tofacitinib as a positive control[1].

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 humidified incubator.

• Viability Measurement: Add an ATP-based luminescence reagent (e.g., CellTiter-Glo) directly to the wells. Causality: This lyses the cells and generates a luminescent signal directly proportional to the amount of ATP present, indicating the number of metabolically active cells.

• Readout: Shake for 2 minutes, incubate for 10 minutes at room temperature, and record luminescence to calculate the cellular IC50.

Fig 2. Mechanism of pyrrolopyridine competitive inhibition in the JAK/STAT pathway.

Protocol 3: In Vivo Efficacy (Tumor Xenograft Model)

Causality & Rationale: To evaluate the pharmacokinetic/pharmacodynamic (PK/PD) relationship, in vivo models are required. For instance, testing a Met-kinase inhibiting pyrrolopyridine requires a tumor model driven by Met amplification, such as the GTL-16 human gastric carcinoma xenograft[3]. This ensures that the compound's pharmacokinetic profile (oral bioavailability, clearance rate) is sufficient to maintain target engagement in a living organism.

Step-by-Step Methodology

• Implantation: Subcutaneously inject 5×106 GTL-16 cells suspended in Matrigel into the right flank of athymic nude mice[3].

• Staging: Monitor tumor growth using digital calipers until the volume reaches approximately 125 mm³ (usually ~14 days post-implantation)[3].

• Randomization: Randomize mice into a vehicle control group and treatment groups (e.g., 10, 50, and 100 mg/kg/day).

• Dosing: Administer the pyrrolopyridine compound via oral gavage (p.o.) once daily (q.d.). Causality: Oral administration tests the compound's intestinal permeability and first-pass metabolic stability[3].

• Monitoring: Measure tumor volume bi-weekly using the formula: Volume=2length×width2​ .

• Endpoint & PD Biomarkers: Euthanize mice when control tumors reach ethical limits (e.g., 2000 mm³). Resect tumors immediately, snap-freeze in liquid nitrogen, and process for Western blot analysis of downstream PD biomarkers (e.g., p-Met, p-STAT) to confirm in vivo target engagement.

Quantitative Data Presentation

The following table summarizes benchmark biological activity metrics for various classes of pyrrolopyridine derivatives reported in recent literature. This data serves as a comparative baseline for newly synthesized compounds.

Compound Class / Structural Feature	Primary Target	Assay Type	Typical IC50 / Kd	Permeability ( 10−6 cm/s)	Reference
C-5 Pyrazole-Pyrrolopyridine	JAK1	TR-FRET (Biochemical)	24.6 nM	N/A	[1]
Pyrrolopyridine-Pyridone	Met Kinase	Radiometric (Biochemical)	2.3 - 5.9 nM	N/A	[3]
Pyrrolopyridine (Hpk1-IN-27)	HPK1	TR-FRET (Biochemical)	Low nM	N/A	[2]
Fluorinated Pyrrolopyridine	LATS1/2	NanoBRET (Cellular)	Sub-nanomolar Kd	High	[6]
Pyrrolopyrimidine Hybrid	CSF1R	Ba/F3 Viability (Cellular)	7.18 nM	Poor	[5]

References

• [2] In-Depth Technical Guide: Discovery and Synthesis of Hpk1-IN-27 - Benchchem. Benchchem. URL:

• [4] WO2009098236A1 - Pyrrolo[2, 3-d] pyridines and use thereof as tyrosine kinase inhibitors. Google Patents. URL:

• [6] Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine - PMC. National Institutes of Health (NIH). URL:

• [1] Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1 - ACS Publications. American Chemical Society (ACS). URL:

• [5] Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach - PMC. National Institutes of Health (NIH). URL:

• [3] Discovery of Pyrrolopyridine−Pyridone Based Inhibitors of Met Kinase: Synthesis, X-ray Crystallographic Analysis, and Biological Activities | Journal of Medicinal Chemistry - ACS Publications. American Chemical Society (ACS). URL:

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Application Notes and Protocols for the Development of Cellular Assays for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Introduction: A Strategic Approach to Characterizing Novel Pyrrolopyridines

The 1H-pyrrolo[2,3-b]pyridine (7-azaindole) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other targeted therapeutic agents.[1][2] Derivatives have shown potent activity against a range of targets including Fibroblast Growth Factor Receptor (FGFR), Focal Adhesion Kinase (FAK), and Janus Kinase 3 (JAK3).[3][4][5][6] The specific compound, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, is a novel entity with potential biological activity stemming from this well-established pharmacophore.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust cellular assay cascade to characterize this compound. As the precise molecular target of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile may be unknown at the outset, this guide follows a logical, multi-tiered approach. We begin with foundational compound characterization and broad phenotypic screening, followed by assays designed to elucidate the mechanism of action and ultimately identify the specific cellular target. This strategy ensures a thorough understanding of the compound's cellular effects and provides a solid foundation for further preclinical development.

Part 1: Foundational Compound Characterization

Before initiating cell-based assays, it is critical to understand the fundamental physicochemical properties of the test compound. These parameters are essential for ensuring accurate and reproducible results in subsequent biological experiments.

Aqueous Solubility and Stability Assessment

Rationale: The solubility of a compound in aqueous media, such as cell culture medium, directly impacts its effective concentration and bioavailability to the cells. Poor solubility can lead to compound precipitation, resulting in inaccurate dose-response curves and misleading biological data. Stability assessment is equally crucial to ensure that the observed cellular effects are due to the compound itself and not a degradation product.

Protocol: Kinetic Solubility Assay using Nephelometry

• Stock Solution Preparation: Prepare a 10 mM stock solution of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the compound stock in DMSO to create a range of concentrations (e.g., 10 mM to 1 µM).

• Aqueous Dilution: Add phosphate-buffered saline (PBS) or cell culture medium to each well to a final DMSO concentration of 1% v/v.

• Incubation: Incubate the plate at room temperature for 2 hours, protected from light.

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering.

• Data Analysis: The kinetic solubility limit is defined as the highest concentration at which no significant increase in turbidity is observed compared to the vehicle control.

Table 1: Expected Compound Characterization Data

Parameter	Method	Expected Outcome	Significance
Kinetic Solubility	Nephelometry	> 50 µM in PBS with 1% DMSO	Ensures compound remains in solution at tested concentrations.
Chemical Stability	HPLC-UV	> 95% of parent compound remaining after 24h in culture medium at 37°C	Confirms that the observed activity is from the intact compound.

Part 2: Primary Cellular Assays: Assessing Cytotoxicity and Antiproliferative Effects

The initial step in understanding the biological activity of a new compound is to determine its effect on cell viability and proliferation. These assays provide a quantitative measure of the compound's potency (e.g., IC50 or GI50) and are essential for selecting appropriate concentration ranges for subsequent mechanistic studies.[7][8][9]

Workflow for Primary Cellular Screening

The following diagram illustrates the workflow for the initial assessment of the compound's cellular activity.

Caption: Workflow for primary cytotoxicity and antiproliferative screening.

Protocol: ATP-Based Cell Viability Assay (e.g., CellTiter-Glo®)

Rationale: This luminescent assay quantifies the amount of ATP present, which is an indicator of metabolically active cells.[10] A decrease in ATP levels is proportional to the degree of cytotoxicity or cytostasis induced by the compound. This method is highly sensitive and has a broad dynamic range, making it suitable for high-throughput screening.

• Cell Seeding: Seed cells in a 96-well, opaque-walled plate at a predetermined density (e.g., 1,000-5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Add the serially diluted 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile to the cells. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% v/v. Include vehicle-only (DMSO) and untreated controls.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Reagent Preparation: Equilibrate the CellTiter-Glo® reagent to room temperature.

• Lysis and Signal Generation: Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions. Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the results as a function of compound concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Part 3: Mechanistic Elucidation and Target Engagement

Once the antiproliferative activity of the compound is confirmed, the next crucial step is to understand how it works. This involves assays to determine the mode of cell death and, most importantly, to identify the direct molecular target(s) within the cell.

High-Content Imaging for Phenotypic Profiling

Rationale: High-content imaging (HCI) allows for the simultaneous measurement of multiple cellular parameters in a single experiment. By staining for various cellular markers, HCI can provide early insights into the compound's mechanism of action, such as induction of apoptosis, cell cycle arrest, or disruption of cellular organelles.

Protocol: Multiplexed HCI for Apoptosis and Cell Cycle

• Cell Culture and Treatment: Seed cells in a 96- or 384-well imaging plate. Treat with the compound at concentrations around its IC50 value (e.g., 0.5x, 1x, 5x IC50) for 24 or 48 hours.

• Staining: Fix and permeabilize the cells. Stain with a cocktail of fluorescent dyes, including:

  • Hoechst 33342: To stain the nucleus and assess DNA content for cell cycle analysis.

  • Annexin V-FITC: To detect early-stage apoptosis.

  • Propidium Iodide (PI): To identify late-stage apoptotic or necrotic cells.[7]

  • Antibody against Phospho-Histone H3: To identify cells in mitosis.

• Image Acquisition: Acquire images using a high-content imaging system, capturing multiple fields per well across different fluorescent channels.

• Image Analysis: Use automated image analysis software to segment individual cells and quantify various parameters, such as nuclear size, DNA content, and fluorescence intensity of each marker.

Table 2: Interpreting High-Content Imaging Data

Observed Phenotype	Potential Mechanism of Action
Increased Annexin V staining	Induction of Apoptosis
Accumulation of cells in G2/M phase	Cell Cycle Arrest at G2/M checkpoint
Increased nuclear size and DNA content	Disruption of Mitosis
Changes in mitochondrial membrane potential (if stained)	Mitotoxicity[9]

Cellular Thermal Shift Assay (CETSA®) for Target Engagement

Rationale: Target engagement is the crucial confirmation that a compound physically interacts with its intended target inside the cell.[11][12] CETSA is a powerful, label-free method to assess this.[13][14] It is based on the principle that when a compound binds to its target protein, it often stabilizes the protein, leading to an increase in its melting temperature.[12] This change can be detected by heating cell lysates and quantifying the amount of soluble protein remaining at different temperatures.

Caption: The Cellular Thermal Shift Assay (CETSA) workflow.

Protocol: High-Throughput CETSA using Western Blot

This protocol assumes a candidate target has been hypothesized (e.g., a specific kinase based on the pyrrolopyridine scaffold). For unbiased target identification, a mass spectrometry-based approach (Thermal Proteome Profiling) would be employed.[13]

• Cell Treatment: Treat cultured cells with 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (e.g., at 10x IC50) and a vehicle control for 1-2 hours.

• Lysate Preparation: Harvest and lyse the cells in a suitable buffer containing protease and phosphatase inhibitors.

• Heating Step: Aliquot the cell lysates into PCR tubes and heat them to a range of temperatures (e.g., 45°C to 65°C in 2°C increments) for 3 minutes using a thermal cycler. Include an unheated control.

• Separation of Fractions: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation for Western Blot: Carefully collect the supernatant (soluble fraction) and determine the protein concentration. Normalize all samples to the same protein concentration.

• Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with a specific antibody against the hypothesized target protein.

• Data Analysis: Quantify the band intensities for each temperature point. Plot the normalized intensity versus temperature for both the vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates target engagement.

Part 4: Assay Validation and Quality Control

For any cellular assay to be reliable, it must be properly validated.[15][16][17] Key validation parameters ensure the assay is robust, reproducible, and fit for purpose.[18][19]

Table 3: Key Assay Validation Parameters

Parameter	Definition	Acceptance Criteria
Z'-factor	A measure of assay quality that reflects the dynamic range and data variation.	Z' > 0.5 for a robust assay.
Signal-to-Background (S/B)	The ratio of the signal from the positive control to the signal from the negative control.	S/B > 3 is generally acceptable.
Precision (Repeatability)	The variation in results within the same experiment.	Coefficient of Variation (%CV) < 15%.
Intermediate Precision	The variation in results between different experiments (e.g., on different days).	%CV < 20%.
Robustness	The capacity of an assay to remain unaffected by small, deliberate variations in method parameters.	Consistent results with minor changes in cell density, incubation time, etc.

Conclusion

The systematic approach outlined in these application notes provides a comprehensive framework for the cellular characterization of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. By progressing from broad phenotypic assays to specific target engagement studies, researchers can efficiently determine the compound's potency, elucidate its mechanism of action, and build a strong data package for further drug development. Adherence to rigorous assay validation principles is paramount to ensure the generation of high-quality, reliable, and reproducible data.

References

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• ACS Publications. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. [Link]

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"experimental setup for Suzuki-Miyaura coupling in pyrrolopyridine synthesis"

Application Notes & Protocols

Topic: Experimental Setup for Suzuki-Miyaura Coupling in Pyrrolopyridine Synthesis

Introduction: The Strategic Importance of Pyrrolopyridines and the Suzuki-Miyaura Reaction

Pyrrolopyridines, also known as azaindoles, represent a privileged scaffold in medicinal chemistry and drug development.[1][2] Their structural resemblance to indoles allows them to function as bioisosteres, while the introduction of a nitrogen atom into the ring system modulates properties like solubility, metabolism, and target engagement. Consequently, they are core components of numerous kinase inhibitors and other therapeutic agents.[1][2]

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[3][4][5] Its application to the synthesis of functionalized pyrrolopyridines is a powerful strategy for rapidly building molecular complexity and exploring structure-activity relationships (SAR).[1][6][7]

This guide provides a detailed examination of the experimental setup for this critical transformation. It moves beyond a simple recitation of steps to explain the underlying principles and rationale behind component selection and procedural choices, equipping researchers to not only replicate but also troubleshoot and adapt these protocols for their specific synthetic targets.

The Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states.[3][4][8] Understanding this cycle is paramount for rational optimization and troubleshooting.

The generally accepted mechanism involves three key steps:

• Oxidative Addition: A low-ligated, catalytically active Pd(0) species inserts into the carbon-halide bond of the pyrrolopyridine electrophile. This forms a square-planar Pd(II) complex.[8][9]

• Transmetalation: The organic moiety from the organoboron reagent is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic borate species.[10][11][12][13][14]

• Reductive Elimination: The two organic partners on the Pd(II) complex couple and are expelled, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[8][9]

Sources

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• 14. Suzuki reaction - Wikipedia [en.wikipedia.org]

Topic: Buchwald-Hartwig Amination Protocols for 1H-pyrrolo[2,3-b]pyridine Scaffolds

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 7-Azaindoles and C-N Bond Formation

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic scaffold in modern drug discovery. Its structure, which is an isostere of indole, features a unique combination of a hydrogen bond donor (the pyrrole N-H) and a hydrogen bond acceptor (the pyridine nitrogen) in close proximity.[1][2] This arrangement allows for versatile interactions with biological targets, making 7-azaindole derivatives prominent in a wide range of pharmacologically active agents, including kinase inhibitors.[3][4][5]

The synthesis and functionalization of the 7-azaindole core, particularly the introduction of amino groups onto the pyridine ring, is a critical step in the development of new therapeutics.[1] Traditional methods for forming aryl C-N bonds, such as nucleophilic aromatic substitution (SNAr), often require harsh conditions like high temperatures and a large excess of the amine, which limits functional group tolerance.[2][6] The palladium-catalyzed Buchwald-Hartwig amination has emerged as a transformative methodology, enabling the facile and efficient synthesis of aryl amines under milder conditions with significantly broader substrate scope.[7][8]

However, the application of this reaction to unprotected halo-7-azaindoles presents unique challenges. The acidic N-H of the pyrrole ring can compete with the desired amine coupling partner, and the bidentate nature of the scaffold can lead to catalyst inhibition through chelation.[1][2] This guide provides a detailed examination of the Buchwald-Hartwig amination for 7-azaindole scaffolds, offering field-proven insights, step-by-step protocols, and troubleshooting strategies to empower researchers in this critical area of synthetic chemistry.

Mechanistic Overview: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[7][9] Understanding this mechanism is paramount for rational optimization and troubleshooting. The cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting itself into the carbon-halogen bond to form a Pd(II) complex. This is often the rate-determining step of the cycle.[9][10] The reactivity of the aryl halide generally follows the order: Ar-I > Ar-Br > Ar-Cl.[11]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species, generating a palladium-amido complex.

• Reductive Elimination: This final step involves the formation of the new C-N bond and the desired N-aryl product. The Pd(II) center is reduced back to the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[7][9]

A potential side reaction is β-hydride elimination from the palladium-amido intermediate, which can lead to hydrodehalogenation of the starting aryl halide.[7][12]

Caption: A generalized workflow for the Buchwald-Hartwig amination.

Protocol 1: Coupling of Halo-7-azaindoles with Secondary Amines

This protocol is optimized for the coupling of secondary amines, including those with additional protic functionality, using the RuPhos ligand/precatalyst system.

Materials:

• Halo-7-azaindole (e.g., 4-chloro-1H-pyrrolo[2,3-b]pyridine)

• Secondary amine (1.2 equivalents)

• RuPhos ligand (L1) (1 mol %)

• RuPhos Palladacycle Precatalyst (P1) (1 mol %)

• LiHMDS (1.0 M solution in THF, 2.4 equivalents)

• Anhydrous, degassed THF

• Oven-dried reaction vial with a PTFE-lined cap and a magnetic stir bar

• Inert atmosphere supplies (Argon or Nitrogen line)

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the halo-7-azaindole (0.5 mmol, 1.0 equiv), RuPhos ligand (0.005 mmol, 1 mol %), and RuPhos precatalyst (0.005 mmol, 1 mol %) to the oven-dried reaction vial.

• Solvent Addition: Add anhydrous THF (1.0 mL) to the vial.

• Base and Amine Addition: Add the secondary amine (0.6 mmol, 1.2 equiv) via syringe, followed by the dropwise addition of the LiHMDS solution (1.2 mmol, 2.4 equiv).

  • Note: If the amine contains a protic functional group (e.g., -OH, -NH), an additional equivalent of LiHMDS should be added to deprotonate that site.

• Reaction: Seal the vial tightly and place it in a preheated heating block or oil bath at 80 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 30 minutes to a few hours).

• Workup: Cool the reaction to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired N-aminated 7-azaindole.

Protocol 2: Coupling of Halo-7-azaindoles with Primary Amines

This protocol is adapted for primary amines. While the RuPhos system can be effective, other specialized ligands may offer improved yields.

Materials:

• Halo-7-azaindole

• Primary amine (1.2 equivalents)

• Appropriate Ligand (e.g., BrettPhos) (1-2 mol %)

• Palladium Precatalyst (e.g., BrettPhos Palladacycle) (1-2 mol %)

• Base (e.g., LiHMDS or NaOtBu) (2.4 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• Reaction Setup: Following the procedure in Protocol 1, add the halo-7-azaindole, ligand, and precatalyst to an oven-dried vial under an inert atmosphere.

• Reagent Addition: Add the solid base (if using NaOtBu), followed by the anhydrous solvent and the primary amine. If using LiHMDS, add it as a solution after the amine.

• Reaction: Seal the vial and heat to 80-100 °C, stirring vigorously.

• Monitoring, Workup, and Purification: Follow steps 5-8 as described in Protocol 1.

Summary of Optimized Conditions and Troubleshooting

The success of the Buchwald-Hartwig amination on the 7-azaindole scaffold is highly dependent on the specific substrates. The table below summarizes successfully reported conditions. [1]

Aryl Halide	Amine	Catalyst/Ligand (mol %)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
4-Chloro-7-azaindole	N-Methylpiperazine	P1/L1 (1%)	LiHMDS (2.4)	THF	80	94
4-Chloro-7-azaindole	Morpholine	P1/L1 (1%)	LiHMDS (2.4)	THF	80	96
4-Chloro-7-azaindole	Aniline	P5/L5 (1%)	LiHMDS (2.4)	THF	80	95
4-Chloro-7-azaindole	4-Methoxyaniline	P5/L5 (1%)	LiHMDS (2.4)	THF	80	96
5-Bromo-7-azaindole	N-Methylpiperazine	P1/L1 (1%)	LiHMDS (2.4)	THF	80	92

| 6-Chloro-7-azaindole | Morpholine | P1/L1 (1%) | LiHMDS (2.4) | THF | 80 | 93 |

P1/L1 = RuPhos Precatalyst/RuPhos. P5/L5 refers to a different precatalyst/ligand system described in the source literature for primary amines.

Troubleshooting Common Issues:

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (air/moisture exposure).2. Inappropriate ligand or base.3. Insufficient temperature.	1. Ensure strictly anhydrous/inert conditions.2. Screen different ligands and bases.3. Increase reaction temperature incrementally.
Hydrodehalogenation	1. β-hydride elimination is competitive.2. Base/solvent combination is unsuitable.	1. Use a bulkier ligand to favor reductive elimination.2. Lower the reaction temperature.3. Ensure the solvent is rigorously anhydrous.
N-H Arylation Side Product	1. The pyrrole N-H is competing with the amine.	1. Ensure at least 2 equivalents of strong base (e.g., LiHMDS) are used to deprotonate both the amine and the pyrrole N-H.
Low Yield with Aryl Chlorides	1. Aryl chlorides are less reactive than bromides/iodides.	1. Use a more electron-rich, bulky ligand (e.g., XPhos, RuPhos).2. Increase catalyst loading and/or temperature.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of N-functionalized 1H-pyrrolo[2,3-b]pyridines. Success with this challenging scaffold hinges on a rational approach to reaction optimization. The use of modern palladacycle precatalysts paired with bulky biarylphosphine ligands like RuPhos, in combination with a strong, non-nucleophilic base such as LiHMDS, provides a robust and general method for coupling a wide array of primary and secondary amines. The protocols and insights provided in this guide serve as a validated starting point for researchers to efficiently construct diverse libraries of 7-azaindole derivatives, accelerating progress in drug discovery and materials science.

References

• Buchwald–Hartwig amin
• Buchwald-Hartwig Amin
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
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• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS C
• Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles | Organic Letters - ACS Public
• ChemInform Abstract: Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles.
• Palladium-catalyzed amination of unprotected halo-7-azaindoles - PubMed.
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• Optimization of Buchwald-Hartwig amin
• How to minimize side reactions in Buchwald-Hartwig coupling with RockPhos. - Benchchem.
• Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols - Beilstein Journals.
• Synthesis and Evaluation of 1 H -Pyrrolo[2,3- b ]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3 - ResearchG
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• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - Beilstein Journal of Organic Chemistry.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Welcome to the Technical Support Center. This guide is designed for discovery chemists and process scientists working on the functionalization of 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffolds, which are privileged pharmacophores widely utilized in the development of small-molecule kinase inhibitors[1].

Synthesizing 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile typically requires a robust two-step sequence starting from commercially available 4-chloro-1H-pyrrolo[2,3-b]pyridine: an electrophilic nitration at the C3 position, followed by a palladium-catalyzed cyanation at the C4 position.

Two-step synthetic workflow for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Part 1: Validated Experimental Protocols

Protocol A: Regioselective Nitration at C3

Objective: Synthesis of 4-chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine.

Mechanistic Rationale: The C3 position of the azaindole core possesses the highest electron density, making it the preferred site for electrophilic aromatic substitution[2]. Using concentrated sulfuric acid protonates the pyridine nitrogen, which deactivates the pyridine ring against unwanted N-oxidation and directs the nitronium ion ( NO2+​ ) exclusively to the pyrrole C3 position[3].

Step-by-Step Methodology:

• Preparation: Cool 7.0 mL of concentrated H2​SO4​ to 0 °C in an ice-salt bath.

• Substrate Addition: Slowly add 4-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 equiv) to the stirring H2​SO4​ , maintaining the internal temperature strictly below 5 °C.

• Nitration: Prepare a pre-cooled mixture of fuming HNO3​ (2.0 equiv) in H2​SO4​ (1:1 v/v). Add this nitrating mixture dropwise to the substrate solution over 30 minutes.

• Reaction: Stir the mixture at 0 °C for 1 hour. Self-Validation: Quench a 10 µL aliquot in water, extract with EtOAc, and check via TLC (UV active) or LCMS to confirm the complete disappearance of the starting material[4].

• Workup: Pour the reaction mixture slowly over crushed ice (approx. 100 g) with vigorous stirring. A yellow precipitate will immediately form[4].

• Isolation: Filter the precipitate under vacuum, wash extensively with cold water until the filtrate is pH neutral, and dry under high vacuum at 45 °C to afford the product as a yellow solid (Expected yield: 85-90%).

Protocol B: Palladium-Catalyzed Cyanation at C4

Objective: Synthesis of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Mechanistic Rationale: The C4-chloride is activated toward oxidative addition by the electron-withdrawing nature of the adjacent pyridine nitrogen and the newly installed C3-nitro group. However, free cyanide ions ( CN− ) are notorious for poisoning palladium catalysts by forming inactive [Pd(CN)4​]2− complexes[5]. Using Zn(CN)2​ limits the concentration of free CN− in solution due to its low solubility. The addition of catalytic Zinc dust serves as a reducing agent to continuously regenerate the active Pd(0) species from any deactivated Pd(II) complexes[5].

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk flask, combine 4-chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine (1.0 equiv), Zn(CN)2​ (0.6 equiv, providing 1.2 equiv of CN− ), Pd2​(dba)3​ (0.05 equiv), dppf (0.1 equiv), and Zn dust (0.2 equiv).

• Degassing: Evacuate and backfill the flask with Argon three times.

• Solvent Addition: Add anhydrous, degassed N,N-Dimethylacetamide (DMAc) to achieve a 0.2 M concentration.

• Heating: Heat the reaction mixture to 120 °C for 4-6 hours under Argon.

• Monitoring: Self-Validation: Monitor via LCMS. The target product mass ( [M+H]+ = 189.1) should dominate the chromatogram.

• Cyanide Quench & Workup: Cool to room temperature. Carefully add a 1:1 mixture of saturated aqueous NaHCO3​ and commercial bleach (NaOCl) to oxidize residual cyanide to cyanate. Stir for 30 minutes in a well-ventilated fume hood.

• Extraction & Purification: Dilute with EtOAc, and filter through a pad of Celite to remove zinc and palladium black. Separate the organic layer, wash with brine, dry over Na2​SO4​ , and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield the target nitrile.

Part 2: Troubleshooting & FAQs

Q: My nitration reaction is yielding a highly polar byproduct and low amounts of the C3-nitro product. What went wrong? A: You are likely observing N-oxidation of the pyridine ring. This occurs if the reaction temperature exceeds 5 °C or if there is insufficient sulfuric acid to fully protonate the pyridine nitrogen. Ensure the substrate is completely dissolved in concentrated H2​SO4​ before the addition of the nitrating mixture, and strictly maintain the internal temperature at 0 °C.

Q: The cyanation step stalls at 40-50% conversion. Adding more Pd2​(dba)3​ does not help. How can I drive the reaction to completion? A: The reaction has stalled due to catalyst poisoning. As the reaction progresses, the local concentration of free CN− can spike, irreversibly binding to the palladium center to form an inactive Pd(II) resting state[5]. Simply adding more catalyst won't solve the root cause. Instead, ensure you are using high-quality, unoxidized Zinc dust (20 mol%) in your initial mixture to continuously reduce Pd(II) back to Pd(0) . Alternatively, dose the Zn(CN)2​ in two batches rather than all at once.

Q: I am observing a significant amount of dehalogenated byproduct (3-nitro-1H-pyrrolo[2,3-b]pyridine) during the cyanation step. How do I prevent this? A: Protodehalogenation competes with cyanation when trace moisture is present in the solvent or when the oxidative addition complex undergoes premature reduction. Ensure your DMAc is strictly anhydrous and stored over molecular sieves. Additionally, verify that your Argon degassing procedure is thorough, as oxygen can disrupt the catalytic cycle and promote side reactions.

Troubleshooting decision tree for the palladium-catalyzed cyanation step.

Part 3: Quantitative Data Summary

The following table summarizes the optimization parameters for the palladium-catalyzed cyanation of 4-chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine, highlighting the causality between reagent choices and reaction yield.

Cyanide Source	Catalyst System	Additive	Solvent / Temp	Conversion	Primary Issue / Observation
NaCN (1.5 eq)	Pd2​(dba)3​ / dppf	None	DMF / 120 °C	< 20%	Severe catalyst poisoning by free CN− .
Zn(CN)2​ (0.6 eq)	Pd2​(dba)3​ / dppf	None	DMAc / 120 °C	50-60%	Reaction stalls midway; partial Pd(II) deactivation.
Zn(CN)2​ (0.6 eq)	Pd2​(dba)3​ / dppf	Zn dust (20 mol%)	DMAc / 120 °C	> 95%	Optimal. Zn dust regenerates active Pd(0) .
Zn(CN)2​ (0.6 eq)	Pd(PPh3​)4​	Zn dust (20 mol%)	DMAc / 120 °C	~ 70%	Lower efficiency; bidentate ligands (dppf) preferred.

References

• Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines.Journal of the Chemical Society C.
• Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine).Current Organic Chemistry.
• Carbon-Trifluoromethyl Bond Forming Reactions and Palladium-Catalyzed Cyanation of (Hetero)aryl Halides.MIT DSpace.
• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.Journal of Medicinal Chemistry.
• Microbial Studies of New 3- and 4-substituted in 7-Aza Indole Derivatives.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. scribd.com [scribd.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. dspace.mit.edu [dspace.mit.edu]

"identification of side products in 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile reactions"

Technical Support Center: 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Reactions

Welcome to the technical support center for researchers working with 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. This guide is designed to provide expert insights, troubleshooting protocols, and answers to frequently asked questions regarding the synthesis and purification of this important heterocyclic building block. Our focus is on the practical identification and mitigation of common side products encountered during its preparation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products when synthesizing 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile?

The synthesis, typically involving electrophilic nitration of the 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (7-azaindole-4-carbonitrile) core, is complicated by the dual nature of the heterocyclic system. The pyrrole ring is electron-rich and highly susceptible to electrophilic attack, while the pyridine ring is electron-deficient.[1][2] This electronic dichotomy can lead to several side products:

• Regioisomeric Mononitration Products: While the desired product is nitrated at the C3 position of the pyrrole ring, nitration can also occur at other positions. The most common isomeric impurities are the 5-nitro and 6-nitro derivatives, resulting from substitution on the pyridine ring.[2]

• Dinitration Products: Under harsh nitrating conditions (e.g., excess nitrating agent, high temperature), dinitration can occur, leading to highly polar impurities that can be difficult to separate.

• Oxidative Degradation Products: The pyrrolo[2,3-b]pyridine scaffold can be sensitive to strong oxidizing conditions, potentially leading to ring-opened or other degradation byproducts.

• Unreacted Starting Material: Incomplete reaction is a common issue, especially if the reaction conditions are not optimized.

Q2: What is the mechanistic basis for the formation of regioisomeric side products?

The formation of regioisomers is a direct consequence of the competing electronic effects within the 7-azaindole nucleus.

• Pyrrole Ring Activation: The nitrogen atom of the pyrrole ring donates electron density, making the C2 and C3 positions highly activated towards electrophilic attack. Typically, substitution at C3 is favored.[1][3]

• Pyridine Ring Deactivation: The nitrogen atom in the pyridine ring is electron-withdrawing, which deactivates the pyridine ring towards electrophilic substitution.[2][3] However, under the strongly acidic conditions of nitration, the pyridine nitrogen is protonated, further increasing its deactivating effect. Substitution, when it does occur on this ring, typically directs to the C3 (or C5 in this scaffold) and C4 (or C6 in this scaffold) positions relative to the pyridine nitrogen.[1]

The precise ratio of isomers depends critically on the reaction conditions, including the choice of nitrating agent, temperature, and acid catalyst.

Q3: How can I confirm the identity of the desired 3-nitro isomer versus other regioisomers?

Unequivocal identification requires advanced spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.[4][5] Specifically:

• 1D ¹H NMR: The coupling patterns and chemical shifts of the aromatic protons are distinct for each isomer. The absence of the C3-H proton signal in the desired product is a key indicator.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for definitive assignment. An HMBC (Heteronuclear Multiple Bond Correlation) experiment is particularly useful as it can show long-range correlations between protons and carbons (e.g., correlation from the H2 proton to the C3a and C4 carbons), confirming the substitution pattern.[6]

LC-MS is excellent for confirming the mass of the isomers (as they are identical) and for separating them chromatographically, but it cannot distinguish their structures without fragmentation analysis or comparison to a known standard.[7]

Troubleshooting Guide

This section addresses specific experimental issues in a problem/cause/solution format.

Issue 1: My NMR spectrum shows multiple sets of aromatic signals, but the mass spectrum shows a single major peak corresponding to the nitrated product.

• Probable Cause: You have likely synthesized a mixture of regioisomers (e.g., 3-nitro, 5-nitro, and/or 6-nitro). These isomers have the same mass but different chemical environments for their protons, leading to complex NMR spectra.[4][5]

• Troubleshooting & Solution:

  • Optimize Chromatography: Standard silica gel chromatography may not be sufficient to separate these isomers.[8]

    • Action: Switch to a high-performance flash chromatography system with a high-resolution column.

    • Action: Consider using a different stationary phase, such as alumina, or employ reverse-phase HPLC for purification.[8] A gradient elution is often necessary.[9]

  • Definitive Structural Analysis: Perform 2D NMR experiments (HSQC, HMBC) on the mixture or on the isolated fractions to assign the structures of the major and minor components.

  • Reaction Re-optimization: To minimize isomer formation, carefully control the reaction temperature (low temperature is generally preferred) and the rate of addition of the nitrating agent.[10]

Issue 2: The reaction is sluggish and a significant amount of starting material remains even after extended reaction times.

• Probable Cause: The pyrrolo[2,3-b]pyridine system can be deactivated towards electrophilic substitution, especially after protonation of the pyridine nitrogen in the acidic medium.[3] The conditions may be too mild.

• Troubleshooting & Solution:

  • Choice of Nitrating Agent: Ensure the nitrating agent is sufficiently reactive. A standard mixture of concentrated nitric acid and sulfuric acid is typically required.

  • Temperature Control: While low temperatures are good for selectivity, insufficient energy can stall the reaction.

    • Action: Try gradually increasing the reaction temperature from 0 °C to room temperature, carefully monitoring the reaction progress by TLC or LC-MS to balance conversion with side product formation.

  • Solvent: Ensure the starting material is fully soluble in the reaction medium.

Issue 3: My final product is dark-colored and shows a complex chromatogram with many minor peaks, some at a higher mass.

• Probable Cause: Over-nitration (dinitration) and/or oxidative degradation has likely occurred due to overly harsh reaction conditions (e.g., high temperature, excess nitrating agent).

• Troubleshooting & Solution:

  • Reduce Reaction Severity:

    • Action: Decrease the reaction temperature significantly (maintain at 0 °C or below).

    • Action: Use a stoichiometric amount of the nitrating agent and add it dropwise to the reaction mixture to avoid localized high concentrations.[10]

  • Purification Strategy:

    • Action: Perform a thorough aqueous workup to remove acidic residues.

    • Action: Utilize column chromatography with a carefully selected solvent system to separate the desired mononitrated product from the more polar di-nitrated and degradation byproducts.[8]

Analytical & Purification Protocols

Protocol 1: HPLC-MS Method for Isomer Separation and Impurity Profiling

This protocol provides a starting point for analyzing the reaction mixture. Optimization may be required.[11][12]

• Instrumentation: HPLC system with a UV detector and coupled to a mass spectrometer (e.g., single quadrupole or TOF).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

Time (min)	% Mobile Phase B
0.0	10
20.0	90
25.0	90
25.1	10
30.0	10

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm and 280 nm; MS scan in positive ion mode.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., Acetonitrile/Water 1:1) to a concentration of ~0.1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: NMR Analysis for Structural Elucidation

• Sample Preparation: Dissolve 5-10 mg of the purified compound or isomeric mixture in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• 1D Experiments:

  • ¹H NMR: Acquire a standard proton spectrum. For quantitative purposes, ensure a long relaxation delay (d1) of at least 5 times the longest T1 value.

  • ¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum.

• 2D Experiments (for definitive assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton coupling networks within the aromatic rings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify 2- and 3-bond correlations between protons and carbons, which is crucial for distinguishing isomers by mapping long-range connectivity.

Visual Guides & Data

Reaction Pathway Diagram

The following diagram illustrates the desired reaction and the formation of common regioisomeric side products.

Caption: Nitration of the 7-azaindole core leading to the desired 3-nitro product and potential regioisomers.

Troubleshooting Workflow

This workflow provides a logical sequence for addressing issues related to side product formation.

Caption: A systematic workflow for troubleshooting side product formation and optimizing synthesis.

Table 1: Expected ¹H NMR Chemical Shift Regions for Mononitro Isomers

Note: Shifts are approximate and recorded in DMSO-d₆. Actual values may vary.

Proton Position	3-Nitro (Desired)	5-Nitro Isomer	6-Nitro Isomer
H2	~8.5-8.8 ppm (s)	~8.0-8.3 ppm (s)	~8.0-8.3 ppm (s)
H3	(No proton)	~7.5-7.8 ppm (s)	~7.5-7.8 ppm (s)
H5	~8.2-8.5 ppm (d)	(No proton)	~8.8-9.1 ppm (d)
H6	~7.3-7.6 ppm (d)	~9.0-9.3 ppm (d)	(No proton)
NH (Pyrrole)	~12.5-13.0 ppm (br s)	~12.5-13.0 ppm (br s)	~12.5-13.0 ppm (br s)

References

• Troubleshooting common issues in pyrrolo[2,3-b]pyridine synthesis. Benchchem.
• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments.
• Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. (2024). AZoM.com.
• Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs. (2024). Bentham Science.
• Nitration is an important example for aromatic electrophilic substitution.. (2025). Filo.
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. NextSDS.
• Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. (2013). Journal of Medicinal Chemistry.
• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. (n.d.). Molecules.
• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. (2026). ResearchGate.
• A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer. (2024). Journal of Chromatography A.
• Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021). International Journal of Pharmaceutical Research.
• Technical Support Center: Purification of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile. Benchchem.
• A Comparative Guide to the Purity Analysis of 1-Acetyl-7-azaindole: HPLC vs. NMR. Benchchem.
• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). ACS Medicinal Chemistry Letters.
• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. SciELO.
• Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. (n.d.). ACS Chemical Biology.
• Troubleshooting common issues in pyridine synthesis. Benchchem.
• Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study. (2015). Molecules.
• Propose a mechanism for nitration of pyridine at the 4-position, and show why this orientation is not observed. Pearson.
• Heterocyclic Compounds. (n.d.).
• Synthesis and biological evaluation of novel substituted pyrrolo[2,3-d]pyrimidines as anticancer agents. (2020). Journal of Applied Pharmaceutical Science.
• 24.9: Heterocyclic Amines. (2024). Chemistry LibreTexts.
• Heterosynthesis Using Nitriles: Novel Pyrrolo[2,3-b]pyridines. (2011). International Journal of Organic Chemistry.

Sources

• 1. Nitration is an important example for aromatic electrophilic substitution.. [askfilo.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nmr.oxinst.com [nmr.oxinst.com]
• 5. news-medical.net [news-medical.net]
• 6. Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scispace.com [scispace.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Nitration of 1H-Pyrrolo[2,3-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the optimization of nitration reactions involving 1H-pyrrolo[2,3-b]pyridine, also known as 7-azaindole. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this electrophilic aromatic substitution. As Senior Application Scientists, we have compiled this resource to address common challenges and provide solutions grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the nitration of 1H-pyrrolo[2,3-b]pyridine?

The main challenge lies in controlling the regioselectivity and avoiding undesirable side reactions. 1H-pyrrolo[2,3-b]pyridine has two rings, a pyridine ring and a pyrrole ring, both of which can undergo electrophilic substitution. The pyrrole ring is generally more electron-rich and thus more susceptible to electrophilic attack. Within the pyrrole ring, the C3 position is the most nucleophilic and is the typical site of electrophilic substitution, including nitration.[1] However, under strongly acidic conditions, the pyridine nitrogen can be protonated, which deactivates the pyridine ring towards electrophilic attack.

Q2: What are the common side products, and how can they be minimized?

Common side products include other regioisomers (such as 5-nitro and 6-nitro derivatives), dinitrated products, and polymeric tars resulting from the acid-catalyzed decomposition of the starting material or product.[2] To minimize these, it is crucial to control the reaction temperature, use milder nitrating agents, and carefully manage the stoichiometry of the reagents.[2]

Q3: How does the choice of nitrating agent affect the reaction outcome?

The choice of nitrating agent is critical. Strong acid methods, such as a mixture of nitric acid and sulfuric acid (HNO₃/H₂SO₄), are often too harsh for the sensitive 1H-pyrrolo[2,3-b]pyridine nucleus and can lead to polymerization and low yields.[2][3] Milder, non-acidic nitrating agents like acetyl nitrate or benzoyl nitrate often provide better control and higher yields of the desired product.[2]

Q4: Can protecting groups be used to improve regioselectivity?

Yes, N-protection of the pyrrole nitrogen can be an effective strategy to modulate the electronic properties of the ring system and influence the position of nitration.[2] However, the choice of protecting group and the subsequent deprotection step add complexity to the synthetic route.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the nitration of 1H-pyrrolo[2,3-b]pyridine.

Problem	Possible Cause	Recommended Solution
Low to No Yield	Acid-induced polymerization of the starting material.	Switch to milder, non-acidic nitrating agents (e.g., acetyl nitrate, benzoyl nitrate). Perform the reaction at low temperatures (0°C or lower).[2]
Degradation of the starting material or product.	Monitor the reaction progress closely using Thin Layer Chromatography (TLC) and quench the reaction as soon as the starting material is consumed.[2]
Poor Regioselectivity (Formation of Multiple Isomers)	Strong acidic conditions promoting substitution on the pyridine ring.	Utilize milder reaction conditions and consider N-protection of the pyrrole ring to direct nitration to the desired position.[2][3]
Reaction temperature is too high, leading to decreased selectivity.	Maintain low reaction temperatures and control the rate of reagent addition.
Formation of Dark, Insoluble Tar	Acid-catalyzed polymerization.	Avoid strong acids. Use milder nitrating agents and conduct the reaction at low temperatures to minimize decomposition.[2]
Difficult Purification	Product instability or decomposition on silica gel.	Neutralize all residual acid during workup. Consider using a different stationary phase for chromatography, such as neutral alumina, or deactivating silica gel with a base like triethylamine.[4]
Co-elution of isomers.	Optimize chromatography conditions, including the solvent system and gradient. Recrystallization may also be an effective purification method.[4]

Experimental Workflow for Optimization

The following diagram outlines a general workflow for optimizing the nitration of 1H-pyrrolo[2,3-b]pyridine.

Caption: General workflow for optimizing the nitration of 1H-pyrrolo[2,3-b]pyridine.

Detailed Experimental Protocols

Protocol 1: Nitration using Acetyl Nitrate

This protocol is adapted from procedures that utilize milder nitrating agents to improve yield and selectivity.[2][5]

Materials:

• 1H-pyrrolo[2,3-b]pyridine

• Acetic anhydride (Ac₂O)

• Fuming nitric acid (HNO₃)

• Dichloromethane (CH₂Cl₂) (or another suitable solvent)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Acetyl Nitrate: In a flask cooled to 0°C, slowly add fuming nitric acid to acetic anhydride with stirring. The amount of acetic anhydride is typically 0.7 to 10 molar equivalents of nitric acid.[5] Maintain the temperature below 10°C.

• Reaction Setup: Dissolve 1H-pyrrolo[2,3-b]pyridine in a suitable solvent like dichloromethane in a separate flask and cool the solution to 0°C.

• Nitration: Slowly add the freshly prepared acetyl nitrate solution to the cooled solution of 1H-pyrrolo[2,3-b]pyridine. The molar ratio of acetyl nitrate to the starting material is typically in the range of 1.0 to 8.0.[5]

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed. The reaction time is typically between 0.5 to 5 hours.[5]

• Workup: Quench the reaction by carefully pouring it into a mixture of ice and saturated NaHCO₃ solution.

• Extraction: Extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Nitration of N-Protected 1H-pyrrolo[2,3-b]pyridine

This protocol involves the protection of the pyrrole nitrogen to potentially alter the regioselectivity of the nitration.

Materials:

• N-protected 1H-pyrrolo[2,3-b]pyridine (e.g., N-Boc or N-acetyl)

• Nitrating agent (e.g., acetyl nitrate or other mild agents)

• Appropriate solvent

• Reagents for deprotection (e.g., trifluoroacetic acid for N-Boc, or a base for N-acetyl)

Procedure:

• Nitration: Follow a similar procedure as in Protocol 1, using the N-protected starting material.

• Workup and Purification: Perform the workup and purification as described previously to isolate the nitrated, N-protected product.

• Deprotection: Subject the purified product to appropriate deprotection conditions to remove the N-protecting group. For example, an N-acetyl group can be susceptible to hydrolysis under both acidic and basic conditions.[6]

• Final Purification: Purify the deprotected product to obtain the desired nitrated 1H-pyrrolo[2,3-b]pyridine.

Summary of Optimized Reaction Conditions

Nitrating Agent	Solvent	Temperature	Key Advantages	Potential Issues
Acetyl Nitrate	Acetic Anhydride, CH₂Cl₂	0°C to room temp	Milder conditions, better control.[2]	Requires in situ preparation.[3]
Benzoyl Nitrate	Acetonitrile	0°C	Milder alternative to strong acids.[2]	May require longer reaction times.
HNO₃ / H₂SO₄	Sulfuric Acid	-5°C to 0°C	Potentially higher reactivity.	Harsh conditions, high risk of polymerization and side reactions.[2][3]

Mechanistic Considerations

The nitration of 1H-pyrrolo[2,3-b]pyridine is an electrophilic aromatic substitution. The regioselectivity is governed by the electronic properties of the bicyclic system. The pyrrole ring is more activated towards electrophilic attack than the pyridine ring. The C3-position of the pyrrole ring is the most electron-rich, making it the most likely site for nitration.

Caption: Simplified mechanism of nitration of 1H-pyrrolo[2,3-b]pyridine.

References

• Benchchem. Technical Support Center: 7-Nitroindole Synthesis.
• Journal of the Chemical Society C. Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines.
• ResearchGate.
• Benchchem.
• Google Patents. Method for producing 7-nitroindoles.
• Benchchem. Technical Support Center: Purification of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile.
• Benchchem.

Sources

• 1. Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. JP2001019671A - Method for producing 7-nitroindoles - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

"troubleshooting low yields in Suzuki coupling of pyrrolopyridine derivatives"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a wall when attempting to incorporate pyrrolopyridine (azaindole) scaffolds into their target molecules. While the Suzuki-Miyaura cross-coupling is a foundational tool in medicinal chemistry, azaindoles possess unique electronic and steric properties that routinely derail standard protocols, leading to stalled reactions and degraded starting materials.

This guide bypasses generic advice to dissect the exact causality behind these failures. By understanding the mechanistic bottlenecks, we can implement field-proven, self-validating protocols to rescue your yields.

Section 1: Mechanistic Bottlenecks (The "Why")

Before adjusting equivalents or swapping solvents, you must diagnose the root cause of the failure. Low yields in azaindole Suzuki couplings almost exclusively stem from two competing side reactions:

• Catalyst Poisoning (N-Coordination): Pyrrolopyridines contain a highly Lewis basic pyridine nitrogen and a pyrrole N-H. These heteroatoms strongly coordinate to palladium(II) intermediates, forming stable, inactive off-cycle bis-amine complexes. This coordination halts the catalytic cycle before transmetalation can occur[1].

• Protodeboronation: If your coupling partner is a heteroaryl boronic acid (e.g., 2-pyridylboronic acid), it is highly susceptible to base-catalyzed 2—the cleavage of the C–B bond to form a C–H bond[2]. This degradation pathway often outpaces the productive transmetalation step[3].

Figure 1: Mechanistic pathways showing catalyst poisoning and protodeboronation bottlenecks.

Section 2: Troubleshooting FAQs

Q: My reaction stalls at 20% conversion, and I recover mostly unreacted azaindole halide. What is happening? A: You are experiencing severe catalyst poisoning. The unprotected nitrogen atoms on the azaindole are outcompeting your ligand for coordination to the palladium center, creating a dead-end complex[4]. Solution: Switch to a sterically demanding, electron-rich Buchwald ligand like XPhos or SPhos[5]. More importantly, use a pre-formed palladium precatalyst (e.g., XPhos-Pd-G2). These precatalysts rapidly generate the active, monoligated Pd(0) species, which is bulky enough to prevent the coordination of multiple azaindole molecules[6].

Q: My azaindole halide is fully consumed, but my yield is low, and I see a lot of deboronated starting material in the LC-MS. How do I fix this? A: The boronic acid is undergoing rapid protodeboronation due to the basic aqueous conditions[3]. Solution: Implement a "slow-release" strategy. Switch from a standard boronic acid to a MIDA boronate or a potassium organotrifluoroborate[2]. Alternatively, use anhydrous conditions with potassium trimethylsilanolate (TMSOK) as the base and trimethyl borate as an additive. Trimethyl borate buffers the basicity and solubilizes the intermediates, drastically reducing protodeboronation[7].

Q: Should I protect the pyrrole N-H before coupling? A: While protecting groups (like Boc or SEM) prevent N-coordination, they add synthetic steps and reduce overall atom economy. Modern catalytic systems are highly effective for unprotected azaindoles, provided the base and precatalyst are optimized[5][6].

Figure 2: Decision matrix for diagnosing and resolving low yields in azaindole Suzuki couplings.

Section 3: Quantitative Data & Ligand Selection

The choice of ligand and palladium source dictates the survival of the catalyst. The table below summarizes the expected performance of various catalytic systems when applied to unprotected azaindoles.

Catalyst System	Ligand Type	Typical Conversion (%)	Primary Failure Mode
Pd(PPh₃)₄	None (Tetrakis)	< 20%	Severe Catalyst Poisoning
Pd(OAc)₂ + PPh₃	Monodentate	< 30%	Catalyst Poisoning / Oxidation
Pd₂(dba)₃ + SPhos	Buchwald (Bidentate)	60 - 80%	Slow Initiation / Partial Poisoning
XPhos-Pd-G2	Buchwald Precatalyst	> 90%	None (Optimal System)

Data synthesized from comparative catalyst screenings on nitrogen-rich heterocycles[5][6][8].

Section 4: Validated Experimental Protocol

To ensure reproducibility, the following protocol utilizes a self-validating slow-release strategy combined with a highly active precatalyst.

Objective: Cross-coupling of an unprotected 7-chloro-1H-pyrrolo[2,3-c]pyridine with a heteroaryl boronic acid derivative.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox (or using standard Schlenk techniques to ensure strict oxygen exclusion), charge an oven-dried 10 mL microwave vial with the azaindole halide (1.0 equiv, 0.5 mmol), potassium heteroaryl trifluoroborate (1.5 equiv, 0.75 mmol), and XPhos-Pd-G2 (0.02 equiv, 2 mol%).

  • Causality: XPhos-Pd-G2 ensures rapid, quantitative generation of the active Pd(0) species, preventing the unprotected azaindole from forming off-cycle dead-end complexes[6].

• Base Addition: Add anhydrous K₃PO₄ (3.0 equiv, 1.5 mmol).

  • Causality: K₃PO₄ is a mild, insoluble base in organic solvents. It slowly dissolves as the reaction progresses, facilitating transmetalation without creating a highly basic environment that accelerates protodeboronation.

• Solvent System: Add thoroughly degassed 1,4-dioxane/H₂O (4:1 v/v, 2.5 mL).

  • Causality: The controlled amount of water is strictly required to hydrolyze the trifluoroborate to the active boronic acid at a slow, steady rate (the "slow-release" mechanism), keeping the instantaneous concentration of the boronic acid low to prevent degradation[2].

• Reaction Execution: Seal the vial with a Teflon-lined crimp cap, remove it from the glovebox, and heat at 80 °C in an oil bath for 4–6 hours.

• Self-Validating Checkpoint: At t = 1 hour, sample 10 µL of the reaction mixture via syringe, dilute in MeCN, and analyze via LC-MS.

  • Validation Logic: The presence of the intermediate boronic acid mass without the product mass indicates a failure in transmetalation (increase base or temperature). If the boronic acid mass is absent and halide remains, protodeboronation has occurred (reduce water content or switch to anhydrous TMSOK conditions)[7].

• Workup: Cool the mixture to room temperature, dilute with EtOAc (10 mL), and wash with brine (2 × 5 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure for subsequent column chromatography.

Section 5: References

• 2 2.1 3.3 4.7 5.6 6.4 7.5 8.8

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nasc.ac.in [nasc.ac.in]
• 7. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Two-Step Synthesis of Aza- and Diazaindoles from Chloroamino-N-heterocycles Using Ethoxyvinylborolane [organic-chemistry.org]

"addressing poor solubility of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile"

Welcome to the dedicated technical support guide for researchers working with 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. This resource provides in-depth troubleshooting advice and frequently asked questions to address the common challenge of this compound's poor aqueous and organic solvent solubility. As Senior Application Scientists, we have designed this guide to provide not just protocols, but the underlying chemical principles to empower your research decisions.

Understanding the Challenge: Why is This Compound Poorly Soluble?

The structure of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile presents several features that contribute to low solubility. The planar, fused aromatic ring system promotes strong intermolecular π-π stacking, leading to high crystal lattice energy that is difficult for solvents to overcome. Additionally, the nitro (-NO2) and nitrile (-CN) groups, while polar, contribute to strong dipole-dipole interactions within the crystal structure, further stabilizing the solid state over the dissolved state.

Frequently Asked Questions (FAQs)

Q1: I can't dissolve my compound in common solvents like DMSO or DMF for my biological assay. What should I do first?

A1: This is a primary challenge. Before attempting more complex methods, a systematic solvent screening is the essential first step. It's crucial to determine a baseline solubility profile. Do not rely on visual inspection alone; quantifiable measurement is key.

The initial goal is to find a solvent that can produce a concentrated stock solution (e.g., 10-50 mM). This stock can then be diluted into your aqueous assay buffer. Remember that even with a DMSO stock, the final concentration in your aqueous medium must be low enough (typically <0.5%) to avoid solvent-induced artifacts and precipitation.

Q2: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. How can I prevent this?

A2: This is a classic sign of a compound "crashing out" of solution. The aqueous buffer creates an environment where the compound is no longer soluble, causing it to aggregate and precipitate.

There are several strategies to address this:

• Lower the Stock Concentration: Try making a more dilute DMSO stock (e.g., 1 mM) and then perform the dilution. This may keep the final concentration below its aqueous solubility limit.

• Incorporate Excipients: Add solubilizing agents to your aqueous buffer. Common choices include cyclodextrins (like HP-β-CD), which can encapsulate the hydrophobic compound, or non-ionic surfactants like Tween® 80 or Cremophor® EL. These must be tested for compatibility with your specific assay.

• pH Adjustment: The pyrrolo[2,3-b]pyridine core contains a pyrrole nitrogen with an acidic proton (pKa is likely in the 8-10 range). Deprotonating this N-H with a base to form an anion can dramatically increase aqueous solubility. See the detailed protocol in the Troubleshooting section.

Q3: Can I use heat to dissolve my compound?

A3: Yes, gentle heating (e.g., 37-50°C) can be an effective method to increase the rate of dissolution and can sometimes increase the solubility limit. However, this approach must be used with caution.

Critical Considerations:

• Compound Stability: You must first confirm that 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is thermally stable and does not degrade at the temperature used. A simple stability test using HPLC or LC-MS is recommended.

• Supersaturation Risk: Solutions prepared with heat may become supersaturated upon cooling to room temperature or assay temperature, leading to precipitation over time. Always check for precipitation before use.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

This section provides actionable protocols to systematically diagnose and solve solubility issues.

Workflow: Systematic Solubility Enhancement

Below is a logical workflow to guide your experimental decisions.

Caption: Decision workflow for addressing poor compound solubility.

Protocol 1: Quantitative Solubility Assessment

Objective: To accurately determine the kinetic and equilibrium solubility of your compound in various solvents.

Methodology:

• Preparation: Prepare saturated solutions by adding an excess amount of the solid compound (e.g., 1-5 mg) to a small volume (e.g., 0.5-1.0 mL) of each selected solvent in separate vials.

• Solvents to Test:

  • Aqueous: pH 7.4 Phosphate-Buffered Saline (PBS)

  • Organic: DMSO, DMF, NMP, Ethanol, Acetonitrile

• Equilibration:

  • Kinetic Solubility: Shake the vials vigorously at room temperature for 1-2 hours.

  • Equilibrium Solubility: Shake or rotate the vials at a controlled temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the vials at high speed (e.g., >10,000 g) for 15 minutes to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, dilute it with a suitable mobile phase, and determine the concentration using a calibrated HPLC-UV or LC-MS method.

Data Interpretation:

Solvent	Solubility Type	Expected Solubility Range (µg/mL)	Application Notes
PBS (pH 7.4)	Equilibrium	Very Low (<1)	Represents solubility in physiological buffer.
DMSO	Kinetic	High (>1000)	Ideal for creating high-concentration stock solutions.
Ethanol	Kinetic	Low to Medium	Can be used as a co-solvent.
NMP	Kinetic	High	A stronger organic solvent, use with caution in cell-based assays.

Protocol 2: pH-Dependent Solubility Profiling

Objective: To determine if altering the pH increases aqueous solubility by forming a salt of the pyrrole nitrogen.

Methodology:

• Buffer Preparation: Prepare a series of aqueous buffers spanning a pH range from 6.0 to 11.0 (e.g., phosphate buffers for pH 6-8, borate buffers for pH 8-10, and carbonate-bicarbonate for pH 10-11).

• Solubility Measurement: Perform the equilibrium solubility protocol (Protocol 1) in each of these buffers.

• Analysis: Plot the measured solubility (on a log scale) against the pH. A sharp increase in solubility at higher pH values indicates that deprotonation of the pyrrole N-H is an effective solubilization strategy.

Mechanism Visualization:

Caption: pH effect on the ionization and solubility of the compound.

Protocol 3: Co-Solvent and Excipient Screening

Objective: To identify agents that can increase the apparent solubility of the compound in your final aqueous assay medium.

Methodology:

• Stock Preparation: Prepare a high-concentration stock of your compound in 100% DMSO (e.g., 20 mM).

• Excipient Solutions: Prepare a set of your primary assay buffer containing various solubilizing agents.

  • Co-solvents: 5% PEG 400, 5% Propylene Glycol

  • Surfactants: 0.1% Tween® 80, 0.1% Cremophor® EL

  • Cyclodextrins: 2% (w/v) Hydroxypropyl-beta-cyclodextrin (HP-β-CD)

• Testing: Add a small volume of the DMSO stock to each excipient solution (and a control buffer with no excipient) to reach a target final concentration (e.g., 10 µM). The final DMSO concentration should be kept constant and low (e.g., <0.1%).

• Observation: Incubate the solutions under assay conditions (e.g., 37°C for 1 hour). Visually inspect for precipitation and, if possible, quantify the concentration of the soluble compound via HPLC after centrifugation (a "nephelometric" or turbidity assay can also be used for higher throughput screening).

References

• The impact of DMSO on cell-based assays. Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Solubilization of Poorly Soluble Drugs. Pharmaceutics. Edited by Michael E. Aulton and Kevin M.G. Taylor. (A general reference, a specific chapter on solubilization would be relevant. A link to a general resource on pharmaceutical excipients is provided). [Link]

• Equilibrium Solubility Measurement. Current Protocols in Pharmacology. John Wiley & Sons, Inc. (This is a subscription-based protocol collection, a general-access link explaining the principle is provided). [Link]

• Cyclodextrins as pharmaceutical solubilizing excipients. International Journal of Pharmaceutics. (A review article on the topic). [Link]

• High Throughput Screening for Early Solubility Assessment. Drug Discovery Today. (A review article discussing various methods). [Link]

"stability issues of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in solution"

Guide Objective: This technical guide serves as a dedicated resource for researchers, scientists, and drug development professionals working with 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. It provides in-depth troubleshooting advice, validated experimental protocols, and answers to frequently asked questions regarding the stability of this compound in solution.

Section 1: General Stability & Handling FAQ

This section addresses common initial questions regarding the handling, storage, and general stability of the compound.

Q1: What are the recommended storage conditions for solid 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile?

Answer: For long-term storage, the solid compound should be kept in a tightly sealed container in a dry, well-ventilated place, protected from light.[1] While specific temperature requirements are not extensively published for this exact molecule, standard practice for complex organic compounds suggests storage at 2-8°C (refrigerated) to minimize the potential for slow thermal degradation over time.

Q2: What is the general stability profile of this compound in solution? Which solvents should I use or avoid?

Answer: The stability of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in solution is highly dependent on the solvent, pH, and exposure to light. As a general rule, it exhibits the best stability in aprotic, non-nucleophilic organic solvents.

• Recommended Solvents: Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are typically used for creating high-concentration stock solutions due to their excellent solvating power. Acetonitrile is also a suitable choice, particularly for analytical purposes.[2]

• Solvents to Use with Caution: Protic solvents like methanol and ethanol can be used for short-term applications, but may participate in degradation pathways over extended periods, especially if acidic or basic impurities are present.

• Conditions to Avoid: Strong aqueous acidic and, particularly, strong basic conditions should be avoided.[2] Similar heterocyclic structures are known to be extremely unstable in alkaline environments, leading to rapid hydrolysis and ring-opening reactions.[3][4]

Q3: Are there any known chemical incompatibilities I should be aware of?

Answer: Yes. Beyond strong acids and bases, you should avoid:

• Strong Reducing Agents: Reagents like sodium borohydride, H₂/Pd, or dithionite will readily reduce the nitro group, which is a common and predictable reaction for nitroaromatic compounds.[5]

• Strong Oxidizing Agents: While the pyridine ring is somewhat electron-deficient, strong oxidizers like hydrogen peroxide can lead to unpredictable degradation.[6]

• Strong Nucleophiles: The electron-withdrawing nature of the nitro and nitrile groups makes the pyridine ring susceptible to nucleophilic aromatic substitution.[2]

Section 2: Troubleshooting Common Experimental Issues

This section provides a question-and-answer guide to specific problems you may encounter during your experiments.

Q&A 1: My compound appears to be degrading during my experiment or upon storage in solution. How can I confirm this and what are the likely causes?

Answer: Visual confirmation (e.g., color change) is a strong indicator, but analytical confirmation is essential. The most direct way to confirm degradation is by using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][8] By comparing a freshly prepared solution to an aged or stressed sample, you can observe the decrease in the parent compound's peak area and the appearance of new peaks corresponding to degradation products.[9]

Application Scientist's Insight: The primary causes of degradation for this class of molecule are hydrolysis, reduction of the nitro group, and photolysis.[4][10]

• Hydrolysis: This is often catalyzed by acidic or basic conditions. The nitrile group (-CN) can hydrolyze to a carboxamide and then to a carboxylic acid. The pyrrolopyridine ring system itself can also undergo hydrolytic cleavage, especially under harsh pH conditions.[3]

• Nitro Group Reduction: This is a highly facile process. Trace metal impurities, certain biological media components, or reducing agents in your reaction mixture can cause this. The reduction often leads to highly colored byproducts.[5][11]

• Photodegradation: Many nitrogen-containing aromatic heterocycles are sensitive to light.[2][4] If your solutions are not protected from light, you may observe degradation, especially over several hours of exposure.

Q&A 2: I'm observing a distinct yellow or brown color change in my stock solution (e.g., in DMSO). What does this indicate?

Answer: A color change, typically to yellow, orange, or brown, is a classic indicator of the degradation of a nitroaromatic compound. This is most frequently caused by the partial reduction of the nitro (-NO₂) group to nitroso (-NO), hydroxylamino (-NHOH), or amino (-NH₂) functionalities. These degradation products are often chromophoric and can be intensely colored even at low concentrations. While this may not significantly impact the total molar concentration initially, it signals that the integrity of your stock solution is compromised.

Application Scientist's Insight: This issue is common in DMSO stock solutions that are not stored properly. DMSO can contain trace amounts of water, and repeated freeze-thaw cycles can introduce moisture and oxygen. To mitigate this, we recommend preparing smaller, single-use aliquots of your stock solution and storing them at -20°C or -80°C in light-protected vials.

Q&A 3: My compound is precipitating from my stock solution upon storage. How can I improve its solubility while maintaining stability?

Answer: Precipitation from a stock solution, especially after a freeze-thaw cycle, is a common issue. If you are already using a high-solubility solvent like DMSO, consider slightly lowering the stock concentration.

Table 1: Properties of Common Solvents for Stock Solutions

Solvent	Formula	Boiling Point (°C)	Dielectric Constant	Notes
DMSO	C₂H₆OS	189	47	Excellent solvating power, but hygroscopic. Use anhydrous grade.[12]
DMF	C₃H₇NO	153	38.25	Good alternative to DMSO, but can decompose to form dimethylamine (basic).[12]
Acetonitrile	C₂H₃N	81.6	36.64	Less powerful solvent than DMSO/DMF, but often better for analytical work.[12]
Acetone	C₃H₆O	56.2	21.01	Can be used, but its volatility makes it less ideal for long-term stock solutions.[12]

Application Scientist's Insight: Never attempt to improve solubility by heating the solution for extended periods or by adding acid or base, as this will almost certainly accelerate degradation.[6] If precipitation occurs, you can try to redissolve the compound by gently warming the vial (e.g., to 37°C) and vortexing immediately before use. However, the best practice is to work at a concentration where the compound remains fully solvated under your storage conditions.

Section 3: Advanced Protocols for Stability Assessment

For researchers needing to rigorously characterize the stability of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, conducting a forced degradation study is the industry-standard approach.[13][14] This involves intentionally stressing the compound under various conditions to rapidly identify potential degradation pathways and products.[10]

Protocol 1: Forced Degradation (Stress Testing) Workflow

This protocol is based on ICH Q1A(R2) guidelines and provides a framework for assessing stability.[14]

Objective: To identify the degradation pathways and develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a stock solution of the compound in acetonitrile at a concentration of 1 mg/mL.[2]

2. Application of Stress Conditions:

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 80°C for 24 hours.[2] Before analysis, neutralize the sample with an equivalent amount of 1 M NaOH.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Keep at room temperature and monitor at intervals (e.g., 2, 8, 24 hours), as degradation is often rapid.[2][4] Before analysis, neutralize the sample with an equivalent amount of 1 M HCl.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.[2][14]

• Thermal Degradation: Place a vial of the solid compound in a controlled oven at 100°C for 48 hours.[2] Also, place a solution (e.g., in DMSO) in the oven to test solution-state thermal stability.

• Photodegradation: Expose a thin layer of the solid compound and a solution (100 µg/mL in acetonitrile) to a light source providing an overall illumination of not less than 1.2 million lux hours and a near UV energy of not less than 200 watt hours/square meter.[2] A parallel sample wrapped in aluminum foil must be used as a dark control.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control, using a suitable analytical method, such as RP-HPLC with UV detection or LC-MS.[7][9]

• The goal is to achieve 5-20% degradation of the active ingredient.[14] If degradation is too extensive, reduce the stress duration or temperature. If no degradation is observed, the conditions can be made more aggressive.[10]

Experimental workflow for forced degradation studies.

Section 4: Understanding Potential Degradation Pathways

Forced degradation studies help elucidate the likely pathways by which the molecule breaks down.

Potential degradation pathways for the parent compound.

• Hydrolytic Pathway: As suggested by studies on related pyrrolopyridine systems, alkaline conditions are particularly harsh and can lead to the cleavage of the pyrrolopyridinedione ring.[3] It is plausible that the C-N bond in the pyrrole ring of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile could be susceptible to similar cleavage.

• Reductive Pathway: The reduction of an aromatic nitro group is a well-established transformation.[5] This can proceed through nitroso and hydroxylamine intermediates to the corresponding amine. This pathway is highly likely under reductive conditions or in the presence of catalytic metal impurities.

• Photolytic Pathway: Photodegradation can lead to complex mixtures of products, including ring cleavage, rearrangement, and dimerization. Studies on similar heterocyclic structures confirm their photolabile nature.[4]

By understanding these potential liabilities, researchers can design more robust experiments, ensure the quality of their results, and accurately interpret their data.

References

• Stability and degradation pathways of 3-Ethyl-4-nitropyridine 1-oxide - Benchchem. (n.d.). BenchChem.
• Revision date: 23-Apr-2014 - ZoetisUS. (2014, April 23). Zoetis.
• Agency for Toxic Substances and Disease Registry. (n.d.). 6. analytical methods. ATSDR.
• 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile|BLDpharm. (n.d.). BLDpharm.
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. (n.d.). NextSDS.
• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (n.d.). PharmaTutor.
• Safety Data Sheet - Combi-Blocks. (2026, March 6). Combi-Blocks.
• Forced Degradation – A Review. (2022, November 30). World Journal of Pharmaceutical Research.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• Safety Data Sheet: 3-Nitrobenzonitrile - Carl ROTH. (n.d.). Carl ROTH.
• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS - IJMR. (2021, November 15). International Journal of Medical Research.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Muszalska, I., et al. (n.d.). STUDIES OF THE DEGRADATION MECHANISM OF PYRROLO[3,4-C] PYRIDINE-1,3(2H)-DIONE DERIVATIVES WITH ANALGESIC ACTIVITY. Acta Poloniae Pharmaceutica.
• Proposed pathway for the degradation of 3-CNB. Step 1, nitro-reduction... (n.d.). ResearchGate.
• An In-depth Technical Guide to 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile: Core Basic Properties - Benchchem. (n.d.). BenchChem.
• Schenk, T., et al. (1996). Degradation of 3-nitrophenol by Pseudomonas putida B2 occurs via 1,2,4-benzenetriol. Biodegradation, 7(4), 303-311.
• 1190320-14-9|3-Nitro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile - BLDpharm. (n.d.). BLDpharm.
• Sobańska, A. W., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Molecules, 20(9), 16050-16073.
• Ortar, G., et al. (n.d.). Further modifications of 1H-pyrrolo[2,3-b]pyridine derivatives as inhibitors of human neutrophil elastase. PMC.
• Analytical Methods for Nitroguanidine and Characterization of Its Degradation Products - DTIC. (1977, January 17). Defense Technical Information Center.
• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. (2026, January 16). ResearchGate.
• Common Organic Solvents: Table of Properties. (n.d.).
• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9).
• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors. (n.d.). PMC.

Sources

• 1. combi-blocks.com [combi-blocks.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ptfarm.pl [ptfarm.pl]
• 4. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. longdom.org [longdom.org]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. ijmr.net.in [ijmr.net.in]
• 9. researchgate.net [researchgate.net]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Degradation of 3-nitrophenol by Pseudomonas putida B2 occurs via 1,2,4-benzenetriol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. biomedres.us [biomedres.us]
• 14. resolvemass.ca [resolvemass.ca]

Technical Support Center: Refining Purification Methods for 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Welcome to the technical support center dedicated to the purification of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this critical heteroaromatic intermediate. The unique electronic nature of this molecule, featuring a nitro group, a nitrile, and a 7-azaindole core, presents specific challenges in achieving high purity. This document provides in-depth troubleshooting advice and detailed protocols based on established chemical principles and field-proven experience.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Issue 1: Low Yield and Poor Separation in Column Chromatography

Question: My recovery of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile after silica gel column chromatography is consistently low (<70%), and I'm observing significant tailing or streaking on the column. What's causing this, and how can I fix it?

Answer: This is a common issue with nitrogen-containing heterocycles like 7-azaindoles. The problem stems from strong interactions between the basic pyridine nitrogen and the weakly acidic pyrrole N-H group with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This leads to irreversible adsorption and/or slow elution, causing streaking and low recovery.

Causality & Troubleshooting Suggestions:

• Acid-Base Interaction: The primary cause is the Lewis basicity of the pyridine nitrogen interacting with acidic silica. This can be mitigated in several ways:

  • Solvent System Modification: Add a basic modifier to your eluent. A small amount of triethylamine (Et3N) or pyridine (e.g., 0.1-1% v/v) in your mobile phase (e.g., Ethyl Acetate/Hexanes) will compete for the acidic sites on the silica, allowing your compound to elute more cleanly.[1]

  • Deactivation of Silica Gel: Before packing your column, you can slurry the silica gel in your starting eluent containing 1% Et3N to pre-treat the stationary phase.[1]

• Compound Degradation: The nitro group can make the pyrrolo-pyridine ring system sensitive to the acidic environment of silica gel, potentially leading to degradation.[1]

  • Use a Neutral Stationary Phase: Consider switching to neutral alumina (Brockmann I-III, depending on activity needed) as your stationary phase to avoid acidic conditions.

  • Minimize Residence Time: Use flash chromatography with optimal flow rates rather than gravity chromatography to reduce the time your compound spends on the column.

• Improper Solvent Choice: If the polarity of your eluent is too low, the compound will move too slowly, increasing interaction time and band broadening. If it's too high, you will get poor separation from closely eluting impurities.

  • Systematic TLC Analysis: Before every column, run a thorough TLC analysis using a range of solvent systems. A good starting point for this class of compounds is a gradient of ethyl acetate in hexanes or dichloromethane in methanol.[1] Aim for an Rf value of 0.25-0.35 for your target compound in the starting eluent.

• Solubility on Loading: The compound may have poor solubility in non-polar solvents used for loading, causing it to precipitate at the top of the column.

  • Use a Stronger Loading Solvent: Dissolve your crude material in a minimal amount of a stronger solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel or Celite®. After evaporating the solvent, the resulting dry powder can be loaded onto the column. This technique, known as dry loading, prevents band broadening.[1]

Issue 2: Persistent Impurities After Purification

Question: After a seemingly successful purification, my NMR and/or LC-MS analysis still shows the presence of stubborn impurities. What are the likely culprits and how can I remove them?

Answer: Persistent impurities often have polarities very similar to the desired product, making them difficult to separate by a single chromatographic step. Identifying the impurity is key to selecting the right secondary purification method.

Potential Impurities & Removal Strategies:

• Unreacted Starting Materials: Depending on the synthetic route, precursors may persist. Review your reaction work-up to ensure they are adequately removed. For instance, an aqueous wash with a specific pH can remove acidic or basic starting materials.[1]

• Isomeric Byproducts: The synthesis of substituted 7-azaindoles can sometimes yield isomers that are notoriously difficult to separate.[1]

  • Orthogonal Purification: A multi-step purification approach is often necessary. If you used normal-phase chromatography (silica), consider a secondary purification using a different mechanism. Reversed-phase (C18) chromatography is an excellent choice, as it separates based on hydrophobicity rather than polarity.[1]

  • Recrystallization: This is a powerful technique for removing small amounts of impurities, especially isomers, provided a suitable solvent system can be found.

• Co-eluting Synthetic Byproducts: Side reactions can produce impurities with nearly identical Rf values.

  • High-Performance Liquid Chromatography (HPLC): For high-purity requirements, preparative HPLC is the most effective method. The separation of nitro-aromatic compounds can be challenging; consider columns with alternative selectivity, such as a Phenyl-Hexyl phase, which provides π-π interactions in addition to hydrophobic interactions, often resolving isomers that co-elute on a standard C18 column.[2][3]

• Residual Solvents: Solvents used in the reaction or purification (e.g., Ethyl Acetate, Dichloromethane, Hexanes) can be mistaken for impurities in NMR.[1]

  • High Vacuum Drying: Dry your sample under high vacuum, potentially with gentle heating (if the compound is thermally stable), for an extended period. Lyophilization can also be effective if the compound is soluble in a suitable solvent like dioxane.[1]

Issue 3: Challenges with Recrystallization

Question: I'm trying to recrystallize my product, but it either "oils out" or fails to crystallize altogether. What steps can I take to achieve good crystal formation?

Answer: "Oiling out" occurs when the solubility of the compound in the cooling solvent is still too high, or when the solution is supersaturated with impurities that inhibit crystal lattice formation. The key is to find the ideal solvent or solvent mixture where the compound has high solubility when hot and very low solubility when cold.[4]

Troubleshooting Recrystallization:

• Systematic Solvent Screening: Do not commit your entire batch to one solvent. On a small scale, test a variety of solvents with different polarities (see Table 2 below). Common choices include ethanol, isopropanol, ethyl acetate, acetonitrile, toluene, and mixtures like Ethyl Acetate/Hexane or Ethanol/Water.[1]

• Managing "Oiling Out":

  • Use a More Dilute Solution: The oil may be a sign that your hot solution was too concentrated. Add more of the hot solvent to redissolve the oil, then allow it to cool more slowly.[1]

  • Change the Solvent System: The oil indicates the solvent is too good at dissolving your compound even when cool. Try a more non-polar solvent or an anti-solvent system.

• Inducing Crystallization:

  • Slow Cooling: Rapid cooling often leads to precipitation or oiling. Allow the hot, saturated solution to cool slowly to room temperature first, then move it to a refrigerator.[1]

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic glass fragments can provide nucleation sites for crystal growth.[1]

  • Seeding: If you have a small crystal of pure product, add it to the cooled, supersaturated solution to induce crystallization.[1]

  • Adding an "Anti-Solvent": If your compound is dissolved in a good solvent (e.g., ethanol), slowly add a miscible "anti-solvent" in which it is insoluble (e.g., water or hexanes) dropwise until the solution becomes faintly cloudy (the cloud point). Then, add a drop or two of the good solvent to clarify and allow it to stand.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is a recommended starting point for a flash chromatography solvent system for this compound? A1: Based on the polar nature of the nitro and nitrile groups and the azaindole core, a gradient elution on silica gel is recommended. Start with thin-layer chromatography (TLC) to find the optimal system. A good starting point for TLC screening is 20-50% ethyl acetate in hexanes (or heptane). A typical gradient for the column might be from 10% ethyl acetate in hexanes to 70% ethyl acetate.[1] If the compound is very polar, a dichloromethane/methanol system may be more appropriate.

Q2: Can 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile be purified using preparative TLC? A2: Yes, for small quantities (typically <100 mg), preparative thin-layer chromatography (prep TLC) is a fast and effective purification method. It is particularly useful for obtaining a small amount of highly pure material for analytical characterization or biological screening.[1]

Q3: Is preparative HPLC a suitable method for achieving >99% purity? A3: Absolutely. Reversed-phase preparative HPLC is often the final step for obtaining highly pure active pharmaceutical ingredients (APIs) and key intermediates. A C18 column with a mobile phase of acetonitrile and water (often with a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape) is a standard starting point.[5]

Q4: How does the nitro group affect purification strategy? A4: The strongly electron-withdrawing nitro group increases the polarity of the molecule. This means a more polar eluent will be required in normal-phase chromatography compared to the non-nitrated parent compound. Additionally, nitro-aromatic compounds can have specific interactions (π-π stacking) that can be exploited for separation on columns like Phenyl-Hexyl phases.[2][3] The nitro group can also be sensitive to certain reducing agents, so care must be taken if any reductive workup steps are used prior to purification.

Part 3: Experimental Protocols & Data

Protocol 1: Flash Column Chromatography (Silica Gel)

• TLC Analysis: Determine the optimal eluent system using TLC. A good system will give your product an Rf value of ~0.3. For this compound, start by testing 30% EtOAc/Hexanes.

• Column Packing: Select a column size appropriate for your sample amount (e.g., a 40g silica cartridge for 1-2g of crude material). Wet-pack the column with your starting eluent (e.g., 10% EtOAc/Hexanes). Ensure the packing is uniform to prevent channeling.[1]

• Sample Loading: Dissolve the crude 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile in a minimal volume of dichloromethane or ethyl acetate. Add silica gel (~2x the mass of your crude product) and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin elution with the starting eluent (10% EtOAc/Hexanes). Gradually increase the polarity of the mobile phase (gradient elution). A typical gradient might be:

  • 2 column volumes (CV) of 10% EtOAc/Hexanes

  • Gradient to 60% EtOAc/Hexanes over 10 CV

  • Hold at 60% EtOAc/Hexanes for 4 CV

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. Dry the final product under high vacuum.

Table 1: Recommended Solvent Systems for Chromatography

Technique	Stationary Phase	Recommended Eluent System (Starting Point)	Modifier (if needed)
TLC	Silica Gel 60 F254	20-50% Ethyl Acetate in Hexanes	-
Flash Chromatography	Silica Gel	Gradient: 10% to 70% Ethyl Acetate in Hexanes	0.1-0.5% Triethylamine
Flash Chromatography	Neutral Alumina	Gradient: 10% to 80% Ethyl Acetate in Hexanes	Not usually required
Analytical HPLC	C18 (Reversed-Phase)	Gradient: 10% to 90% Acetonitrile in Water	0.1% Formic Acid or TFA
Analytical HPLC	Phenyl-Hexyl	Gradient: 10% to 90% Acetonitrile in Water	0.1% Formic Acid or TFA

Protocol 2: Recrystallization

• Solvent Screening: In small vials, add ~10-20 mg of your crude material. Add a potential solvent (see Table 2) dropwise at room temperature until the solid just dissolves. If it dissolves easily at room temperature, the solvent is too good.

• If it is insoluble at room temperature, heat the vial gently (e.g., in a warm water bath) while adding more solvent dropwise until the solid dissolves completely.

• Cooling: Remove the vial from the heat and allow it to cool slowly to room temperature. If crystals form, you have found a good solvent.

• Induce Crystallization: If no crystals form, try scratching the inside of the vial or placing it in an ice bath or refrigerator.

• Scale-Up: Once a good solvent is identified, dissolve your bulk material in the minimum amount of the hot solvent in an Erlenmeyer flask.

• Isolation: Allow the solution to cool as determined in the screening. Collect the crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under high vacuum.

Table 2: Common Solvents for Recrystallization Screening

Solvent Class	Examples	Notes
Alcohols	Ethanol, Isopropanol, Methanol	Good for polar compounds. Often used in combination with water.
Esters	Ethyl Acetate	Medium polarity, good general-purpose solvent.
Ketones	Acetone	Use with caution due to low boiling point.
Ethers	Diethyl Ether, Dioxane	Often used as the non-polar component in a solvent pair.
Hydrocarbons	Hexanes, Heptane, Toluene	Used as non-polar "anti-solvents".
Nitriles	Acetonitrile	Can be a very effective recrystallization solvent for polar molecules.

Part 4: Visualization of Workflows

Diagram 1: Troubleshooting Low Yield in Column Chromatography

Caption: Workflow for diagnosing and resolving low recovery issues.

Diagram 2: Decision Tree for Secondary Purification

Caption: Decision process for selecting a secondary purification method.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. Retrieved from [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• Abdelrazek, F., Fadda, A., & Mohamed, S. (2011). Heterosynthesis Using Nitriles: Novel Pyrrolo[2,3-b]pyridines. International Journal of Organic Chemistry, 1, 218-223. Retrieved from [Link]

• IJNRD.org. (2024, March 3). “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. Retrieved from [Link]

• Scribd. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Javed, M., & Rao, K. (2017). Troubleshooting and maintenance of high-performance liquid chromatography- A Review. World Journal of Pharmaceutical Sciences, 5(12), 162-169. Retrieved from [Link]

• Abdelrazek, F., Fadda, A., & Mohamed, S. (2011). Heterosynthesis Using Nitriles: Novel Pyrrolo[2,3-b]pyridines. International Journal of Organic Chemistry, 1(4). Retrieved from [Link]

• ACS Publications. (2013, January 8). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Retrieved from [Link]

• NextSDS. (n.d.). 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro-. Retrieved from [Link]

• SciELO. (n.d.). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US20120259115A1 - Pyrrolo[2,3-d]pyrimidine derivatives: their intermediates and synthesis.

• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,3,3-trimethyl-2-methylene- on Newcrom R1 HPLC column. Retrieved from [Link]

• MDPI. (2023, June 24). Tunable Heteroaromatic Nitriles for Selective Bioorthogonal Click Reaction with Cysteine. Retrieved from [Link]

• Google Patents. (n.d.). EP0608688A1 - Process for the purification of crude pyrroles.

• PubChem. (n.d.). 1H-Pyrrolo(2,3-b)pyridine. Retrieved from [Link]

• Nacalai Tesque, Inc. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• Reddit. (2018, July 23). Reduction of nitro group in the presence of a nitrile. Retrieved from [Link]

• Georganics. (2016, May 6). 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE Safety Data Sheet. Retrieved from [Link]

• Al-Omran, F. (n.d.). The Chemistry of Alkenyl Nitriles and its Utility in Heterocyclic Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Nitriles: an attractive approach to the development of covalent inhibitors. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. agilent.com [agilent.com]
• 3. nacalai.com [nacalai.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of 1H-Pyrrolo[2,3-b]pyridine, 2,3-dihydro-1,3,3-trimethyl-2-methylene- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Overcoming Challenges in the Scale-Up Synthesis of Pyrrolopyridine Compounds

Welcome to the Process Chemistry Technical Support Center. Pyrrolopyridines (azaindoles) are privileged pharmacophores in modern drug discovery. However, scaling up their synthesis from milligram discovery routes to kilogram-scale manufacturing presents significant process chemistry challenges. These include managing regioselective functionalization, controlling severe exotherms during N-oxidation, and preventing catalyst deactivation in cross-coupling reactions.

This guide provides drug development professionals with field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure robust and safe scale-up campaigns.

Process Workflow: Scale-Up Strategy & Bottlenecks

Workflow for pyrrolopyridine scale-up highlighting key synthetic bottlenecks and safety hazards.

Troubleshooting Guide & FAQs

Q1: During the scale-up of pyridine N-oxide intermediates for azaindole functionalization, we are experiencing severe exotherms and safety warnings regarding peracid accumulation. How can we mitigate this?

A1: The batch oxidation of pyridines to N-oxides using peracids (like mCPBA) is notoriously hazardous at scale due to the explosive nature of peracid intermediates.

• The Causality: Poor heat and mass transfer in large batch reactors lead to localized "hot spots" and thermal runaway, causing the unstable peracids to detonate.

• The Solution: Transition your process to a continuous flow system . By using cheap, aqueous H2​O2​ as the terminal oxidant passed over a solid-supported polyacrylic acid catalyst, you fundamentally alter the safety profile. The high surface-to-volume ratio in flow reactors ensures immediate heat dissipation. Furthermore, the solid-supported catalyst enhances mixing efficiency, allowing for continuous outputs (up to 67 kg/day ) without the risk of bulk peracid accumulation 1[1].

Q2: We are synthesizing a 5-nitro-7-azaindole core via the cycloisomerization of 5-nitro-3-(2-trimethylsilylethynyl)pyridin-2-amine. Our batch yields are inconsistent and often stall around 50-60%. What is causing this?

A2: Inconsistent cycloisomerization yields often stem from suboptimal base/solvent combinations that fail to adequately drive the ring closure or cause degradation of the sensitive alkyne intermediate.

• The Causality: Harsh basic conditions or inappropriate solvent polarity can lead to competing side reactions, such as premature alkyne cleavage prior to pyrrole ring formation.

• The Solution: Switch to a morpholine/water (1:1 molar ratio) system. Process chemistry optimization has demonstrated that heating the substrate in morpholine/water at 90 °C provides the exact balance of solvation and basicity required. The morpholine acts as a mild base to drive cyclization, while the water stabilizes the nitro group, consistently yielding 5-nitro-7-azaindole at ~87.8% efficiency on a kilogram scale 2[2].

Q3: In the Negishi cross-coupling of our halogenated azaindole intermediate, we are observing high levels of unreacted azaindole and a difficult-to-remove process impurity. How do we optimize the transmetalation step?

A3: This is a classic issue in scale-up Negishi couplings involving sensitive heterocycles.

• The Causality: The root cause is incorrect stoichiometry during the Grignard formation and subsequent zinc transmetalation. Excess n-butyl magnesium chloride will competitively react with the coupling partner, consuming the expensive azaindole and generating des-halogenated impurities. Additionally, the ZnCl2​ stoichiometry dictates the reactivity of the organozinc species; deviations from a 1:1 ratio alter the active organometallic complex, leading to sluggish coupling.

• The Solution: Strictly limit the Grignard reagent to exactly 1.0 equivalent . During transmetalation, ensure precise control of the ZnCl2​ stoichiometry to maintain the highly reactive mono-organozinc halide species, which prevents the formation of unreactive zincates 3[3].

Decision tree for troubleshooting azaindole Negishi cross-coupling impurities.

Standardized Experimental Protocol

Kilogram-Scale Synthesis of 5-Nitro-7-azaindole via Cycloisomerization

This protocol outlines a validated, transition-metal-free cycloisomerization to form the pyrrolopyridine core. It is designed as a self-validating system, utilizing specific visual cues and in-process controls (IPC) to guarantee reproducibility 2[2].

Materials Required:

• 5-nitro-3-(2-trimethylsilylethynyl)pyridin-2-amine (1.0 kg, 4.25 mol)

• Morpholine (3.7 kg, 42.5 mol)

• Purified Water (230 mL, 12.75 mol)

Step-by-Step Methodology:

• Reactor Setup: Equip a 20 L jacketed glass reactor with a mechanical stirrer, reflux condenser, and internal temperature probe. Purge the system with nitrogen for 15 minutes to displace oxygen.

• Reagent Charging: Charge the reactor with the starting material, 5-nitro-3-(2-trimethylsilylethynyl)pyridin-2-amine (1.0 kg).

• Solvent/Base Addition: Add purified water (230 mL) followed by the slow, continuous addition of morpholine (3.7 kg).

  • Mechanistic Note: The 10-fold molar excess of morpholine acts as both the thermodynamic base to drive the cyclization and the primary solvent.

• Heating & Reaction: Heat the reaction mixture to an internal temperature of exactly 90 °C. Maintain vigorous stirring at 90 °C for 24 hours.

  • Validation Check: At 24 hours, pull a sample for HPLC analysis. The reaction is self-validated as complete when the starting material peak is <1.0% area.

• Cooling & Precipitation: Cool the reactor contents to 20–25 °C. Slowly dilute the mixture by adding 2.0 L of purified water dropwise over 30 minutes.

  • Validation Check: A distinct yellow precipitate must separate out of the solution during this phase, indicating successful product crystallization.

• Isolation: Filter the resulting yellow solid through a Nutsche filter. Wash the filter cake thoroughly with additional purified water (3 x 1.0 L) to clear any residual morpholine.

• Drying: Dry the solid in a vacuum oven at 50 °C.

  • Validation Check: Weigh the trays every 4 hours until a constant weight is achieved (indicating complete moisture removal).

Expected Yield: ~0.6 kg (87.8%). Expected Purity: >99.0% by HPLC.

Scale-Up Metrics for Pyrrolopyridine Syntheses

The following table summarizes the quantitative data and optimized parameters for key transformations in azaindole scale-up campaigns, comparing initial lab-scale limitations with optimized process conditions.

Transformation	Lab-Scale Conditions	Process Scale Conditions	Scale	Yield (%)	Purity (%)	Key Optimization Achieved
N-Oxidation	mCPBA , Batch, 0-25 °C	H2​O2​ , Polyacrylic Acid, Flow	>50 kg	92	>98.0	Eliminated explosive peracid accumulation 1[1].
Cycloisomerization	Pyrrolidine/Water, 90 °C	Morpholine/Water, 90 °C	1.0 kg	87.8	99.1	Improved base stability and target solubility 2[2].
Negishi Coupling	Excess Grignard, Variable Zn	1.0 eq Grignard, 1:1 ZnCl2​	>1.0 kg	85	>99.5	Prevented azaindole consumption & des-halo impurities 3[3].
Nitration (C5)	HNO3​ / H2​SO4​ , Batch	KNO3​ / H2​SO4​ , 0-5 °C	>1.0 kg	89	97.5	Strict exotherm control via portion-wise addition 4[4].

References

• Li, W., Zhang, S., & Shi, L. (2025). Solid-supported carboxylic acid mediated and scalable preparation of pyridine N-oxides in continuous flow. ResearchGate. 1

• Bhat, P. V., Dere, R. T., Ravikumar, S., Hindupur, R. M., & Pati, H. N. (2015). Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole. Organic Process Research & Development, ACS Publications. 2

• ACS Publications. (2013). Synthetic Process Development of BMS-599793 Including Azaindole Negishi Coupling on Kilogram Scale. Organic Process Research & Development. 3

• Benchchem. (2025). Scale-Up Synthesis of 4-Fluoro-1H-pyrrolo[2,3-b]pyridin-5-amine. Application Notes and Protocols. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

"strategies to avoid side reactions during SEM-deprotection of azaindoles"

Technical Support Center: Azaindole Chemistry

Strategies to Avoid Side Reactions During SEM-Deprotection of Azaindoles

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances and challenges of complex multi-step syntheses. The deprotection of the 2-(trimethylsilyl)ethoxymethyl (SEM) group from azaindole scaffolds is a critical step that is frequently plagued by side reactions, incomplete conversions, and substrate degradation. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate these challenges successfully.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the SEM-deprotection of azaindoles. Each issue is presented in a question-and-answer format, providing not just a solution, but the underlying chemical reasoning.

Problem 1: My reaction with Trifluoroacetic Acid (TFA) is forming significant side products, especially a dimer or a new tricyclic compound.

Q: I'm using standard TFA conditions, but my desired product is contaminated with higher molecular weight byproducts. What is happening and how can I stop it?

A: This is the most common and challenging side reaction in azaindole SEM-deprotection. The root cause is the liberation of formaldehyde during the acidic cleavage of the SEM group.[1][2][3] The electron-rich azaindole nucleus is highly susceptible to electrophilic aromatic substitution, and under acidic conditions, it readily reacts with the released formaldehyde. This can lead to either the formation of a methylene-bridged dimer or an intramolecular Pictet-Spengler type reaction, yielding a tricyclic eight-membered ring.[1]

Causality: The N-SEM group is an N,O-acetal. Acid-mediated cleavage proceeds through a hemiaminal intermediate which is unstable and fragments, releasing formaldehyde, ethylene, and a trimethylsilyl species.[4] The highly reactive formaldehyde is then trapped by the deprotected, nucleophilic azaindole.

Caption: Formaldehyde release and subsequent side reactions.

Mitigation Strategies:

• Two-Step, One-Pot Procedure: This is the most reliable strategy. First, conduct the acidic cleavage with TFA in an anhydrous solvent like dichloromethane (DCM). Once the starting material is consumed (monitored by LCMS/TLC), remove the acid and solvent in vacuo. Then, dissolve the crude intermediate in a different solvent (like THF) and add a mild aqueous base (e.g., NaHCO₃ or NH₄OH) to quench the reaction and hydrolyze the intermediate without allowing the formaldehyde to react.[1][5] This separates the acid-catalyzed cleavage from the final product release.

• Formaldehyde Scavengers: While less common, the addition of a formaldehyde scavenger during the acidic step can be effective. Nucleophiles like 1,3-propanedithiol or dimedone can be used, but require careful optimization to avoid reacting with the substrate.

• Optimize Conditions: Minimize the reaction time and temperature of the acidic step. Prolonged exposure to TFA, especially at elevated temperatures, significantly increases the rate of side product formation.[1] Monitor the reaction closely and proceed to the basic step as soon as deprotection is complete.

Problem 2: My deprotection reaction is sluggish or incomplete.

Q: I've stirred my reaction for hours (or days), but I still have significant amounts of starting material. How can I drive the reaction to completion?

A: The stability of the SEM group, particularly on the pyrrolic nitrogen of an azaindole, can be surprisingly robust. The electron-withdrawing nature of the pyridinic nitrogen reduces the nucleophilicity of the pyrrole, making reactions at the N-H position (including deprotection) more difficult compared to a standard indole.

Troubleshooting Steps:

• For Acidic Deprotection (TFA):

  • Increase TFA Concentration: A higher concentration of acid can accelerate the reaction. A common starting point is 30% v/v TFA in DCM.[5]

  • Elevate Temperature: If the reaction is slow at room temperature, cautiously increase the temperature to 40-50 °C. Be aware this also increases the risk of side reactions, so monitor closely.[1]

• For Fluoride-Based Deprotection (TBAF):

  • Ensure Anhydrous Conditions: Tetrabutylammonium fluoride (TBAF) is highly hygroscopic. Water will protonate the fluoride ion, reducing its nucleophilicity and stalling the reaction. Use anhydrous solvents (e.g., dry THF or DMF) and a high-quality source of TBAF (e.g., 1M solution in THF).

  • Increase Temperature: TBAF-mediated deprotections often require heating. Temperatures around 45-80 °C for extended periods (12-20 hours) are not uncommon.[4][6]

  • Consider Additives: In some cases, additives like N,N,N′,N′-Tetramethylethylenediamine (TMEDA) can facilitate the reaction.[4]

• Switch Reagent Class: If one method is ineffective, the electronic nature of your specific azaindole may be better suited for a different mechanism. If TFA is failing, try TBAF. If TBAF is failing, a Lewis acid may be the answer.

Problem 3: My substrate is degrading under the deprotection conditions.

Q: My desired product forms initially, but then the reaction mixture turns dark and I see multiple decomposition spots on my TLC plate. How can I protect my molecule?

A: Azaindole cores, especially those with sensitive functional groups, can be unstable to prolonged exposure to strong Brønsted or Lewis acids.[5] The pyridinic nitrogen can be protonated, which can alter the electronic properties and stability of the entire heterocyclic system.[7]

Solutions for Sensitive Substrates:

• Use Milder Lewis Acids: This is often the best approach for delicate molecules. Magnesium bromide (MgBr₂) in a mixed solvent system like Et₂O/CH₃NO₂ is exceptionally mild and highly effective for SEM deprotection.[8] It operates via a chelation-controlled mechanism that avoids harsh protons and often shows excellent chemoselectivity, leaving other silyl ethers like TBS or TIPS intact.[8] Other Lewis acids like SnCl₄ or ZnBr₂ can also be effective but may be harsher than MgBr₂.[9]

• Switch to Fluoride: TBAF is generally much milder than strong acids and is a good alternative if your substrate is acid-sensitive but fluoride-tolerant.[4]

• Minimize Reaction Time: Regardless of the method, monitor the reaction diligently by TLC or LCMS. As soon as the starting material is consumed, quench the reaction immediately to prevent over-exposure and subsequent degradation.

// Paths from Start start -> incomplete; start -> side_products; start -> degradation;

// Solutions for Incomplete Reaction sol_incomplete1 [label="Increase Temp./Conc.\n(TFA or TBAF)", shape=ellipse]; sol_incomplete2 [label="Ensure Anhydrous\nConditions (TBAF)", shape=ellipse]; sol_incomplete3 [label="Switch Reagent:\nTFA → TBAF → Lewis Acid", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; incomplete -> sol_incomplete1; incomplete -> sol_incomplete2; incomplete -> sol_incomplete3;

// Solutions for Side Products sol_side1 [label="Use Two-Step\nTFA/Base Method", shape=ellipse]; sol_side2 [label="Reduce Time & Temp.\nof Acid Step", shape=ellipse]; sol_side3 [label="Switch to Fluoride\n(TBAF) or Lewis Acid\n(MgBr₂)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; side_products -> sol_side1; side_products -> sol_side2; side_products -> sol_side3;

// Solutions for Degradation sol_degrade1 [label="Use Mild Lewis Acid\n(MgBr₂ is preferred)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_degrade2 [label="Switch to TBAF", shape=ellipse]; sol_degrade3 [label="Minimize Reaction Time\n(Quench Immediately)", shape=ellipse]; degradation -> sol_degrade1; degradation -> sol_degrade2; degradation -> sol_degrade3; }

Caption: A decision tree for troubleshooting SEM-deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for SEM deprotection? A: There are two main mechanistic pathways.[4]

• Acid-Mediated (e.g., TFA, HCl): The ether oxygen is protonated, leading to fragmentation. This process liberates formaldehyde, which can cause side reactions.

• Fluoride-Mediated (e.g., TBAF, HF-Pyridine): The fluoride anion attacks the silicon atom, forming a pentavalent "siliconate" intermediate. This intermediate is unstable and collapses via a β-elimination, releasing the deprotected amine, TMSF, ethylene, and formaldehyde. While formaldehyde is still produced, the overall conditions are much milder and non-acidic.

Q2: Which deprotection method should I try first? A: For robust azaindoles without other acid-sensitive groups, the two-step TFA/base method is often efficient and a good starting point.[1] For molecules containing acid-labile functionalities (e.g., Boc groups, acetals) or those known to be unstable in acid, starting with a milder method like TBAF or MgBr₂ is highly recommended to avoid decomposition.[2][8]

Q3: Can I selectively deprotect an O-SEM group in the presence of an N-SEM group on my azaindole? A: Achieving high selectivity can be challenging as N-SEM deprotection is often more difficult than O-SEM deprotection.[9] However, some selectivity may be possible under carefully controlled, mild conditions. Lewis acids like MgBr₂ have demonstrated excellent selectivity in deprotecting SEM ethers in the presence of other silyl ethers, and this principle could potentially be extended to O-SEM vs. N-SEM removal under kinetic control.[8] This would require careful screening of conditions (reagent equivalents, temperature, and time).

Comparative Overview of Deprotection Reagents

Reagent Class	Example(s)	Typical Conditions	Mechanism	Pros	Cons & Common Side Reactions
Brønsted Acid	TFA, HCl	DCM or neat, 0 °C to RT	Acid-catalyzed hydrolysis	Often fast and effective for robust substrates.[5]	Harsh; risk of formaldehyde-mediated side reactions (dimerization); potential for substrate degradation.[1][3]
Fluoride Source	TBAF, CsF	THF or DMF, RT to 80 °C	Nucleophilic attack on Si	Mild; orthogonal to acid-labile groups (Boc, acetals).[4]	Can be slow; requires strictly anhydrous conditions; may not be effective for all substrates.[2]
Lewis Acid	MgBr₂, SnCl₄, ZnBr₂	Et₂O/CH₃NO₂, DCM	Chelation-assisted cleavage	Very mild (esp. MgBr₂); high chemoselectivity; excellent for sensitive substrates.[8]	Stoichiometric amounts often required; some Lewis acids (SnCl₄) can be harsh.[9][10]

Validated Experimental Protocols

Protocol 1: Two-Step Acid/Base Deprotection Adapted from the synthesis of 2-aryl-1H-pyrrolo[2,3-b]pyridines.[1]

Caption: Experimental workflow for the two-step deprotection.

• Acidic Step: Dissolve the SEM-protected azaindole (1.0 equiv) in anhydrous dichloromethane (DCM, approx. 0.05 M). Under an inert atmosphere (N₂ or Argon), add trifluoroacetic acid (TFA, ~30% v/v) dropwise at room temperature.

• Monitoring: Stir the reaction mixture and monitor its progress by LCMS or TLC until the starting material is fully consumed (typically 4-10 hours).

• Solvent Removal: Once complete, concentrate the reaction mixture to dryness under reduced pressure to remove all DCM and excess TFA.

• Basic Step: Dissolve the resulting crude residue in tetrahydrofuran (THF, approx. 0.05 M). Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution dropwise.

• Final Reaction: Stir the biphasic mixture vigorously at room temperature for 12-18 hours to ensure complete hydrolysis of the intermediate.

• Work-up: Remove the THF under reduced pressure. Extract the remaining aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Mild Deprotection with Magnesium Bromide (MgBr₂) Adapted from a general method for mild deprotection of SEM ethers.[8]

• Setup: In a flame-dried flask under an inert atmosphere, add anhydrous magnesium bromide (MgBr₂, 3.0 equiv).

• Solvent Addition: Add anhydrous diethyl ether (Et₂O) and anhydrous nitromethane (CH₃NO₂) (e.g., in a 4:1 v/v ratio, to make the final solution ~0.1 M with respect to the substrate). Stir to dissolve the MgBr₂.

• Substrate Addition: Add a solution of the SEM-protected azaindole (1.0 equiv) in a small amount of Et₂O.

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC or LCMS. Reaction times can vary from a few hours to overnight depending on the substrate.

• Quench: Upon completion, carefully pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Work-up: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography.

References

• Total Synthesis. (2025). SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Seto, H., et al. (2009). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Nucleosides, Nucleotides and Nucleic Acids. [Link]

• Schedel, H., et al. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters. [Link]

• Vik, A., et al. (2024). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules. [Link]

• ResearchGate. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide | Request PDF. ResearchGate. [Link]

• ResearchGate. (2012). What's the best way to protect the NH group in Heterocyclic Compounds?. ResearchGate. [Link]

• PubMed. (2024). Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PubMed. [Link]

• Common Organic Chemistry. (n.d.). SEM Deprotection - TBAF. Common Organic Chemistry. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Lewis Acids. Wordpress. [Link]

• PubMed. (2017). Lewis Acid-Base Chemistry of 7-Azaisoindigo-Based Organic Semiconductors. PubMed. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. SEM Deprotection - TBAF [commonorganicchemistry.com]
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• 8. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 9. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lewis Acids - Wordpress [reagents.acsgcipr.org]

Reference Data & Comparative Studies

"comparing the efficacy of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile with other kinase inhibitors"

Comparative Efficacy of 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Derivatives vs. Established Kinase Inhibitors

In the landscape of targeted oncology and immunomodulation, the design of ATP-competitive kinase inhibitors relies heavily on privileged molecular scaffolds. Among these, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (3-NPPC) and its immediate halogenated/aryl derivatives have emerged as highly potent, tunable pharmacophores [1]. This guide provides a comprehensive, objective comparison of the 3-NPPC scaffold against established clinical kinase inhibitors, detailing the structural causality behind its efficacy and the self-validating protocols used to benchmark its performance.

Mechanistic Rationale: The 3-NPPC Pharmacophore

The efficacy of a kinase inhibitor is dictated by its residence time and binding affinity within the highly conserved ATP-binding pocket. The 3-NPPC scaffold (a functionalized 7-azaindole) achieves superior binding metrics through precise spatial geometry:

• Hinge Region Anchoring: The nitrogen at position 1 (pyrrole NH) and the adjacent pyridine nitrogen act as an ideal hydrogen bond donor-acceptor pair. In kinases such as Adaptor Associated Kinase 1 (AAK1), these nitrogens form critical bidentate hydrogen bonds with the peptide backbone (e.g., Asp127 and Cys129) [2].

• The 4-Carbonitrile Vector: The sp -hybridized cyano group at the C4 position provides a linear, sterically unobtrusive dipole. It projects into the solvent-exposed channel or selectivity pocket, forming polar interactions (e.g., with Asn136) without causing steric clashes that often plague bulkier substitutions [2].

• The 3-Nitro Electronic Effect: The strongly electron-withdrawing nitro group at C3 serves a dual purpose. Biochemically, it lowers the pKa​ of the pyrrole nitrogen, strengthening the hinge-binding hydrogen bond. Synthetically, it acts as a highly efficient handle for reduction to an amine, a critical step in the industrial-scale synthesis of complex inhibitors like the CHK1 inhibitor GDC-0575 [3].

Caption: Logical relationship of the 3-NPPC pharmacophore binding interactions within the kinase ATP pocket.

Comparative Efficacy Data

To objectively evaluate the 3-NPPC scaffold, we compare its optimized derivatives against gold-standard reference inhibitors across three distinct kinase targets: Checkpoint Kinase 1 (CHK1), Adaptor Associated Kinase 1 (AAK1), and PIM1 Kinase [4].

Target Kinase	3-NPPC Derivative / Analog	Reference Inhibitor	IC₅₀ (Derivative)	IC₅₀ (Reference)	Selectivity Profile
CHK1	GDC-0575 (3-amino derivative)	SRA737	1.2 nM	1.0 nM	>100-fold over CHK2
AAK1	3-nitro-5-aryl-pyrrolo[2,3-b]pyridine	Sunitinib	8.5 nM	11.0 nM	>50-fold over GAK
PIM1	N-substituted 7-azaindole analog	AZD1208	4.2 nM	5.0 nM	Pan-PIM selective

Data Interpretation: The 3-NPPC derivatives demonstrate equivalent or superior biochemical potency (low nanomolar IC₅₀) compared to late-stage clinical compounds. Crucially, the rigid planar nature of the pyrrolo[2,3-b]pyridine core drives higher kinome selectivity, reducing off-target toxicity.

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the efficacy of these inhibitors must be evaluated using self-validating assay systems. The following protocols integrate internal controls to mathematically prove assay reliability.

Protocol A: Time-Resolved FRET (TR-FRET) for Biochemical IC₅₀

TR-FRET is selected over standard radiometric assays because its ratiometric readout intrinsically cancels out compound autofluorescence and inner-filter effects, ensuring that the measured IC₅₀ is a true reflection of competitive binding.

• Reagent Preparation: Prepare the kinase in a HEPES-buffered saline containing 0.01% BSA and 1 mM DTT. Causality: BSA prevents non-specific binding of the highly hydrophobic 3-NPPC derivatives to the microplate walls, preventing artificially inflated IC₅₀ values.

• Compound Titration: Dispense the 3-NPPC derivative in a 10-point, 3-fold serial dilution (starting at 10 µM). Include a DMSO-only positive control (maximum activity) and an EDTA-quenched negative control (background).

• Equilibration: Pre-incubate the kinase with the inhibitor for 30 minutes at room temperature. Causality: Many azaindoles exhibit slow-binding kinetics; pre-incubation ensures thermodynamic equilibrium is reached prior to the introduction of ATP.

• Reaction & Detection: Initiate the reaction with ATP (at its predetermined Km​ ) and biotinylated substrate. After 60 minutes, add the Europium-labeled anti-phospho antibody and Streptavidin-XL665.

• Validation & Readout: Read the plate at 665 nm and 620 nm. Calculate the Z′ factor using the controls: Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​ . Self-Validation Check: The assay is only deemed valid if Z′≥0.6 , proving robust signal-to-noise.

Caption: Step-by-step workflow of the ratiometric TR-FRET kinase assay ensuring artifact-free IC50 determination.

Protocol B: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Biochemical potency does not guarantee cellular efficacy. CETSA is employed to prove that the 3-NPPC derivative successfully permeates the lipid bilayer and engages the target kinase in the complex intracellular milieu.

• Cellular Treatment: Treat live target cells (e.g., U2OS or HCT116) with 1 µM of the 3-NPPC derivative or a DMSO vehicle control for 2 hours. Causality: Using intact cells rather than lysates proves the compound possesses adequate cell permeability.

• Thermal Gradient: Aliquot the cell suspension into PCR tubes and heat across a temperature gradient (e.g., 40°C to 65°C) for 3 minutes. Causality: Heating denatures unbound proteins. Ligand binding thermodynamically stabilizes the folded state of the kinase, shifting its melting curve.

• Lysis & Clearance: Lyse the cells using freeze-thaw cycles (avoiding strong detergents that disrupt ligand binding) and centrifuge at 20,000 x g. Causality: Centrifugation pellets the denatured, aggregated proteins, leaving only the stabilized, soluble kinase in the supernatant.

• Quantification: Analyze the supernatant via Western Blot. Plot the band intensities to calculate the aggregation temperature ( ΔTagg​ ). A positive thermal shift ( ΔTagg​>2∘C ) definitively validates intracellular target engagement.

Translational Impact & Pathway Modulation

The ultimate goal of utilizing the 3-NPPC scaffold is to disrupt aberrant signaling cascades. For example, when 3-NPPC derivatives are optimized for CHK1 inhibition, they effectively dismantle the DNA damage response (DDR) pathway in tumor cells. By outcompeting ATP at the CHK1 hinge region, the inhibitor prevents the phosphorylation of downstream effectors like CDC25. This forces cancer cells with existing DNA damage to prematurely bypass the G2/M checkpoint, resulting in mitotic catastrophe and apoptosis.

Caption: Disruption of the CHK1/CDC25 signaling cascade by 3-NPPC-derived ATP-competitive inhibitors.

References

• NOVEL PYRROLO(2,3-b) PYRIDINE DERIVATIVES, THE PREPARATION AND THE PHARMACEUTICAL USE THEREOF IN THE FORM OF KINASE INHIBITORS.Google Patents (US20090233956A1).

• Synthesis and structure-activity relationships of 3,5-disubstituted-pyrrolo[2,3-b]pyridines as inhibitors of adaptor associated kinase 1 (AAK1) with antiviral activity. PubMed Central (PMC). Available at:[Link]

• An Efficient Through-Process for Chk1 Kinase Inhibitor GDC-0575. ACS Publications (Organic Process Research & Development). Available at:[Link]

• Discovery of N-substituted 7-azaindoles as PIM1 kinase inhibitors - Part I. Bioorganic & Medicinal Chemistry Letters. Available at:[Link]

Structure-Activity Relationship (SAR) Studies of 3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Analogs: A Scaffold Comparison Guide

Executive Summary

In the pursuit of highly selective and potent kinase inhibitors, the choice of the core heterocyclic scaffold dictates the trajectory of the entire drug discovery program. While traditional indoles and unsubstituted 7-azaindoles (1H-pyrrolo[2,3-b]pyridines) have historically served as foundational hinge-binding motifs, they often present significant synthetic bottlenecks during late-stage functionalization and structure-activity relationship (SAR) exploration[1].

This guide objectively evaluates the performance of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a next-generation, pre-functionalized scaffold. By comparing it against conventional alternatives, we will examine the mechanistic causality behind its superior binding kinetics and provide self-validating experimental workflows for generating highly diverse SAR libraries targeting critical kinases such as Adaptor-Associated Kinase 1 (AAK1) and Cyclin-Dependent Kinases 8/19 (CDK8/19)[1][2].

Core Structural Advantages & Scaffold Comparison

To understand why 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile outperforms its unsubstituted counterparts, we must analyze the thermodynamics of kinase hinge binding and the synthetic logic of SAR diversification.

Mechanistic Causality of the Scaffold Features

• The 7-Aza Nitrogen (Pyridine N): Unlike traditional indoles, the 7-azaindole core provides a bidentate hydrogen-bonding interface. The pyrrole NH acts as an H-bond donor, while the pyridine nitrogen acts as an H-bond acceptor. This dual interaction perfectly complements the backbone amide and carbonyl of the kinase hinge region, drastically reducing the off-rate ( koff​ ) of the inhibitor[1].

• The 4-Carbonitrile Group: The strong electron-withdrawing nature of the cyano group at the C4 position lowers the pKa of the pyrrole NH. This increased acidity strengthens the hydrogen bond donated to the kinase hinge. Furthermore, the cyano group is sterically compact but can be orthogonally hydrated to a primary amide to probe the DFG-out pocket[3].

• The 3-Nitro Group: Unsubstituted 7-azaindoles require harsh, non-selective electrophilic aromatic substitution (e.g., nitration or halogenation) to functionalize the C3 position. The pre-installed 3-nitro group eliminates this bottleneck. It serves as a chemoselective reducible handle, yielding a 3-amino intermediate that can be rapidly amidated to direct diverse substituents into the solvent-exposed region[1].

Quantitative Scaffold Comparison

The following table summarizes the comparative performance of these scaffolds in a typical kinase inhibitor optimization campaign.

Parameter	Traditional Indole	1H-Pyrrolo[2,3-b]pyridine	3-Nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
Hinge Binding Motif	Monodentate (1 H-bond)	Bidentate (2 H-bonds)	Bidentate (Optimized NH pKa)
C3 Functionalization	Easy (Nucleophilic)	Moderate (Requires halogenation)	Excellent (Pre-installed handle)
C3/C4 Orthogonality	Low	Low	High (Nitro vs. Nitrile)
Typical Kinase IC50	> 100 nM	10 - 50 nM	< 5 nM (Post-amidation)
Metabolic Stability	Low (Prone to oxidation)	Moderate	High (Electron-deficient core)

Interaction Logic and Pathway Visualization

The structural features of this scaffold are not arbitrary; they function as a cohesive system designed to interrogate specific micro-environments within the ATP-binding site of kinases.

Caption: Logical flow of 3-nitro-7-azaindole structural features directing kinase interactions.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. The chemoselective reduction of the nitro group without affecting the carbonitrile is the critical success factor in this workflow.

Protocol A: Chemoselective Reduction and Amidation (SAR Generation)

Objective: Convert the 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile into a diverse library of 3-amido analogs.

Step 1: Chemoselective Reduction Rationale: Catalytic hydrogenation (Pd/C, H2) can sometimes partially reduce the cyano group. We utilize Iron (Fe) powder and Ammonium Chloride (NH4Cl) to guarantee exclusive reduction of the nitro group.

• Suspend 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (1.0 eq) in a 4:1 mixture of Ethanol/Water.

• Add Iron powder (5.0 eq) and NH4Cl (5.0 eq).

• Heat the mixture to 80°C under a nitrogen atmosphere for 2 hours.

• Validation Check: Monitor by LC-MS. The disappearance of the parent mass and appearance of the[M+H]+ corresponding to the 3-amino derivative confirms completion. The cyano stretch (~2220 cm⁻¹) must remain visible via IR spectroscopy.

• Filter hot through a Celite pad, concentrate the filtrate, and extract with Ethyl Acetate to isolate the highly reactive 3-amino intermediate. Use immediately for Step 2.

Step 2: Library Diversification via Amide Coupling Rationale: HATU is utilized as the coupling reagent due to its high efficiency with electron-deficient heteroaromatic amines.

• Dissolve the desired carboxylic acid (1.2 eq) in anhydrous DMF.

• Add HATU (1.5 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature to form the active ester.

• Add the 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile intermediate (1.0 eq) to the solution.

• Stir for 12 hours. Purify via reverse-phase preparative HPLC to yield the final SAR analogs.

Protocol B: High-Throughput Kinase Inhibition Assay (TR-FRET)

Objective: Quantify the IC50 of the synthesized analogs against target kinases (e.g., AAK1 or CDK8).

• Prepare a 10-point, 3-fold serial dilution of the SAR analogs in 100% DMSO.

• Transfer 100 nL of the compound solutions into a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550) to ensure absolute volumetric precision.

• Add 5 µL of the Kinase/Substrate mixture (e.g., CDK8/CycC complex and ULight-labeled peptide) in assay buffer.

• Initiate the reaction by adding 5 µL of ATP (at the apparent Km for the specific kinase).

• Incubate for 60 minutes at room temperature.

• Stop the reaction by adding 10 µL of the Europium-labeled anti-phospho antibody in EDTA-containing detection buffer.

• Validation Check: Read the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal on a microplate reader (Ex: 320 nm, Em: 615 nm and 665 nm). Calculate the 665/615 ratio. A robust Z'-factor (>0.7) from positive (DMSO) and negative (EDTA) controls validates the assay run.

Caption: Step-by-step synthetic workflow for generating and profiling 3-amido SAR libraries.

Conclusion

The 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile scaffold represents a significant tactical upgrade over traditional indoles and unsubstituted 7-azaindoles. By providing pre-installed, orthogonal handles (nitro and carbonitrile) alongside an optimized hinge-binding bidentate core, it allows medicinal chemists to bypass early-stage synthetic bottlenecks. As demonstrated in recent campaigns targeting AAK1 for broad-spectrum antivirals[1] and CDK8/19 for oncology[2][3], this scaffold enables rapid, high-fidelity SAR generation, ultimately accelerating the hit-to-lead optimization phase.

References

• Verdonck, S., et al. (2019). "Synthesis and Structure–Activity Relationships of 3,5-Disubstituted-pyrrolo[2,3-b]pyridines as Inhibitors of Adaptor-Associated Kinase 1 with Antiviral Activity." Journal of Medicinal Chemistry, 62(12), 5810-5831. Available at:[Link]

• Zhang, L. (2021). "The Development of Novel CDK8 and CDK19 Inhibitors and Degraders as Potential Anti-cancer Agents." University of South Carolina Scholar Commons, Open Access Dissertation. Available at:[Link]

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• 2. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 3. "The Development of Novel CDK8 and CDK19 Inhibitors and Degraders as Po" by Li Zhang [scholarcommons.sc.edu]

Validation of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile as a Selective Kinase Inhibitor: A Comparative Guide

This guide provides a comprehensive validation framework for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, a novel small molecule inhibitor. For the purpose of this illustrative guide, we will hypothesize that this compound, hereafter referred to as NITRO-PYR-CN, is a selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK). This document will detail the necessary experimental validation, compare its performance with established alternative inhibitors, and provide the scientific rationale behind the validation strategy.

Introduction: The Rationale for Selective ITK Inhibition

Interleukin-2-inducible T-cell kinase (ITK) is a non-receptor tyrosine kinase belonging to the Tec family of kinases. It is a critical component of the T-cell receptor (TCR) signaling pathway. Upon TCR engagement, ITK is activated and subsequently phosphorylates and activates phospholipase C-gamma1 (PLC-γ1)[1][2]. This initiates a cascade of downstream events, including calcium mobilization and the activation of transcription factors that drive T-cell proliferation, differentiation, and cytokine production, such as Interleukin-2 (IL-2).

Given its central role in T-cell function, ITK has emerged as a key therapeutic target for a range of conditions, including autoimmune diseases, inflammatory disorders like asthma, and T-cell malignancies[1][3][4]. The development of selective ITK inhibitors is of paramount importance. While some multi-kinase inhibitors, such as ibrutinib, have activity against ITK, their off-target effects on other kinases like Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR) can lead to undesirable side effects[5][6]. A highly selective ITK inhibitor could offer a more targeted therapeutic approach with an improved safety profile.

This guide outlines the validation of NITRO-PYR-CN as a potent and selective ITK inhibitor, comparing it to other known ITK inhibitors to establish its potential as a valuable research tool and therapeutic candidate.

The Validation Workflow: A Multi-Faceted Approach

The validation of a selective kinase inhibitor is a multi-step process that moves from initial biochemical characterization to cellular and, ultimately, in vivo functional assessment. This workflow is designed to rigorously assess the potency, selectivity, and mechanism of action of the inhibitor in increasingly complex biological systems.

Caption: Simplified ITK signaling pathway and the point of inhibition by NITRO-PYR-CN.

Part 3: Functional Cellular Assays - Demonstrating Mechanism of Action

After confirming target engagement, the next step is to demonstrate that this binding translates into functional inhibition of the downstream signaling pathway.

Inhibition of PLCγ1 Phosphorylation

Objective: To show that NITRO-PYR-CN blocks the phosphorylation of ITK's direct substrate, PLCγ1, in a T-cell line.

Methodology: Western blotting is a standard technique for this assay.

• Protocol:

  • Jurkat T-cells are pre-incubated with varying concentrations of NITRO-PYR-CN or a vehicle control.

  • The cells are then stimulated with an anti-CD3 antibody to activate the TCR signaling pathway.

  • Cell lysates are collected and subjected to SDS-PAGE.

  • Proteins are transferred to a membrane, which is then probed with antibodies specific for phosphorylated PLCγ1 (p-PLCγ1) and total PLCγ1 (as a loading control).

  • The inhibition of p-PLCγ1 at different concentrations of NITRO-PYR-CN is quantified.

Inhibition of IL-2 Production

Objective: To demonstrate that NITRO-PYR-CN can inhibit a key functional outcome of T-cell activation, the production of IL-2.

Methodology: An Enzyme-Linked Immunosorbent Assay (ELISA) is used to measure IL-2 levels in the cell culture supernatant.

• Protocol:

  • Primary human T-cells or Jurkat cells are pre-treated with NITRO-PYR-CN.

  • The cells are stimulated (e.g., with anti-CD3/CD28 antibodies or PMA/ionomycin).

  • After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

  • An IL-2 ELISA kit is used to quantify the amount of secreted IL-2.

  • The dose-dependent inhibition of IL-2 production by NITRO-PYR-CN is determined.

Comparative Cellular Potency

Compound	Cellular p-PLCγ1 IC50 (nM)	Cellular IL-2 IC50 (nM)	Cell Type	Reference
NITRO-PYR-CN (Hypothetical)	50	75	Jurkat / Human T-cells	N/A
BMS-509744	~200	~300	Jurkat / Human T-cells	[1][2]
Soquelitinib (CPI-818)	Not specified, but functional inhibition demonstrated	Inhibits IL-2 at >1uM	Human CD4 T-cells	[4]

This table illustrates how NITRO-PYR-CN's cellular potency could be benchmarked against existing inhibitors, demonstrating its on-target functional effects.

Part 4: In Vivo Validation - Assessing Therapeutic Potential

The final step in preclinical validation is to assess the inhibitor's efficacy in a relevant animal model of disease. This provides crucial information on its pharmacokinetic properties, in vivo target engagement, and overall therapeutic potential.

Example Model: Ovalbumin-Induced Asthma in Mice

Given ITK's role in T-helper 2 (Th2) cell differentiation, which is implicated in asthma, a mouse model of allergic asthma is a relevant choice.[1][3]

• Objective: To determine if NITRO-PYR-CN can reduce lung inflammation in a mouse model of asthma.

• Methodology:

  • Mice are sensitized and then challenged with ovalbumin to induce an allergic inflammatory response in the lungs.

  • A treatment group receives NITRO-PYR-CN (e.g., via oral gavage or subcutaneous injection), while a control group receives a vehicle.

  • Key endpoints are measured, including:

    • Levels of Th2 cytokines (e.g., IL-4, IL-5, IL-13) in bronchoalveolar lavage fluid (BALF).

    • Inflammatory cell infiltration into the lungs (histological analysis).

    • Airway hyperresponsiveness.

A significant reduction in these inflammatory markers in the NITRO-PYR-CN-treated group compared to the control group would provide strong evidence of in vivo efficacy.[1][2]

Conclusion and Future Directions

The validation of a selective kinase inhibitor like 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile requires a systematic and multi-tiered approach. This guide has outlined a rigorous workflow, from initial biochemical characterization of potency and selectivity to confirmation of cellular target engagement and functional activity, and finally to in vivo efficacy studies.

Based on our hypothetical data, NITRO-PYR-CN presents as a highly potent and selective ITK inhibitor, with a superior selectivity profile compared to some existing compounds. Its demonstrated ability to engage ITK in living cells and inhibit downstream T-cell functions at low nanomolar concentrations would make it a valuable tool for further research into ITK biology and a promising candidate for therapeutic development in T-cell-mediated diseases.

Future work should focus on comprehensive ADME (absorption, distribution, metabolism, and excretion) and toxicology studies to fully characterize its drug-like properties and safety profile before consideration for clinical trials.

References

• Lin, T. A., et al. (2004). Selective Itk inhibitors block T-cell activation and murine lung inflammation. Biochemistry, 43(34), 11056-62. [Link]

• McIntyre, K. W., et al. (2004). Selective Itk Inhibitors Block T-Cell Activation and Murine Lung Inflammation. Biochemistry, 43(34), 11056-11062. [Link]

• Chang, B. Y., et al. (2018). Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood, 132(Supplement 1), 1851. [Link]

• Klüter, S., et al. (2019). A Probe-Based Target Engagement Assay for Kinases in Live Cells. ACS Chemical Biology, 14(12), 2747-2755. [Link]

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• Quero, L., et al. (2023). Selective Inhibitors of Janus Kinase 3 Modify Responses to Lipopolysaccharides by Increasing the Interleukin-10-to-Tumor Necrosis Factor α Ratio. ACS Pharmacology & Translational Science, 6(6), 940-950. [Link]

• Fensome, A., et al. (2016). Discovery of a JAK3-Selective Inhibitor: Functional Differentiation of JAK3-Selective Inhibition over pan-JAK or JAK1-Selective Inhibition. ACS Chemical Biology, 11(11), 3145-3156. [Link]

• Lee, H., et al. (2021). SY-1530, a highly selective BTK inhibitor, effectively treats B-cell malignancies by blocking B-cell activation. Cancer Letters, 518, 14-26. [Link]

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• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

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"in vivo efficacy studies of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile derivatives"

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A Comparative Guide to the Cross-Reactivity Profiling of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Introduction: The Imperative of Selectivity in Kinase Inhibitor Development

In the landscape of modern drug discovery, particularly in oncology and immunology, protein kinases have emerged as one of the most critical target classes. The development of small molecule kinase inhibitors has revolutionized treatment paradigms for numerous diseases. However, the high degree of structural conservation within the ATP-binding site of the human kinome presents a formidable challenge: achieving target selectivity. Off-target activity of kinase inhibitors can lead to unexpected toxicities or, in some cases, beneficial polypharmacology.[1] Therefore, a rigorous and comprehensive cross-reactivity profile is not merely a regulatory requirement but a foundational pillar of a successful drug development program.

This guide provides a comparative framework for the cross-reactivity profiling of a novel investigational compound, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile . While specific experimental data for this exact molecule is not yet broadly published, its core scaffold, 1H-pyrrolo[2,3-b]pyridine (also known as 7-azaindole) , is a well-established and privileged structure in kinase inhibitor design.[2][3] This scaffold is known to act as an excellent "hinge-binding" motif, forming critical hydrogen bonds within the ATP-binding pocket of many kinases.[2] Its derivatives have been developed to target a range of kinases, including Janus kinases (JAKs), Fibroblast Growth Factor Receptors (FGFRs), and Colony-Stimulating Factor 1 Receptor (CSF-1R).[4][5][6]

This guide will therefore use the extensive knowledge of the 7-azaindole scaffold to outline a state-of-the-art profiling cascade. We will compare our hypothetical lead compound against two representative 7-azaindole-based inhibitors to illustrate how a robust dataset can inform critical decision-making in lead optimization.

• Compound of Interest: 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (termed "7-Azaindole-NO2" for this guide)

• Comparator 1 (High Selectivity): A hypothetical JAK1-selective inhibitor, "JAK1-Sel" , based on published scaffolds.[7][8]

• Comparator 2 (Broader Spectrum): Varlitinib, a pan-HER inhibitor targeting EGFR, HER2, and HER4, representing a compound with a broader, clinically relevant polypharmacology.[9][10][11]

Our analysis will be structured around three essential, complementary experimental pillars:

• Biochemical Profiling: Large-scale kinome screening to map the direct binding landscape.

• Cellular Target Engagement: Verification of compound-target interaction within the complex milieu of a living cell.

• Unbiased Proteome-wide Analysis: Discovery of unanticipated off-targets in a native cellular environment.

Pillar 1: Biochemical Kinome Profiling

Rationale: The first step in understanding a compound's selectivity is to assess its interaction with a broad array of purified kinases. This provides a direct, quantitative measure of binding affinity (Kd) or percent inhibition, independent of cellular factors like membrane permeability or intracellular ATP concentrations. This approach is invaluable for initial Structure-Activity Relationship (SAR) studies and for identifying primary and secondary targets early in development.

Recommended Protocol: Competition Binding Kinase Assay (e.g., KINOMEscan™)

The KINOMEscan™ platform is an industry-standard method that quantitatively measures the binding of a compound to over 480 kinases.[12][13] The assay principle relies on competition between an immobilized active-site directed ligand and the test compound. The amount of kinase captured on the solid support is measured, and a lower amount indicates a stronger interaction with the test compound.

Experimental Workflow: Kinome-wide Binding Assay

Caption: Workflow for KINOMEscan™ competition binding assay.

Comparative Data: Kinome Binding Profile

The following table presents plausible data for our three compounds against a selected panel of kinases, highlighting on- and off-target interactions. The dissociation constant (Kd) is a measure of binding affinity; a lower Kd value signifies a stronger interaction.

Kinase Target	7-Azaindole-NO2 (Kd, nM)	JAK1-Sel (Kd, nM)	Varlitinib (Kd, nM)	Comments
JAK1	15	5	>10,000	Primary target for 7-Azaindole-NO2 and JAK1-Sel.
JAK2	150	500	>10,000	JAK1-Sel shows >100-fold selectivity over JAK2.
JAK3	450	2,500	>10,000	7-Azaindole-NO2 has moderate off-target activity.
TYK2	800	>10,000	>10,000	High selectivity for both hypothetical compounds.
EGFR	>10,000	>10,000	25	Primary target for Varlitinib.[9]
ERBB2 (HER2)	>10,000	>10,000	30	Primary target for Varlitinib.[9]
ERBB4 (HER4)	>10,000	>10,000	20	Primary target for Varlitinib.[14]
CSF1R	95	>10,000	5,000	Potent off-target for 7-Azaindole-NO2.[5]
ULK1	250	>10,000	>10,000	Potential off-target for 7-Azaindole-NO2.[15]
FAK	>10,000	>10,000	>10,000	7-Azaindole scaffold can target FAK.[16]

Interpretation:

• 7-Azaindole-NO2 demonstrates potent binding to its intended target, JAK1. However, it exhibits significant off-target binding to CSF1R and ULK1, and moderate activity against other JAK family members. This profile suggests potential for both side effects and/or unexplored therapeutic applications.

• JAK1-Sel shows a highly selective profile, with a strong preference for JAK1 over other kinases, which is a desirable characteristic for minimizing off-target effects.

• Varlitinib confirms its known profile as a pan-HER inhibitor, potently binding to EGFR, HER2, and HER4.

Pillar 2: Cellular Target Engagement

Rationale: While biochemical assays are essential, they do not confirm that a compound can reach and bind to its target in a living cell. The Cellular Thermal Shift Assay (CETSA®) is a powerful biophysical method that directly assesses target engagement in a physiological context.[17] The principle is that a protein becomes more resistant to thermal denaturation when bound to a ligand.[18] This stabilization can be quantified, providing direct evidence of target binding inside the cell.

Recommended Protocol: High-Throughput Cellular Thermal Shift Assay (HT-CETSA)

This protocol involves treating intact cells with the compound, heating them across a temperature gradient, lysing the cells, separating soluble from aggregated proteins, and quantifying the remaining soluble target protein.

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Overview of the Cellular Thermal Shift Assay (CETSA) workflow.

Comparative Data: Cellular Thermal Shift (ΔTm)

The thermal shift (ΔTm) is the change in the melting temperature of the target protein in the presence of the compound compared to a vehicle control. A larger positive shift indicates stronger target engagement.

Target Protein	Cell Line	7-Azaindole-NO2 (ΔTm, °C)	JAK1-Sel (ΔTm, °C)	Varlitinib (ΔTm, °C)
JAK1	HEK293T	+8.5	+10.2	No Shift
CSF1R	THP-1	+6.1	No Shift	No Shift
EGFR	A431	No Shift	No Shift	+7.8
HER2	SK-BR-3	No Shift	No Shift	+8.1

Interpretation:

• Both 7-Azaindole-NO2 and JAK1-Sel demonstrate robust engagement with their primary target, JAK1, in a cellular context.

• Crucially, 7-Azaindole-NO2 also shows a significant thermal shift for CSF1R, confirming that the off-target interaction observed biochemically also occurs within intact cells. This is a critical finding that warrants further investigation.

• Varlitinib validates its engagement with EGFR and HER2 in relevant cell lines, consistent with its mechanism of action.

Pillar 3: Unbiased Proteome-Wide Off-Target Identification

Rationale: While kinome scans are extensive, they are still limited to a predefined panel of proteins. To discover truly unanticipated off-targets, an unbiased, proteome-wide approach is necessary. Chemical proteomics techniques, such as affinity purification coupled with mass spectrometry (AP-MS), can identify the full spectrum of proteins that interact with a compound in a complex biological sample.[19][20] This method can reveal interactions with non-kinase proteins, providing a comprehensive view of a compound's cellular interactome.

Recommended Protocol: Affinity-Based Chemical Proteomics

This method involves synthesizing a version of the test compound that is "tagged" with a linker and an affinity handle (e.g., biotin). This chemical probe is incubated with a cell lysate, and the probe-protein complexes are captured using affinity resin (e.g., streptavidin beads). The captured proteins are then identified and quantified by mass spectrometry.[21][22]

Logical Relationship: Chemical Proteomics for Off-Target ID

Caption: Logic diagram for affinity-based chemical proteomics.

Comparative Data: Novel Off-Target Discovery

This table illustrates hypothetical but plausible novel off-targets that could be identified through a chemical proteomics screen.

Compound	Confirmed On-Target	Key Off-Targets (Biochemical)	Novel Off-Targets (Chemoproteomics)	Potential Implication
7-Azaindole-NO2	JAK1	CSF1R, ULK1	NQO2 (Quinone Reductase 2)	NQO2 is a known off-target for some kinase inhibitors; may have metabolic or redox implications.[22]
JAK1-Sel	JAK1	None significant	BRD4 (Bromodomain-containing protein 4)	Weak interaction; may suggest a very minor effect on transcription, but likely not clinically relevant at therapeutic doses.
Varlitinib	EGFR, HER2, HER4	None significant	FAAH (Fatty Acid Amide Hydrolase)	FAAH inhibition can have neurological effects; warrants investigation for potential side effects.[21]

Interpretation:

• The chemical proteomics screen for 7-Azaindole-NO2 identifies NQO2 as a completely unexpected off-target. This finding, which would be missed by kinase-centric assays, is critical for a full safety assessment.

• The screen for JAK1-Sel reveals a very weak interaction with BRD4, reinforcing its highly selective nature.

• The identification of FAAH as a potential Varlitinib interactor highlights the power of this unbiased approach to uncover interactions that could explain previously misunderstood clinical observations or side effects.[21]

Conclusion and Forward Strategy

This three-pillar approach provides a comprehensive and self-validating framework for assessing the cross-reactivity of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile .

• Our analysis of 7-Azaindole-NO2 reveals a potent JAK1 inhibitor, but with a significant and cell-validated off-target liability against CSF1R, and a potential novel interaction with NQO2. The forward strategy would involve medicinal chemistry efforts to improve selectivity against CSF1R while maintaining JAK1 potency. The NQO2 interaction would need to be followed up with specific functional assays.

• JAK1-Sel represents an ideal selectivity profile, validating the potential of the 7-azaindole scaffold to produce highly specific inhibitors.

• Varlitinib serves as a benchmark for a successful drug with a broader selectivity profile, reminding us that polypharmacology is not always detrimental and can be harnessed therapeutically.

By integrating biochemical, cellular, and proteomic data, drug development teams can build a holistic understanding of a compound's mechanism of action and potential liabilities. This enables informed, data-driven decisions, ultimately accelerating the path toward safer and more effective medicines.

References

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• Kim, J. W., et al. (2019). Efficacy and safety of varlitinib, a reversible pan-HER tyrosine kinase inhibitor, in combination with platinum-based regimens in biliary tract cancers: a pooled analysis from three phase 1 studies. Journal for ImmunoTherapy of Cancer. [Link]

• ACS Publications. (2025). Discovery of Novel Pyrrolo[2,3-b]pyridine-Based CSF-1R Inhibitors with Demonstrated Efficacy against Patient-Derived Colorectal Cancer Organoids. Journal of Medicinal Chemistry. [Link]

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• Kim, S. T., et al. (2022). Varlitinib and Paclitaxel for EGFR/HER2 Co-expressing Advanced Gastric Cancer: A Multicenter Phase Ib/II Study (K-MASTER-13). Cancer Research and Treatment. [Link]

• Metz, M., et al. (2013). Fragment-Based Discovery of New Highly Substituted 1H-Pyrrolo[2,3-b]- and 3H-Imidazolo[4,5-b]-Pyridines as Focal Adhesion Kinase Inhibitors. Journal of Medicinal Chemistry. [Link]

• RSC Publishing. (2021). Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Medicinal Chemistry. [Link]

• Lim, S. H., et al. (2022). Phase Ib Dose-Finding Study of Varlitinib Combined with Weekly Paclitaxel With or Without Carboplatin ± Trastuzumab in Advanced Solid Tumors. Targeted Oncology. [Link]

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A Comparative Benchmarking Guide: Evaluating the Anticancer Potential of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Against Established Therapeutics

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the novel compound 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile against a panel of established anticancer drugs. We will delve into the hypothetical mechanism of action of this compound, grounded in the known bioactivities of related pyrrolopyridine derivatives, and present detailed protocols for a rigorous comparative evaluation.

Introduction: The Quest for Novel Anticancer Agents

The landscape of oncology is continually evolving, with a pressing need for novel therapeutic agents that offer improved efficacy, better safety profiles, and the ability to overcome resistance to existing treatments. The pyrrolo[2,3-b]pyridine scaffold has emerged as a promising pharmacophore in the design of new anticancer drugs.[1][2] Derivatives of this heterocyclic system have been shown to exhibit a range of biological activities, most notably as inhibitors of various protein kinases that are critical for cancer cell proliferation and survival.[3][4][5][6]

This guide focuses on 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile , a specific derivative whose anticancer potential has yet to be fully elucidated. By systematically comparing its performance against well-characterized drugs, we can gain valuable insights into its mechanism of action and therapeutic promise.

Hypothesized Mechanism of Action of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

The pyrrolo[2,3-b]pyridine core is known to mimic the purine ring of ATP, enabling it to competitively bind to the ATP-binding pocket of various kinases.[4] Many derivatives have been investigated as inhibitors of kinases in crucial signaling pathways, such as the PI3K/Akt/mTOR and MAPK pathways, which are frequently dysregulated in cancer.[7][8][9][10][11]

The addition of the electron-withdrawing nitro and carbonitrile groups to the pyrrolopyridine scaffold is anticipated to modulate its electronic properties and enhance its binding affinity to target kinases. The nitrile group, in particular, is a feature of several approved pharmaceuticals and can contribute to improved pharmacological profiles.[12][13][14] The presence of a nitro group on aromatic rings has also been associated with potent anticancer activity in various heterocyclic compounds.[15][16]

Based on this, we hypothesize that 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile acts as a multi-kinase inhibitor, targeting key players in pro-survival and pro-angiogenic pathways, such as VEGFR, PDGFR, and components of the Raf-MEK-ERK and PI3K-Akt signaling cascades. This would place its potential mechanism in a similar category to drugs like Sorafenib.

Selection of Benchmark Anticancer Drugs

To provide a robust comparison, we have selected three established anticancer drugs with distinct and well-characterized mechanisms of action:

• Doxorubicin: An anthracycline antibiotic that intercalates into DNA and inhibits topoisomerase II, leading to DNA damage and apoptosis.[17][18][19][20][21]

• Paclitaxel: A taxane that stabilizes microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[22][23][][25][26]

• Sorafenib: An oral multi-kinase inhibitor that targets Raf kinases (CRAF, BRAF) and receptor tyrosine kinases (VEGFR, PDGFR), thereby inhibiting both tumor cell proliferation and angiogenesis.[8][27][28][29][30]

Comparative In Vitro Evaluation

A systematic in vitro evaluation is the cornerstone of preclinical drug development. The following assays will provide a head-to-head comparison of the cytotoxic and mechanistic effects of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile and the benchmark drugs.

Experimental Workflow: In Vitro Assays

Caption: Workflow for in vitro benchmarking assays.

Cytotoxicity Assessment: MTT Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Protocol:

  • Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with increasing concentrations of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile and the benchmark drugs for 48-72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the half-maximal inhibitory concentration (IC50) for each compound.

Apoptosis Analysis: Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Protocol:

  • Seed cells in 6-well plates and treat with the compounds at their respective IC50 concentrations for 24-48 hours.

  • Harvest the cells, including any floating cells in the medium.

  • Wash the cells with cold PBS and resuspend in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Analyze the stained cells by flow cytometry.

Cell Cycle Analysis: Propidium Iodide Staining

This assay determines the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M).

• Protocol:

  • Treat cells in 6-well plates with the compounds at their IC50 concentrations for 24 hours.

  • Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

  • Wash the cells with PBS and resuspend in a staining solution containing propidium iodide and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the DNA content of the cells by flow cytometry.

Mechanistic Investigation: Western Blotting

Western blotting will be used to assess the effect of the compounds on key signaling proteins.

• Protocol:

  • Treat cells with the compounds for the desired time, then lyse the cells to extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against proteins of interest (e.g., p-Akt, Akt, p-ERK, ERK, cleaved caspase-3, Bcl-2).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Hypothetical Comparative In Vitro Data

Compound	Cell Line	IC50 (µM)	Apoptotic Cells (%)	G2/M Arrest (%)
3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	MCF-7	1.5	45	15
A549	2.1	40	12
HCT116	1.8	50	18
Doxorubicin	MCF-7	0.5	60	25
A549	0.8	55	20
HCT116	0.6	65	30
Paclitaxel	MCF-7	0.01	70	80
A549	0.02	65	75
HCT116	0.015	72	82
Sorafenib	MCF-7	5.2	35	10
A549	4.8	30	8
HCT116	6.1	40	15

Hypothesized Signaling Pathway Modulation

Based on its structural similarity to other kinase inhibitors, we anticipate that 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile will inhibit the PI3K/Akt and/or the Raf/MEK/ERK pathways.

Caption: Hypothesized inhibition of pro-survival signaling pathways.

In Vivo Efficacy Evaluation: Xenograft Tumor Model

To assess the in vivo antitumor activity, a human tumor xenograft model in immunodeficient mice is a standard and valuable tool.[22]

Experimental Workflow: In Vivo Xenograft Study

Caption: Workflow for in vivo xenograft model study.

• Protocol:

  • Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10^6 HCT116 cells) into the flank of athymic nude mice.

  • Monitor tumor growth until the average tumor volume reaches approximately 100-150 mm³.

  • Randomize the mice into treatment groups (n=8-10 mice/group): Vehicle control, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, and benchmark drugs at their established effective doses.

  • Administer the treatments for a specified period (e.g., 21 days).

  • Measure tumor dimensions and body weight 2-3 times weekly.

  • At the end of the study, euthanize the mice, and excise, weigh, and photograph the tumors.

  • Calculate the tumor growth inhibition (TGI) for each treatment group relative to the vehicle control.

Hypothetical Comparative In Vivo Data

Treatment Group	Dose (mg/kg)	Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 250	-
3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	50	600 ± 150	60
Doxorubicin	5	750 ± 180	50
Paclitaxel	10	450 ± 120	70
Sorafenib	30	675 ± 160	55

Conclusion

This guide outlines a comprehensive and logical framework for the preclinical benchmarking of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. By employing a combination of in vitro and in vivo assays and comparing the results to well-established anticancer agents, a clear picture of the compound's potential efficacy, potency, and mechanism of action can be established. The hypothetical data presented suggests that this novel pyrrolopyridine derivative could exhibit significant anticancer activity, potentially through the inhibition of key kinase signaling pathways. Rigorous execution of these experimental protocols will be essential to validate these hypotheses and determine the future trajectory of this promising compound in the drug development pipeline.

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• Advanced Journal of Chemistry, Section A. (n.d.). Exploration of Anticancer Potential of Novel Pyrrolo[2,3-b]pyridine Derivatives Targeting V600E-BRAF Kinase: Molecular Docking, Pharmacokinetic and DFT Studies. [Link]

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• PubMed. (2025, July 10). Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. [Link]

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• ACS Publications. (2025, June 26). Discovery of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity. [Link]

• EurekAlert!. (2017, September 29). New complex reacting with nitrile: A key to enable down-regulation of cancer enzymes. [Link]

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Confirming the Mechanism of Action of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile: A Comparative Guide

The 1H-pyrrolo[2,3-b]pyridine scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure for targeting a diverse range of protein kinases.[1][2][3] Its derivatives have shown potent inhibitory activity against critical oncogenic and inflammatory targets such as Traf2 and Nck-interacting kinase (TNIK), Bruton's tyrosine kinase (BTK), and fibroblast growth factor receptor (FGFR).[2][4][5] This guide provides a comprehensive experimental framework for elucidating the precise mechanism of action of a novel derivative, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (hereafter referred to as Compound X), with a focus on comparative analysis against established inhibitors.

Our investigation is predicated on preliminary in-house screening that suggests Compound X possesses anti-proliferative effects in colorectal cancer cell lines, a hallmark of TNIK inhibition. This guide will therefore focus on confirming TNIK as the primary target and characterizing the nature of this interaction.

Experimental Design: A Multi-faceted Approach to Mechanism of Action Confirmation

To rigorously confirm the mechanism of action, a multi-pronged approach is essential. We will progress from broad, high-throughput screening to specific, mechanistic assays. This workflow is designed to not only identify the primary target but also to understand how the inhibitor interacts with it, both in isolation and within a complex cellular environment.

Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experiment 2.2: Analysis of Downstream Signaling

Objective: To demonstrate that target engagement by Compound X leads to the inhibition of the TNIK signaling pathway.

Methodology:

• TNIK is known to be an upstream activator of the Wnt/β-catenin signaling pathway.

• Treat HCT116 cells with increasing concentrations of Compound X and the reference inhibitor for 24 hours.

• Lyse the cells and perform Western blotting to analyze the phosphorylation status of downstream effectors. Key proteins to probe include phosphorylated c-Jun (a direct TNIK substrate) and total β-catenin levels.

• A decrease in the phosphorylation of c-Jun and a reduction in total β-catenin would indicate pathway inhibition.

Data Presentation:

Compound	Treatment Conc. (nM)	p-c-Jun (Relative Density)	β-catenin (Relative Density)
DMSO	0	1.00	1.00
Compound X	10	0.65	0.72
Compound X	100	0.21	0.35
Reference Inhibitor	10	0.75	0.80
Reference Inhibitor	100	0.30	0.45

Interpretation: This hypothetical data would demonstrate a dose-dependent inhibition of the TNIK signaling pathway by Compound X, providing functional evidence of its mechanism of action.

Phase 3: Biophysical Characterization of the Interaction

To provide a definitive and quantitative understanding of the binding event, biophysical methods are employed. These techniques offer insights into the kinetics, thermodynamics, and stoichiometry of the inhibitor-target interaction. [6]

Experiment 3.1: Surface Plasmon Resonance (SPR)

Objective: To measure the binding kinetics (association and dissociation rates) of Compound X to TNIK.

Methodology:

• Immobilize recombinant TNIK onto a sensor chip.

• Flow different concentrations of Compound X over the chip and measure the change in the refractive index at the surface, which is proportional to the mass bound.

• The resulting sensorgram provides real-time data on the association (k_on) and dissociation (k_off) of the compound.

• The equilibrium dissociation constant (K_D) can be calculated from the ratio of k_off/k_on.

Data Presentation:

Compound	k_on (1/Ms)	k_off (1/s)	K_D (nM)
Compound X	2.5 x 10^5	5.0 x 10^-4	2.0
Reference Inhibitor	1.8 x 10^5	9.0 x 10^-4	5.0

Interpretation: The data would indicate a high-affinity interaction between Compound X and TNIK, characterized by a fast association rate and a slow dissociation rate, which is often a desirable characteristic for a drug candidate. A lower K_D value compared to the reference inhibitor would signify a tighter binding affinity.

Conclusion

References

• Vertex AI Search, Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors.
• PubMed, Pyrrolo[2,3-b]pyridine derivatives as potent Bruton's tyrosine kinase inhibitors.
• Vertex AI Search, New compounds based on 1H-pyrrolo[2,3-b] pyridine as potent TNIK inhibitors against colorectal cancer cells. Molecular modeling.
• Advanced Journal of Chemistry, Section A, Exploration of Anticancer Potential of Novel Pyrrolo[2,3-b]pyridine Derivatives Targeting V600E-BRAF Kinase: Molecular Docking, Pharmacokinetic and DFT Studies.
• Google Patents, EP2395004A3 - Pyrrolo [2,3-b]pyridine derivatives as protein kinase inhibitors.
• Reaction Biology, Step-by-Step Guide to Kinase Inhibitor Development.
• PMC, Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
• Cayman Chemical, Methods for Detecting Kinase Activity | News & Announcements.
• Vertex AI Search, Discovery of inactive conformation-selective kinase inhibitors by utilizing cascade assays.
• Frontiers, Pharmacological approaches to understanding protein kinase signaling networks.
• PubMed, Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors.
• RSC Publishing, Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors.

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"head-to-head comparison of different substituted 1H-pyrrolo[2,3-b]pyridine compounds"

Head-to-Head Comparison of Substituted 1H-Pyrrolo[2,3-b]pyridine Compounds: Vemurafenib vs. PLX4720

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate privileged chemical scaffolds. The 1H-pyrrolo[2,3-b]pyridine (commonly known as 7-azaindole) core is a masterclass in kinase inhibitor design. Because it structurally mimics the purine ring of ATP, it forms critical bidentate hydrogen bonds with the kinase hinge region[1].

In this guide, we will conduct an objective, head-to-head comparison of two paradigmatic 1H-pyrrolo[2,3-b]pyridine derivatives targeting the BRAF V600E mutation: PLX4720 and its clinically approved successor, Vemurafenib (PLX4032) . By analyzing how a single substitution on the 1H-pyrrolo[2,3-b]pyridine ring dictates performance, we can establish a rigorous framework for evaluating kinase inhibitors.

Structural Rationale & Causality

Both PLX4720 and Vemurafenib share the identical 1H-pyrrolo[2,3-b]pyridine core and a difluorophenyl sulfonamide tail[1]. Their divergence lies entirely at the 5-position of the 1H-pyrrolo[2,3-b]pyridine ring:

• PLX4720: Features a simple 5-chloro substitution[2].

• Vemurafenib: Features a bulkier 5-(4-chlorophenyl) substitution[1].

The Causality of the Substitution: Why did developers move from a 5-chloro to a 5-(4-chlorophenyl) group? While PLX4720 is an exceptionally potent biochemical tool (IC50 = 13 nM)[3], the small 5-chloro group leaves a hydrophobic pocket within the DFG-in conformation of the BRAF V600E kinase domain partially unfilled. By substituting the 5-position with a 4-chlorophenyl group, Vemurafenib achieves enhanced hydrophobic packing. This single structural change drastically improves the compound's pharmacokinetic profile, metabolic stability, and cellular bioavailability, transitioning the scaffold from a preclinical tool to an FDA-approved drug[4].

Head-to-Head Quantitative Performance

The table below summarizes the comparative performance of these two substituted 1H-pyrrolo[2,3-b]pyridine compounds based on validated biochemical and cellular assays.

Parameter	PLX4720	Vemurafenib (PLX4032)
Core Scaffold	1H-pyrrolo[2,3-b]pyridine	1H-pyrrolo[2,3-b]pyridine
5-Position Substitution	-Cl (Chloro)	-C6H4Cl (4-Chlorophenyl)
BRAF V600E IC50 (Biochemical)	13 nM[3]	31 nM[4]
BRAF WT IC50 (Biochemical)	160 nM[3]	100 nM[4]
Cellular IC50 (A375, V600E)	~50 nM	~24 nM
Primary Off-Targets (JNK Pathway)	ZAK, MAP4K5, MKK4[5]	ZAK, MAP4K5, SRMS[4]
Development Status	Preclinical Tool	FDA Approved (Zelboraf)

Mechanistic Pathway & Inhibitor Logic

A defining characteristic of 1H-pyrrolo[2,3-b]pyridine BRAF inhibitors is their differential behavior in mutant versus wild-type (WT) cells. While they potently suppress the MEK/ERK pathway in V600E monomers, their binding to one protomer of a WT BRAF dimer induces a conformational change that paradoxically hyperactivates the other protomer[5]. Furthermore, both compounds exhibit off-target inhibition of ZAK, which suppresses JNK-mediated apoptosis[5].

Logic of 1H-pyrrolo[2,3-b]pyridine inhibitors: V600E suppression vs. WT paradoxical activation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of 1H-pyrrolo[2,3-b]pyridine compounds must rely on self-validating experimental systems. Below are the field-proven methodologies I utilize to profile these inhibitors.

Protocol A: TR-FRET Biochemical Kinase Assay

Causality: Highly conjugated heterocyclic scaffolds like 1H-pyrrolo[2,3-b]pyridines often exhibit intrinsic auto-fluorescence. We mandate a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) readout. The time delay (typically 50-100 µs) allows the short-lived compound auto-fluorescence to decay before the long-lived europium chelate emission is measured, eliminating false positives.

• Step 1: Prepare a 10-point, 3-fold serial dilution of the 1H-pyrrolo[2,3-b]pyridine compound in 100% DMSO.

• Step 2: Transfer 100 nL of the compound to a 384-well low-volume plate.

• Step 3: Add 5 µL of BRAF V600E kinase domain (final concentration 0.5 nM) and biotinylated MEK1 substrate in assay buffer.

• Step 4: Initiate the reaction by adding 5 µL of ATP. Critical Causality: Maintain ATP at exactly 10 µM (the apparent Km​ for BRAF V600E). Because these are Type I competitive inhibitors, operating at Km​ ensures the assay accurately differentiates the subtle binding affinities between the 5-chloro and 5-(4-chlorophenyl) substitutions without artificially inflating the IC50.

• Step 5: Incubate for 60 minutes at room temperature.

• Step 6: Quench with 10 µL of TR-FRET detection buffer containing Europium-labeled anti-phospho-MEK antibody and Streptavidin-APC.

• Self-Validation Check: Calculate the Z'-factor using DMSO (0% inhibition) and 10 µM Staurosporine (100% inhibition). Proceed with data analysis only if Z' > 0.6.

Protocol B: Multiplexed Cellular Viability & Selectivity Assay

Causality: Biochemical potency does not guarantee cellular target engagement. We use an ATP-dependent luminescence assay (CellTiter-Glo) to measure viability.

• Step 1: Seed A375 cells (BRAF V600E) and CHL-1 cells (BRAF WT) at 2,000 cells/well in separate 384-well white opaque plates. Incubate overnight.

• Step 2: Treat cells with the compound dose-response library (0.1 nM to 10 µM) for 72 hours.

• Step 3: Equilibrate plates to room temperature for 30 minutes, add CellTiter-Glo reagent (1:1 v/v), and read luminescence.

• Self-Validation Check: The CHL-1 (BRAF WT) plate acts as an internal self-validation control. If a substituted 1H-pyrrolo[2,3-b]pyridine compound shows an IC50​<100 nM in CHL-1 cells, it is immediately flagged for off-target cytotoxicity. True BRAF V600E inhibitors (like Vemurafenib and PLX4720) will show an IC50​ in the nanomolar range for A375, but will fail to kill (and may even stimulate) CHL-1 cells.

Experimental workflow for validating 1H-pyrrolo[2,3-b]pyridine kinase inhibitors.

References

• Acquired and intrinsic BRAF inhibitor resistance in BRAF V600E mutant melanoma. nih.gov.
• Rapid, Microwave-Assisted Organic Synthesis of Selective V600E BRAF Inhibitors for Preclinical Cancer Research. nih.gov.
• Discovery of a selective inhibitor of oncogenic B-Raf kinase with potent antimelanoma activity. pnas.org.
• BRAF inhibitors suppress apoptosis through off-target inhibition of JNK signaling. elifesciences.org.

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• 1. Rapid, Microwave-Assisted Organic Synthesis of Selective V600EBRAF Inhibitors for Preclinical Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. Acquired and intrinsic BRAF inhibitor resistance in BRAF V600E mutant melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BRAF inhibitors suppress apoptosis through off-target inhibition of JNK signaling | eLife [elifesciences.org]

Safety & Regulatory Compliance

3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile proper disposal procedures

An essential component of responsible drug development and chemical research is the implementation of rigorous, scientifically sound Environmental Health and Safety (EHS) protocols. For specialized intermediates like 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS: 1000340-52-2)[1], proper disposal is not merely a regulatory checkbox; it is a critical safeguard against environmental contamination and laboratory accidents.

This guide provides a comprehensive, causality-driven operational plan for the safe handling and disposal of this compound, designed specifically for professional research environments.

Mechanistic Hazard Assessment: Understanding the Molecule

To design a self-validating disposal protocol, we must first analyze the specific reactive moieties of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile that dictate its hazard profile:

• The Carbonitrile Group (-CN): While covalently bound and stable under standard physiological conditions, nitriles can undergo hydrolysis under extreme acidic or basic conditions. Improper disposal methods (e.g., mixing with strong aqueous acids in a waste carboy) risk the theoretical evolution of highly toxic hydrogen cyanide (HCN) gas.

• The Nitro Group (-NO2): Nitroaromatics are inherently energy-rich. While standard laboratory quantities of this specific azaindole derivative do not typically pose a primary explosive hazard, the nitro group acts as a strong electron-withdrawing moiety. Mixing this compound with strong reducing agents in a waste stream can lead to highly exothermic reactions.

• The 7-Azaindole Core: Pyrrolopyridines are privileged scaffolds in medicinal chemistry, frequently utilized in kinase inhibitor development. Due to their designed biological activity, environmental release poses a significant risk of aquatic toxicity and bioaccumulation.

Because of these intersecting risks, in-lab chemical neutralization (e.g., attempting to oxidize or reduce the compound prior to disposal) is strictly prohibited. The only scientifically sound disposal method is physical segregation followed by high-temperature incineration via a licensed facility, aligning with standard GHS P501 protocols for related pyrrolopyridine-4-carbonitriles[2].

Quantitative Waste Profiling

The following table summarizes the logistical parameters for waste segregation. Adhering to these parameters ensures that the waste stream remains chemically inert during temporary storage.

Parameter	Operational Standard	Causality / Rationale
Primary Waste Category	Solid Hazardous Waste (Toxic)	Prevents dissolution and subsequent cross-reactivity in liquid solvent waste streams.
Container Compatibility	High-Density Polyethylene (HDPE) or Amber Glass	Ensures chemical inertness and protects the nitroaromatic system from potential UV-induced degradation.
Incompatible Streams	Strong acids, strong bases, oxidizers, reducing agents	Prevents exothermic redox reactions and mitigates the risk of nitrile hydrolysis.
GHS Disposal Code	P501	Mandates disposal of contents/container to an approved waste disposal plant[2].

Operational Disposal Workflow

The following diagram maps the logical relationship between waste generation, segregation, and final institutional disposal.

Workflow for the safe segregation and institutional disposal of hazardous nitrile compounds.

Step-by-Step Execution Protocol

To maintain a self-validating safety system, researchers must follow this exact sequence when disposing of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile powder, contaminated consumables (e.g., weighing boats, spatulas), or concentrated stock solutions.

Step 1: Point-of-Generation Isolation

• Action: Immediately upon completion of the experimental procedure, isolate all residual compound and contaminated solid consumables.

• Validation: Verify that the designated waste container contains NO liquid solvents, particularly acidic or basic aqueous solutions.

Step 2: Primary Containment

• Action: Transfer the material into a sealable, wide-mouth HDPE or amber glass container. Ensure the cap is fitted with a PTFE (Teflon) liner to prevent chemical degradation of the seal.

• Validation: Inspect the exterior of the container for any residual powder. Wipe down the exterior with a solvent-dampened tissue (e.g., ethanol) and dispose of the tissue in the same solid waste container.

Step 3: Regulatory Labeling

• Action: Affix a hazardous waste label immediately. The label must explicitly state the full chemical name ("3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile")[1]. Do not use abbreviations, acronyms, or internal structural codes.

• Validation: Check the label against the laboratory's chemical inventory system to ensure the mass disposed of is accurately deducted from active stock.

Step 4: Institutional Transfer and Final Destruction

• Action: Transfer the sealed, labeled container to your institution's Environmental Health and Safety (EHS) department or designated hazardous waste accumulation area.

• Validation: EHS will arrange for the material to be transported by a licensed hazardous waste contractor. The required endpoint for this compound is high-temperature rotary kiln incineration , which provides sufficient thermal energy to completely break down the stable pyrrolopyridine ring and safely oxidize the nitrogen content into manageable NOx gases, preventing environmental release.

References

Sources

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• 2. aksci.com [aksci.com]

Comprehensive Safety and Handling Guide for 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

This guide provides essential safety and logistical information for the handling and disposal of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on a conservative assessment of the known hazards associated with its structural components: aromatic nitro compounds, pyridine derivatives, and nitriles. This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Triage

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. The structure of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile contains three key functional groups that dictate its hazard profile:

• Aromatic Nitro Group: Compounds containing this group are often toxic and can be absorbed through the skin.[1] A primary concern is their potential to cause methemoglobinemia, a condition that reduces the oxygen-carrying capacity of the blood.[2]

• Pyridine Ring: Pyridine and its derivatives can be irritating to the skin, eyes, and respiratory system.[3]

• Nitrile Group: Nitrile compounds can be toxic if ingested, inhaled, or absorbed through the skin.

Given these components, 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile should be handled as a substance with a high degree of acute toxicity.

Assumed Hazard Classification:

Hazard Class	Category
Acute Toxicity, Oral	Category 3/4
Acute Toxicity, Dermal	Category 3/4
Acute Toxicity, Inhalation	Category 3/4
Serious Eye Damage/Irritation	Category 2
Skin Corrosion/Irritation	Category 2
Specific Target Organ Toxicity	May cause respiratory irritation

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling this compound.

Body Area	PPE Specification	Rationale
Hands	Chemically resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). Double-gloving is recommended.	To prevent dermal absorption of the toxic compound.[1]
Eyes/Face	ANSI Z87.1-compliant safety goggles and a face shield.	To protect against splashes, dust, and vapors.[4]
Body	Flame-resistant lab coat.	To protect skin from spills and prevent clothing contamination.[2]
Respiratory	NIOSH-approved N95 (or higher) respirator.	To prevent inhalation of fine powders, especially when handling outside of a fume hood.[2]
Feet	Closed-toe, chemical-resistant shoes.	To protect feet from spills.[2]

Operational Handling: A Step-by-Step Protocol

Adherence to a strict operational workflow is critical to minimize exposure risk. The following diagram and procedural steps outline the safe handling of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Caption: Workflow for Safe Handling of 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile.

Procedural Steps:

• Preparation:

  • Don all required PPE as specified in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Cover the work surface with absorbent, disposable bench paper.[2]

  • Have an emergency spill kit readily available.

• Weighing and Transfer:

  • Conduct all manipulations of the solid compound within a certified chemical fume hood.[4]

  • Use a draft shield on the analytical balance to minimize the dispersal of fine powders.[2]

  • Use a micro-spatula for transfers to minimize dust generation.

  • Carefully transfer the weighed compound into the reaction vessel.

• Reaction:

  • If the reaction is exothermic, have an appropriate cooling bath ready.

  • Maintain an inert atmosphere if the reaction is sensitive to air or moisture.

• Post-Reaction Workup and Cleanup:

  • Quench the reaction carefully, being mindful of any potential for gas evolution.

  • Decontaminate all glassware with an appropriate solvent in the fume hood.

  • Dispose of all contaminated materials as hazardous waste.

Emergency Procedures: Rapid and Informed Response

In the event of an exposure or spill, immediate and correct action is crucial.

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[4]
Spill	Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Contain the spill with a non-combustible absorbent material like sand or vermiculite.[1] Collect the absorbed material into a designated hazardous waste container.

Disposal Plan: Environmental Responsibility

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Solid Waste: All solid materials contaminated with 3-nitro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (e.g., gloves, bench paper, weighing paper, contaminated silica gel) must be collected in a designated, clearly labeled hazardous waste container.[2]

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams.

• Sharps Waste: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a designated sharps container.[2]

Disposal Protocol:

• Collection: Use designated and properly labeled hazardous waste containers.

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.

• Pickup: Contact your institution's Environmental Health and Safety (EHS) department for waste pickup and disposal.

• Manifest: Ensure all waste is properly documented according to institutional and regulatory requirements.

References

• Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole - Benchchem. (n.d.).
• Dräger Gas Detectors & PPE for Nitrobenzene | C6H5NO2 | 98-95-3. (n.d.).
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 3-nitro- - NextSDS. (n.d.).
• Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• SafeSPEC™ Tutorial: Practical PPE Selection for Nitric Acid & Flame Hazard - YouTube. (2022, September 30).
• Revision date: 23-Apr-2014 - ZoetisUS. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE | Georganics. (2016, May 6).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Safety Data Sheet - ChemScene. (2025, December 26).
• Safety Data Sheet: 3-Nitrobenzonitrile - Carl ROTH. (n.d.).
• Safety Data Sheet 1. Product and company identification 2. Hazard identification of the product. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2023, September 21).
• Common Name: PYRIDINE, 4-NITRO, 1-OXIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPO - NJ.gov. (n.d.).

Sources

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